Sulfo ICG-tetrazine

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Applications of Sulfo ICG-Tetrazine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of Sulfo Indocyanine Green-tetrazine (Sulfo ICG-tetrazine), a near-infrared (NIR) fluorescent probe functionalized for bioorthogonal chemistry. This molecule combines the excellent spectral characteristics of a sulfonated indocyanine green core with the highly efficient and specific reactivity of a tetrazine moiety, making it a powerful tool for molecular imaging and targeted therapies.

Core Chemical Properties

Sulfo ICG-tetrazine is a water-soluble, near-infrared fluorescent dye. The sulfonate groups enhance its aqueous solubility, a crucial feature for biological applications, while the tetrazine group enables its participation in the inverse-electron-demand Diels-Alder (iEDDA) cycloaddition reaction with strained dienophiles, most notably trans-cyclooctene (B1233481) (TCO) and its derivatives. This bioorthogonal reaction is characterized by its exceptionally fast kinetics and high specificity, allowing for the covalent labeling of biomolecules in complex biological environments.[1][2]

Spectral Properties

The photophysical properties of Sulfo ICG-tetrazine are primarily determined by its sulfonated indocyanine green core. These properties are essential for its use in fluorescence-based applications.

Property	Value	Solvent
Maximum Absorption (λ_max, abs_)	~780 nm	Aqueous Buffer
Maximum Emission (λ_max, em_)	~800 nm	Aqueous Buffer
Molar Extinction Coefficient (ε)	~230,000 M⁻¹cm⁻¹	Aqueous Buffer
Quantum Yield (Φ)	Not explicitly reported for Sulfo ICG-tetrazine, but typically low for ICG derivatives in aqueous solution (~0.01-0.04), and can increase upon conjugation to biomolecules.	Aqueous Buffer

Note: The exact spectral properties may vary slightly depending on the solvent, pH, and conjugation state of the molecule.

Stability and Storage

Proper handling and storage are critical to maintain the reactivity and fluorescence of Sulfo ICG-tetrazine.

Condition	Recommendation
Long-term Storage	Store at -20°C in the dark, desiccated.
Stock Solutions	Prepare fresh in anhydrous DMSO. Can be stored at -20°C for short periods (days to weeks). Avoid repeated freeze-thaw cycles.
Light Sensitivity	Protect from light to prevent photobleaching.

Bioorthogonal Reactivity: The Tetrazine-TCO Ligation

The key chemical reactivity of Sulfo ICG-tetrazine lies in its tetrazine moiety, which undergoes a rapid and specific bioorthogonal reaction with trans-cyclooctene (TCO) and other strained alkenes. This reaction, known as the tetrazine ligation, is a cornerstone of modern chemical biology.[1]

Reaction Mechanism

The reaction is an inverse-electron-demand Diels-Alder cycloaddition, where the electron-deficient tetrazine reacts with the electron-rich dienophile (TCO). This is followed by a retro-Diels-Alder reaction that releases nitrogen gas, forming a stable dihydropyridazine (B8628806) product.

Caption: The inverse-electron-demand Diels-Alder reaction of Sulfo ICG-tetrazine and TCO.

Reaction Kinetics

The tetrazine-TCO ligation is renowned for its exceptionally fast reaction rates, with second-order rate constants (k₂) that can reach up to 10⁶ M⁻¹s⁻¹.[1] This rapid kinetics allows for efficient labeling at low concentrations of reactants, which is highly advantageous for in vivo applications.

Experimental Protocols

General Protocol for Bioconjugation of TCO-modified Proteins with Sulfo ICG-Tetrazine

This protocol provides a general workflow for labeling a protein that has been previously modified to contain a trans-cyclooctene (TCO) group.

• Preparation of Stock Solutions:

  • TCO-modified Protein: Prepare a solution of the TCO-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4). The concentration will depend on the specific protein and application.

  • Sulfo ICG-Tetrazine: Prepare a 1-10 mM stock solution of Sulfo ICG-tetrazine in anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Conjugation Reaction:

  • Add the Sulfo ICG-tetrazine stock solution to the TCO-modified protein solution. A molar excess of the tetrazine (e.g., 5-10 fold) is often used to ensure complete labeling of the protein.

  • The final concentration of DMSO in the reaction mixture should be kept low (ideally <10%) to avoid protein denaturation.

  • Incubate the reaction mixture at room temperature for 30-60 minutes. The reaction is typically complete within this timeframe due to the fast kinetics.

• Purification of the Conjugate:

  • Remove the unreacted Sulfo ICG-tetrazine from the labeled protein conjugate using a desalting column (e.g., Sephadex G-25) or dialysis.

  • Elute with PBS or another appropriate buffer. The labeled protein will be in the initial fractions, while the smaller, unreacted dye will be retained on the column for a longer time.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~780 nm (for the Sulfo ICG).

Caption: Workflow for the bioconjugation of a TCO-modified protein with Sulfo ICG-tetrazine.

Signaling Pathways and Applications

Sulfo ICG-tetrazine itself does not directly participate in cellular signaling pathways. Instead, it is used as a labeling agent to visualize and track biomolecules that are involved in these pathways. By conjugating Sulfo ICG-tetrazine to a targeting moiety (e.g., an antibody, peptide, or small molecule) that binds to a specific component of a signaling pathway, researchers can monitor the localization and dynamics of that component using near-infrared fluorescence imaging.

Caption: Logical workflow for using Sulfo ICG-tetrazine in targeted imaging.

References

• 1. Fluorogenic Tetrazine Bioorthogonal Probes for Advanced Application in Bioimaging and Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrazine bioorthogonal chemistry derived in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis and Purification of Sulfo ICG-Tetrazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of Sulfo ICG-tetrazine, a key reagent in bioorthogonal chemistry. The methodologies detailed below are compiled from established bioconjugation techniques and product specifications for the precursor molecules. This document is intended to serve as a foundational resource for researchers engaged in the development of targeted imaging agents and antibody-drug conjugates.

Introduction

Indocyanine green (ICG) is a near-infrared (NIR) cyanine (B1664457) dye widely used in medical diagnostics for applications such as determining cardiac output and hepatic function.[1][2][3] Its sulfonated form, Sulfo-ICG, exhibits improved water solubility. The conjugation of Sulfo-ICG to a tetrazine moiety creates a powerful tool for bioorthogonal labeling. Tetrazines react with strained alkenes, such as trans-cyclooctene (B1233481) (TCO), in a rapid and highly specific inverse-electron-demand Diels-Alder cycloaddition.[4][5] This reaction's biocompatibility and fast kinetics make Sulfo ICG-tetrazine an ideal probe for in vivo imaging and targeted therapies.[5]

This guide outlines a standard synthesis approach involving the reaction of an amine-reactive Sulfo-ICG derivative with an amine-containing tetrazine, followed by a detailed purification protocol.

Synthesis of Sulfo ICG-Tetrazine

The synthesis of Sulfo ICG-tetrazine is typically achieved through the reaction of a Sulfo-ICG N-hydroxysuccinimide (NHS) ester with a tetrazine derivative containing a primary amine. The NHS ester selectively reacts with the primary amine on the tetrazine to form a stable amide bond.

Materials and Reagents

Reagent	Supplier	Catalog No. (Example)
Sulfo-ICG-OSu	Dojindo	I254
Tetrazine-Amine	BroadPharm	BP-22361
Anhydrous Dimethylformamide (DMF)	Sigma-Aldrich	227056
Triethylamine (B128534) (TEA)	Sigma-Aldrich	471283
Diethyl Ether	Sigma-Aldrich	309966
HPLC Grade Acetonitrile	Sigma-Aldrich	34851
HPLC Grade Water	Sigma-Aldrich	34877
Trifluoroacetic Acid (TFA)	Sigma-Aldrich	T6508

Experimental Protocol

• Reagent Preparation :

  • Dissolve Sulfo-ICG-OSu in anhydrous DMF to a final concentration of 10 mg/mL.

  • Dissolve the amine-containing tetrazine derivative in anhydrous DMF to a final concentration of 10 mg/mL.

• Reaction Setup :

  • In a light-protected vial, add the Sulfo-ICG-OSu solution.

  • Add 1.2 equivalents of the tetrazine-amine solution to the Sulfo-ICG-OSu solution.

  • Add 2 equivalents of triethylamine to the reaction mixture to act as a base.

• Reaction Conditions :

  • Stir the reaction mixture at room temperature for 4-6 hours. Protect the reaction from light to prevent photobleaching of the ICG dye.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Quenching and Precipitation :

  • Once the reaction is complete, precipitate the crude product by adding the reaction mixture dropwise to a large volume of cold diethyl ether.

  • Centrifuge the mixture to pellet the precipitate.

  • Decant the ether and dry the crude product under vacuum.

Synthesis Workflow

Figure 1. Synthesis workflow for Sulfo ICG-tetrazine.

Purification of Sulfo ICG-Tetrazine

Purification of the crude Sulfo ICG-tetrazine is critical to remove unreacted starting materials and byproducts. High-performance liquid chromatography (HPLC) is the preferred method for achieving high purity.

HPLC Instrumentation and Conditions

Parameter	Specification
Column	Reverse-phase C18 (e.g., 5 µm, 4.6 x 150 mm)
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient	20-80% B over 30 minutes
Flow Rate	1.0 mL/min
Detection	780 nm
Injection Volume	20-100 µL (depending on concentration)

Purification Protocol

• Sample Preparation : Dissolve the crude, dried product in a minimal amount of the initial mobile phase composition (e.g., 20% Acetonitrile in water with 0.1% TFA).

• HPLC Run : Inject the sample onto the HPLC system.

• Fraction Collection : Collect the fractions corresponding to the major peak that absorbs at 780 nm.

• Purity Analysis : Analyze the collected fractions for purity using the same HPLC method. Pool the fractions with >95% purity.

• Lyophilization : Freeze the pooled fractions and lyophilize to obtain the pure Sulfo ICG-tetrazine as a dark blue or green solid.

• Storage : Store the final product at -20°C, protected from light and moisture.[4]

Purification Workflow

References

• 1. Fluorescent Labeling Reagent ICG-Sulfo-OSu Dojindo [dojindo.com]
• 2. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. medkoo.com [medkoo.com]
• 5. Tetrazine-PEG9-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]

An In-Depth Technical Guide to the Mechanism of Action of Sulfo ICG-tetrazine in Bioorthogonal Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action, experimental protocols, and quantitative data related to Sulfo ICG-tetrazine, a key reagent in the field of bioorthogonal chemistry. Its application in pre-targeted imaging and antibody-drug conjugate (ADC) development is highlighted, offering insights for researchers in drug discovery and molecular imaging.

Core Mechanism of Action: The Inverse-Electron-Demand Diels-Alder Reaction

The primary mechanism of action of Sulfo ICG-tetrazine in bioorthogonal chemistry is the inverse-electron-demand Diels-Alder (IEDDA) reaction.[1][2][3] This reaction is a type of [4+2] cycloaddition between an electron-deficient diene, the tetrazine, and an electron-rich dienophile, typically a strained alkene like trans-cyclooctene (B1233481) (TCO).[2][3] The sulfated indocyanine green (Sulfo-ICG) moiety provides a near-infrared (NIR) fluorescent reporter for imaging applications.

The IEDDA reaction involving tetrazines is exceptionally fast and highly specific, proceeding readily in complex biological media without interfering with native biochemical processes.[3] This bioorthogonality is a key advantage for in vivo applications. The reaction is characterized by its rapid kinetics, with second-order rate constants for some tetrazine-TCO pairs reaching up to 106 M-1s-1.[4] The reaction proceeds through a concerted cycloaddition followed by a retro-Diels-Alder reaction, which releases a stable nitrogen molecule (N2), driving the reaction to completion.[2][4]

The general mechanism can be visualized as follows:

Figure 1: Mechanism of the IEDDA reaction between Sulfo ICG-tetrazine and TCO.

Quantitative Data

The efficiency of the IEDDA reaction is crucial for its application in low-concentration biological environments. The following tables summarize key quantitative data for tetrazine-TCO reactions. While specific data for Sulfo-ICG-tetrazine is not extensively available in the public domain, the provided data for structurally similar tetrazines offer a valuable reference.

Table 1: Second-Order Rate Constants of Tetrazine Derivatives with TCO

Tetrazine Derivative	Dienophile	Rate Constant (k₂) (M⁻¹s⁻¹)	Solvent	Reference
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene	~2,000	9:1 Methanol:Water	[5]
Diphenyl-s-tetrazine analog	sTCO	2.86 x 10⁵	Water	[6]
Di-2-pyridyl-s-tetrazine analog	sTCO	3.3 x 10⁶	Water	[6]

Note: sTCO refers to conformationally strained trans-cyclooctene, which exhibits enhanced reactivity.

Table 2: Photophysical Properties of ICG Derivatives

Property	Value	Solvent	Reference
Excitation Maximum (λex) of ICG-Sulfo-OSu	780 nm	DMSO	[7]
Emission Maximum (λem) of ICG-Sulfo-OSu	800 nm	DMSO	[7]
Molar Extinction Coefficient (ε) of ICG-Sulfo-OSu	230,000 cm⁻¹M⁻¹	DMSO	[7]
Quantum Yield (Φ) of ICG-tetrazine-TCO adduct	Data not available	-

The fluorescence quantum yield of the final ICG-tetrazine-TCO adduct is a critical parameter for imaging applications. While specific values for the Sulfo-ICG derivative are not readily found, it is known that the fluorescence of some tetrazine-fluorophore conjugates can be quenched and is restored upon reaction with a dienophile, a phenomenon known as "turn-on" fluorescence.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Sulfo ICG-tetrazine and related compounds.

Antibody Conjugation with Sulfo-ICG-NHS Ester

This protocol describes the labeling of a monoclonal antibody (mAb) with an amine-reactive Sulfo-ICG derivative (N-hydroxysuccinimide ester), a common precursor to tetrazine-functionalized probes.

Materials:

• Monoclonal antibody (mAb) in amine-free buffer (e.g., PBS, pH 7.2-7.4)

• Sulfo-ICG-NHS ester

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Reaction Buffer (e.g., 1 M sodium carbonate/bicarbonate buffer, pH 8.5-9.0)

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare Antibody Solution: Dissolve the mAb in the reaction buffer to a final concentration of 2-10 mg/mL. The pH of the solution should be adjusted to 8.5 ± 0.5.[8]

• Prepare Dye Stock Solution: Immediately before use, dissolve the Sulfo-ICG-NHS ester in anhydrous DMSO to a concentration of 10-20 mM.[9]

• Conjugation Reaction:

  • Add the Sulfo-ICG-NHS stock solution to the antibody solution. A 10- to 20-fold molar excess of the dye is a common starting point.[9]

  • Incubate the reaction mixture for 30-60 minutes at room temperature with gentle stirring.[9]

• Purification:

  • Remove unreacted dye and byproducts by size-exclusion chromatography (e.g., Sephadex G-25 column) equilibrated with PBS.[8]

  • Collect the fractions containing the labeled antibody.

• Characterization:

  • Determine the Degree of Labeling (DOL), the number of dye molecules per antibody, by measuring the absorbance of the conjugate at 280 nm (for protein) and ~780 nm (for Sulfo-ICG).[8] The optimal DOL for most antibodies is typically between 2 and 10.[8]

Pre-targeted In Vivo Imaging Workflow

This protocol outlines a general workflow for a pre-targeted imaging experiment in a tumor-bearing mouse model.

Materials:

• TCO-modified monoclonal antibody (mAb-TCO)

• Sulfo ICG-tetrazine

• Tumor-bearing animal model (e.g., xenograft mouse model)

• In vivo imaging system (e.g., IVIS)

Procedure:

• Administration of mAb-TCO:

  • Administer the mAb-TCO conjugate to the animal model via intravenous injection. The dosage will depend on the specific antibody and target.

  • Allow 24-72 hours for the mAb-TCO to accumulate at the target site (e.g., tumor) and for unbound conjugate to clear from circulation.[10]

• Administration of Sulfo ICG-tetrazine:

  • Administer the Sulfo ICG-tetrazine probe via intravenous injection. The dose should be optimized to ensure sufficient signal without causing toxicity.

• In Vivo Imaging:

  • At various time points post-injection of the tetrazine probe (e.g., 1, 4, 8, 24 hours), anesthetize the animal and acquire fluorescence images using an in vivo imaging system with appropriate excitation and emission filters for ICG.

• Data Analysis:

  • Quantify the fluorescence intensity in the region of interest (e.g., tumor) and in background tissues to determine the target-to-background ratio.

Mandatory Visualizations

Pre-targeted Imaging Workflow

The following diagram illustrates the key steps in a pre-targeted in vivo imaging experiment using the Sulfo ICG-tetrazine and TCO bioorthogonal pair.

Figure 2: Workflow for pre-targeted in vivo imaging.

Antibody-Drug Conjugate (ADC) Activation

Sulfo ICG-tetrazine can also be incorporated into ADC strategies where the tetrazine-TCO reaction triggers the release of a cytotoxic drug.

Figure 3: Workflow for ADC activation and imaging.

Conclusion

Sulfo ICG-tetrazine is a powerful tool in bioorthogonal chemistry, enabling researchers to perform highly specific and rapid labeling of biomolecules in vivo. Its application in pre-targeted imaging and ADC development holds significant promise for advancing diagnostic and therapeutic strategies in oncology and other fields. The extremely fast kinetics of the IEDDA reaction, coupled with the favorable photophysical properties of the Sulfo-ICG fluorophore, provides a robust platform for real-time molecular imaging and targeted drug delivery. Further research to determine the precise kinetic and photophysical parameters of Sulfo-ICG-tetrazine will undoubtedly expand its utility and application in the scientific community.

References

• 1. mdpi.com [mdpi.com]
• 2. Trans-cyclooctene—a Swiss army knife for bioorthogonal chemistry: exploring the synthesis, reactivity, and applications in biomedical breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrazine bioorthogonal chemistry derived in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Bioorthogonal Chemistry—A Covalent Strategy for the Study of Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Conformationally Strained trans-Cyclooctene (sTCO) Enables the Rapid Construction of 18F-PET Probes via Tetrazine Ligation [thno.org]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. Mechanism‐Based Fluorogenic trans‐Cyclooctene–Tetrazine Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Pretargeted PET Imaging Strategy Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

The Core of Quenched Fluorescence: A Technical Guide to the Sulfo ICG-Tetrazine Mechanism

For Researchers, Scientists, and Drug Development Professionals

In the rapidly evolving landscape of bioconjugation and in vivo imaging, fluorogenic probes have become indispensable tools. Among these, tetrazine-quenched near-infrared (NIR) dyes, such as Sulfo ICG-tetrazine, offer unparalleled advantages in signal-to-noise ratio for applications ranging from targeted drug delivery to high-resolution cellular imaging. This technical guide delves into the core fluorescence quenching mechanism of Sulfo ICG-tetrazine, providing a detailed overview of the underlying photophysical principles, experimental methodologies to characterize this phenomenon, and the quantitative parameters that govern its efficiency.

The Prevailing Quenching Mechanism: Photoinduced Electron Transfer (PET)

For near-infrared (NIR) fluorophores like Indocyanine Green (ICG) conjugated to a tetrazine moiety, the primary mechanism of fluorescence quenching is Photoinduced Electron Transfer (PET) [1][2][3][4]. Unlike dyes in the visible spectrum where Förster Resonance Energy Transfer (FRET) often dominates, the spectral overlap between the emission of ICG (typically around 800 nm) and the absorption of tetrazine is not optimal for efficient FRET[5][6].

In the PET process, the tetrazine acts as an electron acceptor. Upon excitation of the Sulfo ICG fluorophore, an electron is transferred from the excited state of the ICG molecule to the tetrazine. This non-radiative decay pathway effectively de-excites the fluorophore before it can emit a photon, thus quenching its fluorescence[1][2][3]. The efficiency of PET is highly dependent on the spatial proximity and the electronic coupling between the fluorophore and the quencher[7][8].

Another mechanism that can contribute to the quenching of red-to-NIR tetrazine-fused labels is Photoinduced Charge Centralization (PCC) [1][9]. In this process, upon photoexcitation, there is a significant charge redistribution where the electron density becomes concentrated on the tetrazine fragment, leading to a non-emissive state[1][9].

The quenching is reversed upon the inverse-electron-demand Diels-Alder (IEDDA) reaction between the tetrazine and a dienophile (e.g., trans-cyclooctene, TCO). This bioorthogonal "click" reaction consumes the tetrazine, disrupting the PET process and restoring the fluorescence of the Sulfo ICG dye[10][11].

Visualizing the Quenching and Activation

The following diagrams illustrate the PET quenching mechanism and the subsequent fluorescence turn-on via the IEDDA reaction.

Figure 1: Photoinduced Electron Transfer (PET) Quenching Mechanism.

Figure 2: Fluorescence Activation by IEDDA Reaction.

Quantitative Data for Tetrazine-Quenched Dyes

Parameter	Tetrazine-Quenched Dye (Example)	Value (Before IEDDA)	Value (After IEDDA)	Fold Change	Reference
Quantum Yield (Φ)	o-TzSiR	0.7%	-	45-fold turn-on	[7]
Oregon-Green-tetrazine	-	-	135-fold (with cyclopropene)	[12]
Oregon-Green-tetrazine	-	-	400-fold (with TCO)	[12]
Second-Order Rate Constant (k₂)	Tetrazine with TCO	-	2000 M⁻¹s⁻¹ (in 9:1 MeOH/water)	-	[13]
Tetrazine with norbornene	-	1.9 M⁻¹s⁻¹ (in aqueous buffer)	-	[11][13]

Experimental Protocols

Synthesis of Sulfo ICG-Tetrazine

A general approach for the synthesis of Sulfo ICG-tetrazine involves the conjugation of an activated Sulfo-ICG derivative, such as Sulfo-ICG-NHS ester, with an amino-functionalized tetrazine.

Materials:

• Sulfo-ICG-OSu (commercially available)[14][15]

• Amino-tetrazine derivative (e.g., 3-(p-aminophenyl)-6-methyl-1,2,4,5-tetrazine)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• High-Performance Liquid Chromatography (HPLC) for purification

• Mass Spectrometry (MS) for characterization

Procedure:

• Dissolve Sulfo-ICG-OSu and a slight molar excess of the amino-tetrazine in anhydrous DMF or DMSO.

• Add 2-3 equivalents of TEA or DIPEA to the reaction mixture to act as a base.

• Stir the reaction at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with a suitable solvent and purify the product by reverse-phase HPLC.

• Lyophilize the collected fractions to obtain the pure Sulfo ICG-tetrazine conjugate.

• Confirm the identity and purity of the product by mass spectrometry and analytical HPLC.

Characterization of Fluorescence Quenching and Turn-On

Materials:

• Sulfo ICG-tetrazine stock solution (in DMSO or aqueous buffer)

• Dienophile stock solution (e.g., TCO in DMSO or aqueous buffer)

• Phosphate-buffered saline (PBS) or other relevant buffer

• Fluorometer

• UV-Vis Spectrophotometer

Procedure:

• Absorbance and Fluorescence Spectra:

  • Dilute the Sulfo ICG-tetrazine stock solution in the desired buffer to a final concentration suitable for spectroscopic measurements (e.g., 1-10 µM).

  • Measure the absorbance spectrum to determine the absorption maximum.

  • Measure the fluorescence emission spectrum by exciting at or near the absorption maximum.

• Fluorescence Turn-On Kinetics:

  • In a cuvette, add the diluted Sulfo ICG-tetrazine solution.

  • Place the cuvette in the fluorometer and begin recording the fluorescence intensity over time at the emission maximum.

  • Inject a molar excess of the dienophile solution into the cuvette with rapid mixing.

  • Continue to monitor the increase in fluorescence intensity until a plateau is reached.

  • The data can be fitted to a pseudo-first-order kinetic model to determine the reaction rate.

• Quantum Yield Determination:

  • Measure the fluorescence quantum yield of the Sulfo ICG-tetrazine before and after the IEDDA reaction using a reference dye with a known quantum yield in the same spectral region (e.g., free ICG or other NIR dyes).

Figure 3: Experimental Workflow for Characterization.

Conclusion

The fluorescence quenching of Sulfo ICG-tetrazine is a powerful mechanism that enables the development of highly sensitive fluorogenic probes for a multitude of applications in biological and medical research. A thorough understanding of the predominant Photoinduced Electron Transfer (PET) mechanism, coupled with robust experimental protocols for synthesis and characterization, is crucial for the rational design and effective implementation of these advanced molecular tools. As research continues to push the boundaries of in vivo imaging and diagnostics, the principles outlined in this guide will serve as a foundational resource for scientists and developers in the field.

References

• 1. Unveiling the photophysical mechanistic mysteries of tetrazine-functionalized fluorogenic labels - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photoinduced electron transfer quenches the fluorescence of tetrazine dyes with/toward near-infrared emissions - American Chemical Society [acs.digitellinc.com]
• 3. Photoinduced electron transfer endows fluorogenicity in tetrazine-based near-infrared labels - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fluorescence Quenching Effects of Tetrazines and Their Diels-Alder Products: Mechanistic Insight Toward Fluorogenic Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A unified fluorescence quenching mechanism of tetrazine-based fluorogenic dyes: energy transfer to a dark state - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. Photoinduced Charge Centralization Quenches the Fluorescence of Conjugation-Fused Tetrazine Labels with Red-to-Near-Infrared Emissions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Convenient In-Situ Synthesis of Alkenyl Tetrazines for Highly Fluorogenic Bioorthogonal Live-Cell Imaging Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 15. docs.aatbio.com [docs.aatbio.com]

Spectral Properties of Sulfo ICG-Tetrazine: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral properties of Sulfo Indocyanine Green-tetrazine (Sulfo ICG-tetrazine) in various solvents. Sulfo ICG-tetrazine is a near-infrared (NIR) fluorescent probe that combines the excellent photophysical properties of a sulfonated indocyanine green core with the bioorthogonal reactivity of a tetrazine moiety. This combination makes it a powerful tool for a wide range of applications in biological imaging and drug development, particularly for targeted labeling and tracking of biomolecules.

Indocyanine green (ICG) is a cyanine (B1664457) dye with strong absorption and fluorescence in the NIR window (700-900 nm), a region where biological tissues have minimal absorbance and autofluorescence, allowing for deep tissue imaging with high signal-to-noise ratios.[1] The sulfonation of the ICG core enhances its water solubility, making it more suitable for biological applications.[2][3] The tetrazine group enables covalent attachment to molecules functionalized with a strained alkene, such as trans-cyclooctene (B1233481) (TCO), through an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition. This reaction is highly specific and proceeds rapidly under physiological conditions without the need for a catalyst, making it an ideal bioorthogonal ligation strategy.[4][5]

A key feature of many tetrazine-dye conjugates is the fluorogenic nature of the IEDDA reaction. The tetrazine moiety can quench the fluorescence of the appended dye, and this quenching is relieved upon reaction with a dienophile, leading to a significant increase in fluorescence intensity.[6][7] This "turn-on" characteristic is highly advantageous for live-cell imaging as it minimizes background fluorescence from unreacted probes.[6]

Spectral Properties in Different Solvents

The photophysical properties of Sulfo ICG-tetrazine, like other cyanine dyes, are influenced by the solvent environment.[8][9] The following table summarizes the key spectral parameters in commonly used solvents. The data is compiled from studies on ICG and its derivatives, and provides expected values for Sulfo ICG-tetrazine.

Solvent	Absorption Max (λabs, nm)	Emission Max (λem, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Fluorescence Quantum Yield (ΦF)
Water	~780	~810	~156,000[10]	~0.05[9]
PBS (Phosphate-Buffered Saline)	~780	~810	Similar to Water	Similar to Water
DMSO (Dimethyl Sulfoxide)	~789[2]	~813[2]	~230,000[2]	~0.42[9]
Ethanol (EtOH)	~780	~810	~223,000[10]	~0.22[9]
Methanol (MeOH)	~780[11]	~810	Not Reported	Not Reported

Note: The exact spectral properties of Sulfo ICG-tetrazine may vary slightly depending on the specific isomer and purity. The tetrazine moiety may cause some quenching of the quantum yield compared to the parent Sulfo-ICG dye.

Experimental Protocols

Accurate determination of the spectral properties of Sulfo ICG-tetrazine is crucial for its effective use. Below are detailed methodologies for key experiments.

Measurement of UV-Vis Absorption Spectrum

This protocol outlines the procedure for determining the absorption spectrum and molar extinction coefficient of Sulfo ICG-tetrazine.

Materials:

• Sulfo ICG-tetrazine

• Spectrophotometric grade solvents (e.g., Water, PBS, DMSO, Ethanol)

• UV-Vis spectrophotometer

• 1 cm path length quartz cuvettes

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of Sulfo ICG-tetrazine in DMSO.

• Working Solution Preparation: Prepare a series of dilutions of the stock solution in the desired solvent. The final concentrations should result in an absorbance reading between 0.1 and 1.0 at the λmax to ensure linearity according to the Beer-Lambert law.

• Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up. Set the wavelength range to scan from 600 nm to 900 nm.

• Blank Measurement: Fill a cuvette with the pure solvent to be used for the dilutions and place it in the spectrophotometer. Record a baseline spectrum. This will be subtracted from the sample spectra.[12]

• Sample Measurement: Rinse the cuvette with the first sample dilution and then fill it. Place the cuvette in the spectrophotometer and record the absorption spectrum. Repeat for all dilutions.[12]

• Data Analysis:

  • Determine the wavelength of maximum absorbance (λabs).

  • Plot the absorbance at λabs against the concentration of the dilutions.

  • Perform a linear regression on the data. The slope of the line will be the molar extinction coefficient (ε) in M⁻¹cm⁻¹, according to the Beer-Lambert equation (A = εcl), where A is absorbance, c is concentration, and l is the path length (1 cm).

Measurement of Fluorescence Emission Spectrum and Quantum Yield

This protocol describes how to measure the fluorescence emission spectrum and determine the fluorescence quantum yield of Sulfo ICG-tetrazine.

Materials:

• Sulfo ICG-tetrazine solutions from the absorption experiment (absorbance at the excitation wavelength should be below 0.1 to avoid inner filter effects).

• A reference dye with a known quantum yield in the same solvent (e.g., a well-characterized cyanine dye).

• Fluorescence spectrophotometer.

• 1 cm path length quartz cuvettes.

Procedure:

• Spectrofluorometer Setup: Turn on the instrument and allow the lamp to warm up. Set the excitation wavelength to the λabs determined from the absorption spectrum. Set the emission wavelength range to scan from the excitation wavelength +10 nm to 950 nm.

• Reference Measurement: Record the fluorescence emission spectrum of the reference dye.

• Sample Measurement: Record the fluorescence emission spectrum of the Sulfo ICG-tetrazine solution under the same experimental conditions (excitation wavelength, slit widths).

• Data Analysis:

  • Integrate the area under the emission curves for both the sample and the reference.

  • The quantum yield (ΦF) can be calculated using the following equation: ΦF_sample = ΦF_ref * (I_sample / I_ref) * (A_ref / A_sample) * (n_sample² / n_ref²) Where:

    • I is the integrated fluorescence intensity.

    • A is the absorbance at the excitation wavelength.

    • n is the refractive index of the solvent.

Bioorthogonal Labeling Workflow

The primary application of Sulfo ICG-tetrazine is in bioorthogonal labeling. The workflow involves the reaction of the tetrazine-functionalized dye with a trans-cyclooctene (TCO)-modified biomolecule.

Caption: Bioorthogonal labeling workflow using Sulfo ICG-tetrazine and a TCO-modified biomolecule.

Signaling Pathway and Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for live-cell imaging using Sulfo ICG-tetrazine.

Caption: Experimental workflow for live-cell imaging with Sulfo ICG-tetrazine.

References

• 1. researchgate.net [researchgate.net]
• 2. ICG-Sulfo-EG8-OSu | AAT Bioquest [aatbio.com]
• 3. dojindo.com [dojindo.com]
• 4. broadpharm.com [broadpharm.com]
• 5. Tetrazine- and trans-cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Bioorthogonal labeling with tetrazine-dyes for super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ICG revisited: excited-state dynamics as a function of dye concentration and solvent environment - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. Photophysical Properties of Indocyanine Green in the Shortwave Infrared Region - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Spectral Fine Tuning of Cyanine Dyes: Electron Donor-Acceptor Substituted Analogues of Thiazole Orange - PMC [pmc.ncbi.nlm.nih.gov]
• 12. lakeheadu.ca [lakeheadu.ca]

Sulfo ICG-tetrazine for Near-Infrared (NIR) Fluorescence Applications: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfo Indocyanine Green (ICG)-tetrazine, a key reagent enabling advanced near-infrared (NIR) fluorescence applications through bioorthogonal chemistry. It covers the fundamental principles, key quantitative data, experimental protocols, and the significant advantages of this technology for targeted imaging and diagnostics.

Introduction: The Power of Pre-targeting with Sulfo ICG-tetrazine

Near-infrared (NIR) fluorescence imaging offers significant advantages for in vivo applications, including deeper tissue penetration and reduced autofluorescence compared to visible light.[1] Indocyanine green (ICG) is a well-established, FDA-approved NIR dye used for various medical diagnostic procedures, such as determining cardiac output and hepatic function, as well as for ophthalmic angiography.[2][3][4][5][6]

The development of Sulfo ICG-tetrazine combines the favorable NIR properties of ICG with the power of bioorthogonal chemistry.[7] This approach, known as pre-targeting, decouples the targeting of a specific biological molecule from the imaging step.[8][9][10] First, a targeting molecule (e.g., an antibody) modified with a trans-cyclooctene (B1233481) (TCO) group is administered. This molecule is allowed to accumulate at its target site while the unbound excess clears from circulation. Subsequently, the small, rapidly clearing Sulfo ICG-tetrazine molecule is administered. It then selectively and rapidly "clicks" onto the TCO-modified molecule at the target site via an inverse-electron-demand Diels-Alder (IEDDA) reaction, enabling high-contrast NIR fluorescence imaging.[8][9][10][11]

The "Sulfo" modification refers to the addition of sulfonate groups, which enhances the water solubility of the ICG molecule, a crucial factor for in vivo applications.[12][13]

The Bioorthogonal Reaction: IEDDA Chemistry

The core of this technology is the highly efficient and specific IEDDA cycloaddition reaction between a 1,2,4,5-tetrazine (B1199680) and a strained dienophile, such as trans-cyclooctene (TCO).[14][15][16] This reaction is exceptionally fast and proceeds efficiently under physiological conditions without the need for a catalyst, making it ideal for use in living systems.[15][17] The primary byproduct of this irreversible reaction is nitrogen gas.[15]

The reaction's speed and specificity allow for the use of low concentrations of reactants, which is critical for minimizing toxicity and background signal in sensitive biological environments.[15]

References

• 1. Applications of indocyanine green based near-infrared fluorescence imaging in thoracic surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. macsenlab.com [macsenlab.com]
• 3. Indocyanine green - Wikipedia [en.wikipedia.org]
• 4. Is indocyanine green (ICG) FDA approved? | AAT Bioquest [aatbio.com]
• 5. Indocyanine green: An old drug with novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Federal Register :: Determination That IC-GREEN (Indocyanine Green for Injection), 10 Milligrams/Vial, 40 Milligrams/Vial, and 50 Milligrams/Vial Were Not Withdrawn From Sale for Reasons of Safety or Effectiveness [federalregister.gov]
• 7. Tetrazine bioorthogonal chemistry derived in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Evaluation of Tetrazine Tracers for Pretargeted Imaging within the Central Nervous System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. TPC - Pretargeted PET imaging [turkupetcentre.net]
• 11. Video of concept | click-it-imaging.eu [click-it-imaging.eu]
• 12. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 13. ICG-Sulfo-EG8-OSu | AAT Bioquest [aatbio.com]
• 14. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 15. broadpharm.com [broadpharm.com]
• 16. Advances in Tetrazine Bioorthogonal Chemistry Driven by the Synthesis of Novel Tetrazines and Dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Fluorogenic Tetrazine Bioorthogonal Probes for Advanced Application in Bioimaging and Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Excitation and Emission Spectra of Sulfo ICG-Tetrazine Conjugates

For Researchers, Scientists, and Drug Development Professionals

Core Concepts: Bioorthogonal Chemistry and Fluorogenic Probes

Tetrazine-functionalized fluorophores are a cornerstone of bioorthogonal chemistry. The inverse electron-demand Diels-Alder (iEDDA) reaction between a tetrazine and a strained alkene, such as trans-cyclooctene (B1233481) (TCO), is exceptionally fast and specific, allowing for the precise labeling of biomolecules in complex biological environments.[1] Many tetrazine-dye conjugates are designed as "fluorogenic" probes. In their unconjugated state, the tetrazine moiety quenches the fluorescence of the nearby dye. Upon reaction with a dienophile, this quenching effect is alleviated, leading to a significant increase in fluorescence, a phenomenon often referred to as "turn-on" fluorescence.[2] This mechanism is highly advantageous for in-vivo imaging as it minimizes background fluorescence from unreacted probes.

Quantitative Spectral Data

The following table summarizes the key photophysical properties of Sulfo-ICG, a common precursor for tetrazine conjugation, and a representative tetrazine-fluorophore conjugate (Tetrazine-BODIPY) to illustrate the expected spectral behavior. It is important to note that the specific spectral properties of a Sulfo ICG-tetrazine conjugate will be influenced by the linker chemistry and the local microenvironment.

Compound	Excitation Max (λex)	Emission Max (λem)	Molar Extinction Coefficient (ε)	Quantum Yield (Φ)	Solvent/Conditions
Indocyanine Green (ICG)	787 nm	815 nm	223,000 M⁻¹cm⁻¹	0.14	DMSO
ICG	~800 nm (in blood plasma)[3]	~830 nm (in blood)[3]	Not Reported	Not Reported	Blood Plasma/Blood[3]
DO3A-BODIPY-Tz	524 nm	537 nm	Not Reported	0.38	DMSO

Note: The spectral properties of ICG are known to be sensitive to the solvent and its concentration.[3][4][5] In aqueous solutions at high concentrations, ICG can form H-aggregates, leading to a blue shift in the absorption maximum to around 700 nm and a decrease in fluorescence emission.[5] In organic solvents like DMSO or when bound to proteins like albumin in the blood, ICG exists primarily as a monomer with the characteristic absorption around 780-800 nm.[3][4][5]

Experimental Protocols

Accurate characterization of the spectral properties of Sulfo ICG-tetrazine conjugates is crucial for their effective application. Below are detailed methodologies for key experiments.

Measurement of Excitation and Emission Spectra

Objective: To determine the wavelengths of maximum excitation and emission.

Methodology:

• Sample Preparation: Prepare a dilute solution of the Sulfo ICG-tetrazine conjugate in a spectroscopic grade solvent (e.g., DMSO or PBS). The concentration should be adjusted to have an absorbance of approximately 0.1 at the absorption maximum to avoid inner filter effects.

• Instrumentation: Utilize a fluorescence spectrophotometer equipped with a light source (e.g., xenon arc lamp), excitation and emission monochromators, and a detector (e.g., photomultiplier tube).

• Excitation Spectrum Measurement:

  • Set the emission monochromator to the expected emission maximum (e.g., ~820 nm for an ICG derivative).

  • Scan a range of excitation wavelengths (e.g., 650-800 nm).

  • The wavelength at which the fluorescence intensity is highest is the excitation maximum (λex).

• Emission Spectrum Measurement:

  • Set the excitation monochromator to the determined excitation maximum (λex).

  • Scan a range of emission wavelengths (e.g., 780-900 nm).

  • The wavelength at which the fluorescence intensity is highest is the emission maximum (λem).

Determination of Molar Extinction Coefficient (ε)

Objective: To quantify the light absorption capacity of the conjugate at a specific wavelength.

Methodology:

• Principle: The Beer-Lambert law (A = εcl) is used, where A is the absorbance, ε is the molar extinction coefficient, c is the molar concentration, and l is the path length of the cuvette (typically 1 cm).

• Sample Preparation: Prepare a series of solutions of the Sulfo ICG-tetrazine conjugate of known concentrations in a suitable solvent.

• Instrumentation: Use a UV-Vis spectrophotometer.

• Measurement:

  • Measure the absorbance of each solution at the determined absorption maximum (λmax), which is typically very close to the excitation maximum (λex).

  • Plot a graph of absorbance versus concentration.

• Calculation: The molar extinction coefficient (ε) is the slope of the resulting linear plot.

Measurement of Fluorescence Quantum Yield (Φ)

Objective: To determine the efficiency of the fluorescence process.

Methodology (Relative Method):

• Principle: The quantum yield of an unknown sample is determined by comparing its fluorescence intensity to that of a standard with a known quantum yield. For near-infrared dyes like ICG, a common standard is ICG itself in DMSO, which has a reported quantum yield of 0.14.

• Sample and Standard Preparation: Prepare a series of dilute solutions of both the Sulfo ICG-tetrazine conjugate (sample) and the standard (e.g., ICG) in the same solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1.

• Instrumentation: A fluorescence spectrophotometer is required.

• Measurement:

  • Measure the absorbance of each solution at the chosen excitation wavelength.

  • Measure the integrated fluorescence emission spectrum for each solution, ensuring identical excitation wavelength, slit widths, and other instrument settings for both the sample and the standard.

• Calculation: The quantum yield (Φ_sample) is calculated using the following equation: Φ_sample = Φ_standard * (I_sample / I_standard) * (A_standard / A_sample) * (η_sample² / η_standard²) Where:

  • Φ is the quantum yield.

  • I is the integrated fluorescence intensity.

  • A is the absorbance at the excitation wavelength.

  • η is the refractive index of the solvent (if the same solvent is used, this term cancels out).

Visualizations

Experimental Workflow for Spectral Characterization

Caption: Workflow for characterizing the spectral properties.

Bioorthogonal Reaction Signaling Pathway

Caption: Bioorthogonal ligation of Sulfo-ICG-Tetrazine.

References

• 1. Tetrazine-trans-cyclooctene ligated lanthanide conjugates for biomedical imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Convenient In-Situ Synthesis of Alkenyl Tetrazines for Highly Fluorogenic Bioorthogonal Live-Cell Imaging Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Indocyanine green excitation-emission matrix characterization: spectral shifts and application-specific spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indocyanine Green (ICG) Fluorescence Is Dependent on Monomer with Planar and Twisted Structures and Inhibited by H-Aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]

Sulfo ICG-Tetrazine: A Technical Guide for Advanced Bioconjugation and In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Sulfo ICG-tetrazine, a key reagent in the field of bioconjugation and near-infrared (NIR) fluorescence imaging. We will delve into its chemical structure, molecular properties, and detailed experimental protocols for its application in advanced research and drug development.

Chemical Structure and Molecular Properties

Sulfo ICG-tetrazine is a specialized derivative of Indocyanine Green (ICG), a cyanine (B1664457) dye approved for clinical use. The "Sulfo" modification refers to the addition of one or more sulfonate (-SO₃⁻) groups to the ICG core structure. This significantly enhances its water solubility, a critical factor for biological applications. The "tetrazine" component is a highly reactive moiety that enables bioorthogonal conjugation through an inverse-electron-demand Diels-Alder (iEDDA) reaction. This "click chemistry" approach allows for the specific and efficient labeling of biomolecules functionalized with a strained alkene, such as a trans-cyclooctene (B1233481) (TCO).

The exact chemical structure and molecular weight of Sulfo ICG-tetrazine can vary depending on the number of sulfonate groups and the specific linker used to attach the tetrazine ring. Commercially available variants may include mono-sulfonated and di-sulfonated ICG cores, with different tetrazine derivatives (e.g., methyltetrazine) attached via various linkers.

Below is a table summarizing the properties of the parent molecule, Indocyanine Green (ICG), and a commercially available ICG-tetrazine derivative. This data provides a baseline for understanding the characteristics of Sulfo ICG-tetrazine compounds.

Property	Indocyanine Green (ICG)[1]	ICG-Tetrazine[2]
Molecular Formula	C₄₃H₄₇N₂NaO₆S₂	C₅₄H₅₇N₇O
Molecular Weight	775.0 g/mol	900.14 g/mol
Peak Spectral Absorption	~800 nm[3]	Not explicitly stated, but expected to be near 800 nm
Emission Maximum	~830 nm[4]	Not explicitly stated, but expected to be near 830 nm
Key Features	FDA-approved NIR dye[1]	Contains a tetrazine moiety for click chemistry[2]

Experimental Protocols

The primary application of Sulfo ICG-tetrazine is the targeted labeling of biomolecules for in vivo imaging and other research applications. The following protocols outline the general procedures for antibody conjugation and subsequent in vivo imaging.

Antibody Labeling with Tetrazine-NHS Ester

For researchers starting with an antibody that is not yet functionalized for click chemistry, a common first step is to introduce a TCO group. The Sulfo ICG-tetrazine can then be reacted with the TCO-modified antibody. Alternatively, if starting with a tetrazine-functionalized antibody, an ICG-TCO derivative would be used. The following is a general protocol for labeling an antibody with a tetrazine moiety using a Tetrazine-Sulfo-NHS ester.

Materials:

• Antibody of interest in an amine-free buffer (e.g., PBS)

• Tetrazine-Sulfo-NHS ester[5]

• Reaction Buffer (e.g., 1 M Sodium Bicarbonate, pH 8.3-8.5)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting column

• DMSO (for dissolving the NHS ester)

Procedure:

• Antibody Preparation: Ensure the antibody solution is at a concentration of 2-10 mg/mL in an amine-free buffer. If necessary, perform a buffer exchange.

• pH Adjustment: Add 1/10th volume of the Reaction Buffer to the antibody solution to raise the pH, which facilitates the reaction with primary amines (lysine residues) on the antibody.

• Tetrazine-Sulfo-NHS Ester Preparation: Dissolve the Tetrazine-Sulfo-NHS ester in DMSO to create a stock solution.

• Conjugation: Add a 10-20 fold molar excess of the dissolved Tetrazine-Sulfo-NHS ester to the antibody solution. The optimal ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Quenching: Add 1/10th volume of the Quenching Buffer to stop the reaction by consuming any unreacted NHS ester. Incubate for an additional 15-30 minutes.

• Purification: Separate the tetrazine-labeled antibody from unreacted reagents using a desalting column.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the antibody) and the maximum absorbance wavelength of the tetrazine.

Pre-targeted In Vivo Imaging Workflow

Pre-targeted imaging is a powerful strategy that separates the targeting and imaging steps. A TCO-modified antibody is first administered and allowed to accumulate at the target site while unbound antibody clears from circulation. Subsequently, the much smaller and more rapidly clearing Sulfo ICG-tetrazine is administered, which then "clicks" to the TCO-antibody at the target location.[6]

Materials:

• Animal model with the target of interest (e.g., tumor-bearing mouse)

• TCO-conjugated antibody

• Sulfo ICG-tetrazine

• Sterile PBS (pH 7.4)

• In vivo fluorescence imaging system

Procedure:

• Antibody Administration: Administer the TCO-conjugated antibody to the animal model via intravenous injection. The typical dose is 1-5 mg/kg, but should be optimized.

• Accumulation and Clearance: Allow the TCO-antibody to accumulate at the target site and clear from circulation. This period is typically 24 to 72 hours.[6]

• Sulfo ICG-Tetrazine Administration: Dissolve the Sulfo ICG-tetrazine in sterile PBS and administer it via intravenous injection.

• In Vivo Imaging: Anesthetize the animal and acquire fluorescence images using an in vivo imaging system at various time points post-injection of the Sulfo ICG-tetrazine (e.g., 1, 4, 8, and 24 hours) to monitor the signal at the target site.

Visualizations

The following diagrams, generated using Graphviz, illustrate the key workflows described in this guide.

Caption: General workflow for antibody labeling with a Tetrazine-NHS ester.

Caption: Workflow for pre-targeted in vivo imaging.

References

• 1. Indocyanine Green | C43H47N2NaO6S2 | CID 5282412 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 4. researchgate.net [researchgate.net]
• 5. medkoo.com [medkoo.com]
• 6. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Two-Step Bioorthogonal Antibody Labeling with Sulfo ICG-Tetrazine

Introduction

Indocyanine green (ICG), a near-infrared (NIR) cyanine (B1664457) dye, is extensively used in medical diagnostics, including fluorescence-guided surgery and in vivo imaging, due to its deep tissue penetration and low autofluorescence.[1] Covalently conjugating ICG to monoclonal antibodies (mAbs) enables targeted delivery and visualization of specific cell populations or tissues. This document details a two-step bioorthogonal labeling strategy for conjugating Sulfo ICG-tetrazine to an antibody.

Traditional antibody labeling often involves the direct reaction of an amine-reactive dye, such as an N-hydroxysuccinimide (NHS) ester, with lysine (B10760008) residues on the antibody.[2] While effective, this can sometimes lead to issues with reproducibility or alteration of antigen binding.[2] Bioorthogonal chemistry, specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction between a tetrazine (Tz) and a trans-cyclooctene (B1233481) (TCO), offers a highly specific and rapid alternative.[3][4] This "click chemistry" reaction proceeds efficiently under physiological conditions without interfering with biological processes.[4]

This protocol first describes the modification of the antibody with a TCO-NHS ester to introduce the TCO moiety onto surface-accessible lysine residues. The second stage involves the rapid and specific "click" reaction of the TCO-modified antibody with Sulfo ICG-tetrazine to yield the final fluorescently labeled antibody conjugate. This method provides excellent control over the labeling process and can be adapted for various antibodies and research applications.

Experimental Protocols

Antibody Preparation and Modification with TCO-NHS Ester

This initial stage introduces the trans-cyclooctene (TCO) functional group to the antibody, preparing it for the subsequent click reaction with the tetrazine-modified dye.

1.1. Materials and Reagents

Reagent/Material	Specifications
Monoclonal Antibody (mAb)	Purified, in amine-free buffer (e.g., PBS). Purity >95%.
TCO-NHS Ester	e.g., TCO-PEG4-NHS Ester
Reaction Buffer	1 M Sodium Bicarbonate, pH 8.5-9.0
Anhydrous Dimethyl Sulfoxide (DMSO)	High purity
Purification System	Sephadex G-25 column or spin columns (e.g., Amicon® Ultra).
Wash/Elution Buffer	Phosphate-Buffered Saline (PBS), pH 7.2-7.4

1.2. Protocol for TCO Modification

• Antibody Preparation:

  • Ensure the antibody is in an amine-free buffer (e.g., PBS). If buffers contain Tris or glycine, perform a buffer exchange using a spin column.[5]

  • Adjust the antibody concentration to 2-10 mg/mL for optimal labeling.[6] The conjugation efficiency is significantly reduced at concentrations below 2 mg/mL.[6]

  • Add Reaction Buffer (1 M Sodium Bicarbonate) to the antibody solution to constitute 10% of the final volume, adjusting the pH to 8.5 ± 0.5.[7]

• TCO-NHS Ester Reconstitution:

  • Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO to create a 10-20 mM stock solution. Vortex to ensure complete dissolution.

• Conjugation Reaction:

  • Add a 5-20 molar excess of the TCO-NHS ester stock solution to the pH-adjusted antibody solution.[8] The optimal ratio may need to be determined empirically.

  • Incubate the reaction mixture at room temperature for 30-60 minutes with gentle shaking or rotation.

• Purification of TCO-Modified Antibody:

  • Remove unreacted TCO-NHS ester by purifying the reaction mixture using a desalting spin column or a Sephadex G-25 gravity column.[6]

  • If using a gravity column, load the reaction mixture and elute with PBS (pH 7.2-7.4). Collect the first colored fractions, which contain the purified TCO-antibody conjugate.[9]

  • The purified TCO-modified antibody can be used immediately in the next stage or stored according to standard antibody storage protocols.

Labeling of TCO-Antibody with Sulfo ICG-Tetrazine

This second stage utilizes the highly efficient IEDDA click reaction to covalently attach the Sulfo ICG-tetrazine to the TCO-modified antibody.

2.1. Materials and Reagents

Reagent/Material	Specifications
TCO-Modified Antibody	From Stage 1
Sulfo ICG-Tetrazine	Lyophilized powder
Anhydrous Dimethyl Sulfoxide (DMSO)	High purity
Purification System	Sephadex G-25 column or spin columns.
Wash/Elution Buffer	Phosphate-Buffered Saline (PBS), pH 7.2-7.4

2.2. Protocol for Sulfo ICG-Tetrazine Labeling

• Sulfo ICG-Tetrazine Reconstitution:

  • Immediately before use, dissolve the Sulfo ICG-tetrazine in anhydrous DMSO to create a 1-10 mM stock solution. Vortex to ensure complete dissolution.

• Click Chemistry Reaction:

  • Add a 1.5 to 5 molar excess of the Sulfo ICG-tetrazine stock solution to the purified TCO-modified antibody solution.

  • The IEDDA reaction is extremely fast.[3] Incubate the mixture for 30-60 minutes at room temperature, protected from light, to ensure complete reaction.

• Purification of Final Conjugate:

  • Purify the final Sulfo ICG-antibody conjugate to remove unreacted Sulfo ICG-tetrazine using a desalting spin column or a Sephadex G-25 gravity column, following the same procedure as in step 1.2.4.[9]

  • Collect the purified, labeled antibody. The conjugate should be stored at 4°C, protected from light. For long-term storage, aliquot and store at -20°C or -80°C.

Characterization and Data Analysis

The quality of the final conjugate is determined by calculating the Dye-to-Antibody Ratio (DAR), also known as the Degree of Substitution (DOS). An optimal DAR for most antibodies is between 2 and 10.[7]

Protocol for DAR Calculation

• Measure Absorbance: Dilute a sample of the final purified conjugate in PBS to a concentration where the absorbance values fall between 0.1 and 0.9. Measure the absorbance at 280 nm (for protein) and ~785 nm (the maximum absorbance for ICG).[6]

• Calculate DAR: Use the following formulas to determine the concentration of the antibody and the dye, and subsequently the DAR.

  • Antibody Concentration (M): [Ab] = (A₂₈₀ - (A₇₈₅ × CF₂₈₀)) / ε_Ab

  • Dye Concentration (M): [Dye] = A₇₈₅ / ε_Dye

  • Dye-to-Antibody Ratio (DAR): DAR = [Dye] / [Ab]

Table of Spectrophotometric Constants

Parameter	Symbol	Value	Reference
Molar Extinction Coefficient of IgG at 280 nm	ε_Ab	~210,000 M⁻¹cm⁻¹	[10]
Molar Extinction Coefficient of ICG at ~785 nm	ε_Dye	~230,000 M⁻¹cm⁻¹	[6][7]
Correction Factor for ICG at 280 nm	CF₂₈₀	~0.073	[6][7]

Visualizations

Workflow for two-step bioorthogonal antibody labeling.

Chemical principle of the two-step labeling reaction.

References

• 1. Fluorescent Labeling Reagent ICG-Sulfo-OSu Dojindo [dojindo.com]
• 2. In Vitro Characterization and Stability Profiles of Antibody–Fluorophore Conjugates Derived from Interchain Cysteine Cross-Linking or Lysine Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Covalent Immobilization of Antibodies through Tetrazine-TCO Reaction to Improve Sensitivity of ELISA Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibody-Based In Vivo Imaging of Central Nervous System Targets—Evaluation of a Pretargeting Approach Utilizing a TCO-Conjugated Brain Shuttle Antibody and Radiolabeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. Antibody Labeling with Fluorescent Dyes Using Magnetic Protein A and Protein G Beads - PMC [pmc.ncbi.nlm.nih.gov]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. lumiprobe.com [lumiprobe.com]

Application Notes and Protocols for In Vivo Tumor Imaging using Sulfo ICG-Tetrazine in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the use of Sulfo Indocyanine Green (ICG)-tetrazine conjugates in pre-targeted in vivo tumor imaging in mouse models. This advanced imaging strategy leverages the principles of bioorthogonal chemistry, specifically the inverse-electron-demand Diels-Alder (IEDDA) reaction between a tetrazine moiety and a trans-cyclooctene (B1233481) (TCO) group.[1][2] This two-step pre-targeting approach offers significant advantages over traditional passive tumor targeting with fluorescent dyes, leading to enhanced tumor-to-background ratios and improved image contrast.[3][4]

The pre-targeting strategy first involves the systemic administration of a tumor-targeting agent, such as a monoclonal antibody, that has been conjugated to TCO. This TCO-modified antibody is allowed to accumulate at the tumor site and clear from systemic circulation over a period of 24 to 72 hours.[5] Subsequently, the Sulfo ICG-tetrazine, a near-infrared (NIR) fluorescent probe, is administered. The tetrazine moiety of the probe rapidly and specifically reacts with the TCO tag on the antibody that has localized to the tumor.[6] This "click" reaction effectively concentrates the fluorescent signal at the tumor site, while the unbound Sulfo ICG-tetrazine is rapidly cleared from the body, resulting in high-contrast tumor visualization.[3]

Key Advantages of the Pre-targeting Strategy

• Improved Tumor-to-Background Ratios: By allowing the targeting antibody to clear from circulation before the administration of the imaging agent, non-specific background fluorescence is significantly reduced.[3]

• Enhanced Imaging Contrast: The specific and rapid reaction between tetrazine and TCO at the tumor site leads to a concentrated fluorescent signal, enabling clear delineation of the tumor.[2]

• Versatility: The modular nature of this system allows for the use of various targeting ligands (e.g., antibodies, peptides) and different tetrazine-functionalized imaging agents.

Data Presentation

The following tables summarize quantitative data from pre-targeted in vivo imaging studies in mouse models using tetrazine-based probes. While this data was generated using radiolabeled tetrazines, it demonstrates the efficacy of the pre-targeting principle that is directly applicable to fluorescent probes like Sulfo ICG-tetrazine.

Table 1: Biodistribution of Pre-targeted Radiotracer in Tumor-Bearing Mice

Organ/Tissue	% Injected Dose per Gram (%ID/g) at 1h	% Injected Dose per Gram (%ID/g) at 4h
Blood	6.13 ± 0.86	1.75 ± 0.22
Tumor	3.52 ± 0.67	5.6 ± 0.85
Muscle	Not Reported	Not Reported
Liver	Not Reported	Not Reported
Kidneys	Not Reported	Not Reported

Data adapted from a study using an ¹⁸F-labeled tetrazine in mice bearing CA19.9-expressing BxPC3 pancreatic cancer xenografts pre-targeted with a TCO-modified 5B1 antibody.[1] The data illustrates the increasing tumor uptake and decreasing blood concentration of the tetrazine probe over time.

Table 2: Tumor-to-Background Ratios in Pre-targeted Imaging

Time Post-Tracer Injection	Tumor-to-Blood Ratio	Tumor-to-Muscle Ratio
3 hours	Not Reported	13.1
24 hours	1.9 ± 0.6	27.0 ± 7.4
72 hours	Not Reported	57.7 ± 7.0 (Directly Labeled Ab)

Data compiled from studies using ¹¹¹In-labeled and ⁶⁴Cu-labeled tetrazines in various tumor models.[3][7] The table highlights the high tumor-to-muscle ratios achievable with the pre-targeting strategy. For comparison, the 72-hour tumor-to-muscle ratio for a directly labeled antibody is included to show the delayed optimization of contrast in traditional methods.

Experimental Protocols

Protocol 1: Synthesis of Sulfo ICG-Tetrazine

This protocol describes a general method for the synthesis of Sulfo ICG-tetrazine by conjugating an amine-reactive Sulfo-ICG-NHS ester to an amine-containing tetrazine derivative.

Materials:

• Sulfo-ICG-NHS ester

• Amine-functionalized tetrazine (e.g., 3-(p-benzylamino)-1,2,4,5-tetrazine)

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (TEA)

• High-Performance Liquid Chromatography (HPLC) system for purification

Procedure:

• Dissolve the amine-functionalized tetrazine in anhydrous DMF.

• Add a 1.2 molar excess of Sulfo-ICG-NHS ester to the tetrazine solution.

• Add a 2 molar excess of TEA to the reaction mixture to act as a base.

• Stir the reaction mixture at room temperature for 4-6 hours, protected from light.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, purify the Sulfo ICG-tetrazine conjugate by preparative HPLC.

• Characterize the final product by mass spectrometry and UV-Vis spectroscopy to confirm its identity and purity.

Protocol 2: In Vivo Pre-targeted Tumor Imaging in a Mouse Model

This protocol outlines the procedure for performing pre-targeted in vivo fluorescence imaging of subcutaneous tumors in mice.

Animal Model:

• Immunocompromised mice (e.g., athymic nude mice) bearing subcutaneous tumor xenografts (e.g., human cancer cell line expressing a specific antigen).

Materials:

• TCO-conjugated monoclonal antibody specific to the tumor antigen

• Sulfo ICG-tetrazine (from Protocol 1)

• Sterile Phosphate-Buffered Saline (PBS), pH 7.4

• Anesthesia (e.g., isoflurane)

• In vivo fluorescence imaging system (e.g., IVIS Spectrum)

Procedure:

• Antibody Administration:

  • Administer the TCO-conjugated antibody to the tumor-bearing mice via intravenous (tail vein) injection.

  • The typical dose is 1-5 mg/kg, but should be optimized for the specific antibody and tumor model.[5]

• Accumulation and Clearance Period:

  • Allow the TCO-antibody to accumulate at the tumor site and clear from systemic circulation for 24-72 hours.[5] The optimal time should be determined empirically for each antibody.

• Sulfo ICG-Tetrazine Administration:

  • Dissolve the Sulfo ICG-tetrazine probe in sterile PBS.

  • Administer the probe via intravenous injection at a dose of 1-5 mg/kg.

• In Vivo Fluorescence Imaging:

  • At desired time points post-injection of the Sulfo ICG-tetrazine (e.g., 1, 4, 8, and 24 hours), anesthetize the mice.

  • Place the mouse in the in vivo imaging system.

  • Acquire fluorescence images using appropriate excitation and emission filters for ICG (e.g., excitation ~740 nm, emission ~800 nm).

  • Acquire a photographic image for anatomical reference.

• Data Analysis:

  • Draw regions of interest (ROIs) over the tumor and a contralateral non-tumor area (e.g., muscle).

  • Quantify the average fluorescence intensity in each ROI.

  • Calculate the tumor-to-background ratio by dividing the average fluorescence intensity of the tumor ROI by that of the background ROI.

• Ex Vivo Biodistribution (Optional):

  • At the final imaging time point, euthanize the mice.

  • Dissect the tumor and major organs (liver, kidneys, spleen, lungs, heart).

  • Image the dissected organs using the in vivo imaging system to determine the biodistribution of the fluorescent probe.

Mandatory Visualizations

Caption: Experimental workflow for pre-targeted in vivo tumor imaging.

Caption: Logical relationship of the pre-targeting and bioorthogonal reaction.

References

• 1. 18F-Based Pretargeted PET Imaging Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrazine bioorthogonal chemistry derived in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Pretargeted Imaging and Radioimmunotherapy of Cancer Using Antibodies and Bioorthogonal Chemistry [frontiersin.org]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. Tetrazine-Sulfo-NHS Oligo Modifications from Gene Link [genelink.com]
• 7. A Pretargeted PET Imaging Strategy Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide to Sulfo-ICG Tetrazine Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide to the bioconjugation of Sulfo-Indocyanine Green (ICG)-tetrazine to trans-cyclooctene (B1233481) (TCO)-modified biomolecules. This advanced labeling strategy utilizes the principles of bioorthogonal chemistry, specifically the inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine and a TCO. This reaction is exceptionally fast, highly specific, and proceeds efficiently under mild, aqueous conditions without the need for a copper catalyst, making it ideal for conjugating sensitive biological macromolecules.[1]

The Sulfo-ICG-tetrazine conjugate is a near-infrared (NIR) fluorescent probe. ICG is a cyanine (B1664457) dye with a peak spectral absorption around 800 nm, which allows for deep tissue penetration of light, making it suitable for in vivo imaging applications.[2][3] The sulfonation of ICG enhances its water solubility, which is beneficial for biological applications. This protocol will detail the two-stage process for achieving a stable and fluorescently labeled biomolecule: first, the modification of a biomolecule with a TCO group, and second, the rapid ligation of the Sulfo-ICG-tetrazine probe.

Principle of Sulfo-ICG-Tetrazine Bioconjugation

The core of this bioconjugation technique is the highly efficient and selective "click chemistry" reaction between a tetrazine and a TCO. The process involves two key steps:

• Biomolecule Activation: The biomolecule of interest (e.g., an antibody, protein, or peptide) is first functionalized with a TCO group. This is typically achieved by reacting primary amines (e.g., lysine (B10760008) residues) on the biomolecule with a TCO-NHS ester.

• Bioorthogonal Ligation: The TCO-modified biomolecule is then reacted with the Sulfo-ICG-tetrazine probe. The iEDDA cycloaddition reaction between the tetrazine and TCO moieties is extremely rapid and forms a stable covalent bond, resulting in the desired fluorescently labeled bioconjugate.[1]

Data Presentation

The following table summarizes key quantitative data for the reagents and reactions involved in Sulfo-ICG-tetrazine bioconjugation.

Parameter	Value	Reactants	Conditions	Reference
Reaction Kinetics
Second-order rate constant	> 800 M⁻¹s⁻¹	TCO and Tetrazine	Aqueous buffer, room temp.	BroadPharm
Reagent Properties
Sulfo-Cy7 Tetrazine*
Excitation Maximum (λex)	750 nm	Sulfo-Cy7 tetrazine	Aqueous buffer	BroadPharm
Emission Maximum (λem)	773 nm	Sulfo-Cy7 tetrazine	Aqueous buffer	BroadPharm
Molecular Weight	~930 g/mol	Sulfo-Cy7 tetrazine	-	BroadPharm
TCO-PEG4-NHS Ester
Molecular Weight	514.57 g/mol	TCO-PEG4-NHS Ester	-	Interchim
Reaction Conditions
pH for TCO-NHS ester labeling	7.0 - 9.0	Protein and TCO-NHS ester	Aqueous buffer	Interchim
pH for Tetrazine-TCO ligation	6.0 - 9.0	TCO-protein and Sulfo-ICG-tetrazine	PBS buffer	BroadPharm
Reaction Time for TCO-NHS ester	1 hour	Protein and TCO-NHS ester	Room temperature	Interchim
Reaction Time for Ligation	30 - 120 minutes	TCO-protein and Sulfo-ICG-tetrazine	Room temperature or 4°C	Interchim

*Note: Data for Sulfo-Cy7 tetrazine is used as a close proxy for Sulfo-ICG-tetrazine due to structural and spectral similarities.

Experimental Protocols

Protocol 1: Labeling of Biomolecules with TCO-NHS Ester

This protocol describes the modification of a protein with a TCO moiety using an amine-reactive TCO-NHS ester.

Materials:

• Biomolecule (e.g., antibody) in an amine-free buffer (e.g., PBS)

• TCO-PEGn-NHS ester (n=4 or 12 for improved solubility)

• Anhydrous DMSO or DMF

• Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting spin column or dialysis cassette

Procedure:

• Prepare the Biomolecule:

  • Dissolve the biomolecule in the Reaction Buffer at a concentration of 1-5 mg/mL.

  • If the biomolecule is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange into the Reaction Buffer using a desalting column or dialysis.

• Prepare TCO-NHS Ester Stock Solution:

  • Immediately before use, prepare a 10 mM stock solution of the TCO-PEGn-NHS ester in anhydrous DMSO or DMF.

• Labeling Reaction:

  • Add a 10-20 fold molar excess of the TCO-NHS ester stock solution to the biomolecule solution.

  • Incubate the reaction for 1 hour at room temperature with gentle mixing.

• Quench the Reaction:

  • Stop the labeling reaction by adding the Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for an additional 15 minutes at room temperature.

• Purify the TCO-labeled Biomolecule:

  • Remove excess, unreacted TCO-NHS ester and quenching buffer using a desalting spin column or by dialysis against an appropriate buffer (e.g., PBS, pH 7.4).

  • The purified TCO-labeled biomolecule is now ready for conjugation with Sulfo-ICG-tetrazine or can be stored at 4°C for short-term or -20°C for long-term storage.

Protocol 2: Sulfo-ICG-Tetrazine Bioconjugation

This protocol details the reaction of the TCO-labeled biomolecule with the Sulfo-ICG-tetrazine probe.

Materials:

• Purified TCO-labeled biomolecule

• Sulfo-ICG-tetrazine

• Reaction Buffer: PBS, pH 7.4

• Anhydrous DMSO or DMF

• Size-exclusion chromatography (SEC) column (e.g., Sephadex G-25)

Procedure:

• Prepare Sulfo-ICG-Tetrazine Stock Solution:

  • Prepare a 1-10 mM stock solution of Sulfo-ICG-tetrazine in anhydrous DMSO or DMF.

• Bioconjugation Reaction:

  • To the TCO-labeled biomolecule in Reaction Buffer, add a 1.5 to 5-fold molar excess of the Sulfo-ICG-tetrazine stock solution.

  • Incubate the reaction mixture for 30 to 120 minutes at room temperature, protected from light. The progress of the reaction can sometimes be monitored by the disappearance of the characteristic color of the tetrazine.

• Purify the Sulfo-ICG-labeled Bioconjugate:

  • Purify the final conjugate from unreacted Sulfo-ICG-tetrazine using an SEC column.

  • Collect the fractions containing the labeled biomolecule, which typically elute first.

  • Monitor the fractions by measuring absorbance at 280 nm (for the biomolecule) and ~780-800 nm (for the ICG dye).

• Characterization and Storage:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the purified conjugate at 280 nm and ~780 nm.

  • Store the purified Sulfo-ICG-labeled bioconjugate at 4°C, protected from light. For long-term storage, aliquots can be stored at -20°C.

Mandatory Visualization

Caption: Experimental workflow for Sulfo-ICG-tetrazine bioconjugation.

Caption: Reaction mechanism of Sulfo-ICG-tetrazine and TCO-modified biomolecule.

References

• 1. Tetrazine-PEG9-NHS - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 2. Sulfo-Cy5-Tetrazine, 1801695-57-7 | BroadPharm [broadpharm.com]
• 3. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]

Pre-targeted Imaging Protocol using Sulfo ICG-Tetrazine and Trans-cyclooctene (TCO)

For Researchers, Scientists, and Drug Development Professionals

Application Notes

This document provides a comprehensive guide to a pre-targeted near-infrared (NIR) fluorescence imaging protocol utilizing the bioorthogonal reaction between Sulfo ICG-tetrazine and trans-cyclooctene (B1233481) (TCO). This powerful technique allows for high-contrast imaging of specific targets in vivo, offering significant advantages over traditional targeted imaging approaches.

The core of this methodology is the inverse electron demand Diels-Alder (IEDDA) reaction, a type of "click chemistry" known for its rapid kinetics and high specificity.[1][2][3] The pre-targeting strategy involves a two-step process. First, a targeting moiety, typically a monoclonal antibody (mAb) modified with TCO, is administered. This mAb-TCO conjugate is allowed to accumulate at the target site, such as a tumor, while the unbound conjugate clears from circulation.[3][4] In the second step, a small, NIR fluorescent probe, Sulfo ICG-tetrazine, is injected. This probe rapidly and specifically reacts with the TCO-modified antibody at the target site, leading to a localized and intense fluorescent signal.[5][6]

Key Advantages:

• Improved Signal-to-Background Ratios: By separating the targeting and imaging steps, this method significantly reduces background fluorescence from unbound probes in circulation, leading to clearer images.

• Reduced Probe Dose: The high efficiency of the click reaction allows for the use of lower concentrations of the fluorescent probe.

• Versatility: The modular nature of this system allows for the use of various targeting molecules and functional probes.

• Deep Tissue Penetration: The use of Sulfo ICG, a near-infrared dye, enables imaging deeper within biological tissues compared to visible light fluorophores.[7][8]

Principle of the Reaction:

The imaging strategy relies on the IEDDA reaction between the electron-deficient tetrazine ring of Sulfo ICG-tetrazine and the strained dienophile, trans-cyclooctene (TCO). This reaction is exceptionally fast and proceeds efficiently under physiological conditions without the need for a catalyst.[9]

Experimental Protocols

Preparation of TCO-Modified Antibody (mAb-TCO)

This protocol outlines the conjugation of a TCO moiety to a monoclonal antibody via primary amines (e.g., lysine (B10760008) residues) using an NHS-ester functionalized TCO reagent.

Materials:

• Monoclonal antibody (mAb) of interest

• TCO-PEGx-NHS ester (e.g., TCO-PEG4-NHS Ester)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate Buffered Saline (PBS), pH 8.0-8.5

• Spin Desalting Columns (e.g., Zeba Spin Desalting Columns, 40K MWCO)

• Amicon Ultra Centrifugal Filter Units (30K MWCO)

• 1 M Tris-HCl, pH 8.0

Procedure:

• Antibody Preparation:

  • If the antibody solution contains primary amines (e.g., Tris, glycine) or stabilizing proteins (e.g., BSA), purify the antibody using an Amicon Ultra centrifugal filter.

  • Wash the antibody with PBS (pH 7.4) and concentrate it to 1-5 mg/mL.

  • Buffer exchange the antibody into a carbonate/bicarbonate buffer (100 mM, pH 8.0-8.5).[10]

• TCO-NHS Ester Preparation:

  • Immediately before use, dissolve the TCO-PEGx-NHS ester in anhydrous DMSO to a concentration of 10 mM.

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the dissolved TCO-PEGx-NHS ester to the antibody solution.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle mixing.

• Quenching:

  • Quench the reaction by adding 1 M Tris-HCl (pH 8.0) to a final concentration of 50-100 mM.

  • Incubate for 15 minutes at room temperature.

• Purification:

  • Remove excess, unreacted TCO reagent using a spin desalting column equilibrated with PBS (pH 7.4).

  • Further concentrate and purify the mAb-TCO conjugate using an Amicon Ultra centrifugal filter.

• Characterization:

  • Determine the concentration of the purified mAb-TCO conjugate using a NanoDrop spectrophotometer at 280 nm.

  • The degree of labeling (DOL), i.e., the number of TCO molecules per antibody, can be determined by MALDI-TOF mass spectrometry.[2]

In Vivo Pre-targeted Imaging Protocol

This protocol describes the two-step in vivo imaging procedure in a tumor-bearing mouse model.

Animal Models:

• Tumor-bearing mice (e.g., subcutaneous xenografts). The choice of cell line and mouse strain will depend on the specific antibody and research question.

Materials:

• mAb-TCO conjugate (from Protocol 1)

• Sulfo ICG-tetrazine

• Sterile PBS (pH 7.4)

• In vivo fluorescence imaging system (e.g., IVIS Spectrum) with appropriate filters for ICG (Excitation: ~745 nm, Emission: ~820 nm).[11]

Procedure:

• Step 1: Administration of mAb-TCO:

  • Administer the mAb-TCO conjugate to the tumor-bearing mice via intravenous (e.g., tail vein) injection. The typical dose ranges from 10 to 100 µg per mouse, depending on the antibody and target.

  • Allow the mAb-TCO to accumulate at the tumor site and clear from circulation. The optimal time interval between the two injections (pre-targeting interval) needs to be determined empirically for each antibody, but a common range is 24 to 72 hours.[12]

• Step 2: Administration of Sulfo ICG-Tetrazine:

  • After the predetermined pre-targeting interval, administer Sulfo ICG-tetrazine intravenously. The recommended dose is typically in the range of 1-5 molar equivalents relative to the injected mAb-TCO.

  • The Sulfo ICG-tetrazine should be dissolved in sterile PBS or another biocompatible vehicle.

• Near-Infrared Fluorescence Imaging:

  • Perform whole-body NIR fluorescence imaging at various time points post-injection of the Sulfo ICG-tetrazine (e.g., 1, 4, 8, and 24 hours).[8]

  • Use an in vivo imaging system with excitation and emission filters appropriate for ICG (e.g., Excitation: 745 nm, Emission: 820 nm).[11]

  • Acquire images with consistent parameters (exposure time, binning, f/stop) for accurate comparison.[1]

• Data Analysis:

  • Quantify the fluorescence intensity in the tumor and other organs (e.g., liver, kidneys, muscle) by drawing regions of interest (ROIs).

  • Calculate the tumor-to-background ratio (TBR) by dividing the mean fluorescence intensity of the tumor ROI by that of a background tissue ROI (e.g., contralateral muscle).[13]

Quantitative Data

The following tables provide representative biodistribution and tumor-to-background ratio data from pre-targeted imaging studies using radiolabeled tetrazines, which serve as a proxy for the expected outcomes with Sulfo ICG-tetrazine. Actual values for a Sulfo ICG-based system will need to be determined experimentally.

Table 1: Biodistribution of Radiolabeled Tetrazine in a Pre-targeted Mouse Model

Tissue	% Injected Dose per Gram (%ID/g) at 4h[12]	% Injected Dose per Gram (%ID/g) at 120h[12]
Tumor	4.6 ± 0.8	16.8 ± 3.9
Blood	-	-
Heart	-	-
Lungs	-	-
Liver	-	-
Spleen	-	-
Kidneys	-	-
Muscle	-	-
Bone	-	-

Data adapted from a study using ¹⁷⁷Lu-DOTA-PEG₇-Tz with a 5B1-TCO antibody in a pancreatic cancer xenograft model.[12]

Table 2: Tumor-to-Background Ratios in Pre-targeted Imaging

Time Post-Injection	Tumor-to-Muscle Ratio[14]	Tumor-to-Blood Ratio[12]
30 min	-	~0.5
1 h	-	~1.5
2 h	-	~3.0
4 h	-	~3.2
120 h	-	>15

Data compiled from studies using ¹⁸F-labeled and ¹⁷⁷Lu-labeled tetrazines.[12][14]

Visualizations

Caption: Experimental workflow for pre-targeted imaging.

Caption: Bioorthogonal IEDDA click chemistry reaction.

References

• 1. Use of Indocyanine Green (ICG), a Medical Near Infrared Dye, for Enhanced Fluorescent Imaging—Comparison of Organic Anion Transporting Polypeptide 1B3 (OATP1B3) and Sodium-Taurocholate Cotransporting Polypeptide (NTCP) Reporter Genes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pretargeted PET Imaging with a TCO-Conjugated Anti-CD44v6 Chimeric mAb U36 and [89Zr]Zr-DFO-PEG5-Tz - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibody-Based In Vivo Imaging of Central Nervous System Targets—Evaluation of a Pretargeting Approach Utilizing a TCO-Conjugated Brain Shuttle Antibody and Radiolabeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TPC - Pretargeted PET imaging [turkupetcentre.net]
• 5. Tetrazine Carbon Nanotubes for Pretargeted In Vivo "Click-to-Release" Bioorthogonal Tumour Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tetrazine Carbon Nanotubes for Pretargeted In Vivo “Click‐to‐Release” Bioorthogonal Tumour Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. furthlab.xyz [furthlab.xyz]
• 11. A Pretargeted Approach for the Multimodal PET/NIRF Imaging of Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Establishment of the in vivo efficacy of pretargeted radioimmunotherapy utilizing inverse electron demand Diels-Alder click chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. 18F-Based Pretargeted PET Imaging Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Sulfo ICG-tetrazine for Live Cell Imaging

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfo ICG-tetrazine is a cutting-edge, water-soluble near-infrared (NIR) fluorescent probe designed for highly specific and efficient labeling of live cells and in vivo imaging. This reagent leverages the power of bioorthogonal chemistry, specifically the inverse-electron demand Diels-Alder (iEDDA) cycloaddition between a tetrazine and a strained trans-cyclooctene (B1233481) (TCO). This "click chemistry" reaction is exceptionally fast, highly selective, and occurs efficiently under physiological conditions without the need for toxic catalysts, making it an ideal tool for studying biological processes in their native environment.[1][2]

The indocyanine green (ICG) fluorophore is a well-established dye with a peak spectral absorption and emission in the near-infrared window (around 780/800 nm), a region where tissue penetration is maximal and autofluorescence is minimal.[3] The addition of one or more sulfo groups significantly enhances the water solubility of the ICG-tetrazine conjugate, preventing aggregation and ensuring its bioavailability in aqueous biological media.

A key feature of many tetrazine-dye conjugates is their fluorogenic nature. The tetrazine moiety can quench the fluorescence of the ICG dye. Upon the rapid and specific reaction with a TCO-tagged molecule, this quenching effect is released, leading to a significant increase in fluorescence intensity.[4] This "turn-on" mechanism provides a high signal-to-noise ratio, which is crucial for sensitive imaging applications.[1]

Key Applications:

• Pre-targeted Live Cell Imaging: Label specific cellular targets (e.g., cell surface proteins, glycans) with a TCO-modified antibody or metabolic precursor, followed by administration of Sulfo ICG-tetrazine for highly specific visualization.

• In Vivo Imaging: The deep tissue penetration of NIR light makes Sulfo ICG-tetrazine an excellent probe for non-invasive imaging in animal models.[2]

• Super-Resolution Microscopy: The high specificity and signal-to-noise ratio of the labeling enable advanced imaging techniques.

• Monitoring Dynamic Processes: The rapid kinetics of the tetrazine-TCO ligation allow for the real-time tracking of cellular events.

Properties and Specifications

While a specific datasheet for Sulfo ICG-tetrazine is not publicly available, the following table summarizes the expected properties based on available information for ICG derivatives and other sulfo-cyanine-tetrazine conjugates.

Property	Typical Value	Reference(s)
Molecular Weight	~1000 - 1200 g/mol (Varies with linker)	[5][6]
Excitation Maximum (λex)	~780 nm	[3]
Emission Maximum (λem)	~800 nm	[3]
Molar Extinction Coefficient	>200,000 M⁻¹cm⁻¹	[6]
Solubility	High in water, DMSO, DMF	[6]
Storage	-20°C in the dark, desiccated	[5][6]
Reaction Kinetics (k₂)	10³ - 10⁶ M⁻¹s⁻¹ (with TCO)	[7]

Experimental Protocols

Protocol 1: Pre-targeted Live Cell Imaging of a Cell Surface Protein

This protocol describes the labeling of a specific cell surface protein on live cells using a TCO-modified antibody, followed by detection with Sulfo ICG-tetrazine.

Materials:

• Live cells expressing the protein of interest

• Primary antibody specific to the cell surface protein

• TCO-NHS ester

• Sulfo ICG-tetrazine

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• Anhydrous DMSO

• Fluorescence microscope with appropriate NIR filters

Procedure:

• Preparation of TCO-labeled Antibody:

  • Dissolve the TCO-NHS ester in anhydrous DMSO to a stock concentration of 10-20 mM.

  • Prepare the antibody in a suitable buffer (e.g., PBS) at a concentration of 2-10 mg/mL.

  • Add the TCO-NHS ester stock solution to the antibody solution at a molar ratio of 5-10 fold excess of TCO-NHS to the antibody.

  • Incubate for 30-60 minutes at room temperature with gentle mixing.

  • Remove excess, unreacted TCO-NHS ester by dialysis or using a spin desalting column.

  • Determine the degree of labeling (DOL) if desired. An optimal DOL is typically between 2 and 10.

• Cell Preparation and Antibody Labeling:

  • Culture cells on imaging plates or coverslips to the desired confluency.

  • Wash the cells twice with pre-warmed PBS.

  • Dilute the TCO-labeled antibody in complete cell culture medium to the desired working concentration.

  • Incubate the cells with the TCO-labeled antibody solution for 30-60 minutes at 37°C.

  • Wash the cells three times with pre-warmed PBS to remove any unbound antibody.

• Sulfo ICG-tetrazine Labeling:

  • Prepare a stock solution of Sulfo ICG-tetrazine in DMSO.

  • Dilute the Sulfo ICG-tetrazine stock solution in complete cell culture medium to a final concentration of 1-10 µM.

  • Incubate the cells with the Sulfo ICG-tetrazine solution for 10-30 minutes at 37°C.[8]

  • Wash the cells three times with pre-warmed PBS or serum-free medium.

• Imaging:

  • Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

  • Image the cells using a fluorescence microscope equipped with appropriate NIR filter sets (e.g., excitation ~780 nm, emission ~800 nm).

Protocol 2: Metabolic Labeling of Cell Surface Glycans

This protocol provides a method for labeling cell surface glycans with TCO groups for subsequent detection with Sulfo ICG-tetrazine.

Materials:

• Live cells of interest

• TCO-modified sugar analog (e.g., Ac₄ManNAc-TCO)

• Sulfo ICG-tetrazine

• Complete cell culture medium

• PBS, pH 7.4

• Anhydrous DMSO

• Fluorescence microscope with appropriate NIR filters

Procedure:

• Metabolic Labeling:

  • Add the TCO-modified sugar analog to the complete cell culture medium at a final concentration of 25-50 µM.[8]

  • Culture the cells in this medium for 24-72 hours to allow for metabolic incorporation of the TCO-sugar into cell surface glycans.[8]

• Sulfo ICG-tetrazine Labeling:

  • Gently wash the cells three times with pre-warmed PBS to remove any unincorporated TCO-sugar.

  • Prepare a stock solution of Sulfo ICG-tetrazine in DMSO.

  • Dilute the Sulfo ICG-tetrazine stock solution in complete cell culture medium to a final concentration of 1-10 µM.

  • Incubate the cells with the Sulfo ICG-tetrazine solution for 10-30 minutes at 37°C.

  • Wash the cells three times with pre-warmed PBS or serum-free medium.

• Imaging:

  • Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

  • Image the cells using a fluorescence microscope with appropriate NIR filter sets.

Visualizations

Caption: Experimental workflow for pre-targeted live cell imaging.

Caption: Visualizing signaling pathways with Sulfo ICG-tetrazine.

References

• 1. Tetrazine bioorthogonal chemistry derived in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrazine bioorthogonal chemistry derived in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 4. Fluorogenic Tetrazine Bioorthogonal Probes for Advanced Application in Bioimaging and Biomedicine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfo-Cy3-Tetrazine, 2055138-86-6 | BroadPharm [broadpharm.com]
• 6. Sulfo-Cy5-Tetrazine, 1801695-57-7 | BroadPharm [broadpharm.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vivo Tracking of Small Molecules Using Sulfo IG-Tetrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ability to track small molecules in vivo is crucial for understanding their pharmacokinetic and pharmacodynamic properties, target engagement, and overall efficacy. Traditional methods often rely on radiolabeling, which can be cumbersome and require specialized facilities. This application note describes a powerful alternative using a pre-targeting strategy based on bioorthogonal chemistry. Specifically, it details the use of a water-soluble Indocyanine Green (ICG)-tetrazine conjugate (Sulfo ICG-tetrazine) to track small molecules functionalized with a trans-cyclooctene (B1233481) (TCO) group.

The core of this methodology is the inverse-electron-demand Diels-Alder (IEDDA) reaction between the tetrazine and TCO moieties.[1][2] This "click" reaction is exceptionally fast, highly specific, and biocompatible, allowing for the efficient labeling of target molecules in the complex biological environment of a living organism without interfering with native biochemical processes.[1][2][3]

Indocyanine green (ICG) is a near-infrared (NIR) fluorescent dye with a peak spectral absorption around 800 nm.[4][5] NIR light can penetrate deeper into tissues than visible light, making ICG an ideal fluorophore for in vivo imaging. The "sulfo" group enhances the water solubility of the ICG-tetrazine conjugate, improving its pharmacokinetic profile and reducing non-specific binding.

This pre-targeting approach involves two steps:

• Administration of a TCO-modified small molecule of interest. This molecule is allowed to distribute and bind to its target.

• Subsequent administration of the Sulfo ICG-tetrazine probe, which rapidly finds and reacts with the TCO-tagged small molecule, enabling fluorescent imaging of the small molecule's location.

Mechanism of Action & Workflow

The fundamental principle of this technique is the bioorthogonal reaction between a tetrazine and a trans-cyclooctene. The workflow begins with the introduction of a small molecule, which has been chemically modified to include a TCO group, into the in vivo system. Following a predetermined interval to allow for the distribution and target binding of the TCO-tagged molecule, the Sulfo ICG-tetrazine is administered. The tetrazine and TCO components then undergo a rapid and specific click reaction, forming a stable covalent bond. This reaction effectively "switches on" the fluorescent signal at the location of the small molecule, which can then be visualized using a suitable in vivo imaging system.

Experimental workflow for in vivo small molecule tracking.

The chemical basis for this technique is the inverse-electron-demand Diels-Alder reaction. The electron-deficient tetrazine ring reacts with the strained, electron-rich dienophile (TCO) to form an unstable dihydropyridazine (B8628806) intermediate. This intermediate rapidly undergoes a retro-Diels-Alder reaction to release nitrogen gas (N2) and form a stable pyridazine (B1198779) product. This reaction is irreversible and proceeds with very fast kinetics.

Bioorthogonal click reaction between Sulfo ICG-tetrazine and a TCO-tagged small molecule.

Data Presentation

The following tables summarize key quantitative parameters for the components and their reaction, as well as typical imaging parameters.

Table 1: Physicochemical Properties of Imaging Probes

Compound	Excitation Max (nm)	Emission Max (nm)	Molecular Weight (approx. g/mol )	Solubility
Sulfo-Cy3-Tetrazine	550	570	894.1	Water, DMSO, DMF
Sulfo-Cy5-Tetrazine	649	670	920.1	Water, DMSO, DMF

| ICG-Sulfo-OSu | 780 | 800 | 930.07 | DMSO, Moderate Water |

Data for Sulfo-Cy3-Tetrazine and Sulfo-Cy5-Tetrazine from BroadPharm.[6][7] Data for ICG-Sulfo-OSu from AAT Bioquest and Dojindo.[4][8]

Table 2: Reaction Kinetics and Imaging Parameters

Parameter	Value	Reference
Reaction Type	Inverse-electron-demand Diels-Alder (IEDDA)	[1]
Second-order rate constant (k₂)	Up to 10⁷ M⁻¹s⁻¹	[1]
Typical TCO-small molecule dose	1-10 mg/kg	General practice
Typical Sulfo ICG-tetrazine dose	1-5 mg/kg	[9]
Pre-targeting interval (TCO-SM to ICG-Tz)	12 - 72 hours	[9]
Imaging timepoints (post ICG-Tz)	1, 4, 8, 24 hours	[9]
In vivo imaging system	IVIS Spectrum or similar	[9]

| Excitation/Emission Filters | Cy7 or ICG channel (e.g., 745/820 nm) | General practice |

Experimental Protocols

Protocol 1: Functionalization of a Small Molecule with TCO

This protocol describes a general method for conjugating a TCO-NHS ester to a small molecule containing a primary amine.

Materials:

• Small molecule with a primary amine

• TCO-NHS ester

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Reaction vial

• HPLC system for purification

Procedure:

• Dissolve the amine-containing small molecule in anhydrous DMF or DMSO.

• Add 1.5 equivalents of TEA or DIPEA to the solution.

• In a separate vial, dissolve 1.2 equivalents of TCO-NHS ester in anhydrous DMF or DMSO.

• Add the TCO-NHS ester solution dropwise to the small molecule solution while stirring.

• Allow the reaction to proceed at room temperature for 2-4 hours, or overnight at 4°C.

• Monitor the reaction progress by LC-MS.

• Upon completion, purify the TCO-functionalized small molecule using reverse-phase HPLC.

• Lyophilize the pure fractions to obtain the final product.

• Characterize the product by mass spectrometry and NMR.

Protocol 2: Preparation of Sulfo ICG-tetrazine

This protocol outlines the synthesis of Sulfo ICG-tetrazine by reacting an amino-functionalized tetrazine with ICG-Sulfo-OSu.

Materials:

• ICG-Sulfo-OSu[4]

• Amino-tetrazine (e.g., 3-(4-aminomethylphenyl)-6-methyl-1,2,4,5-tetrazine)

• Anhydrous DMSO

• Reaction vial with magnetic stirrer

• HPLC system for purification

Procedure:

• Dissolve ICG-Sulfo-OSu in anhydrous DMSO to prepare a 10 mM stock solution.

• Dissolve 1.2 equivalents of the amino-tetrazine in anhydrous DMSO.

• Add the amino-tetrazine solution to the ICG-Sulfo-OSu solution.

• Stir the reaction mixture at room temperature for 1-2 hours in the dark.

• Monitor the reaction by LC-MS.

• Purify the Sulfo ICG-tetrazine conjugate by reverse-phase HPLC.

• Lyophilize the pure fractions.

• Store the final product at -20°C, protected from light and moisture.

Protocol 3: In Vivo Pre-targeting and Imaging

This protocol provides a general guideline for in vivo imaging in a mouse model. All animal procedures should be performed in accordance with institutional guidelines.

Materials:

• TCO-functionalized small molecule

• Sulfo ICG-tetrazine

• Sterile PBS (pH 7.4)

• Animal model (e.g., tumor-bearing mice)

• Anesthesia (e.g., isoflurane)

• In vivo fluorescence imaging system (e.g., IVIS Spectrum)

Procedure:

• Administration of TCO-Small Molecule:

  • Dissolve the TCO-functionalized small molecule in sterile PBS or another appropriate vehicle.

  • Administer the solution to the animals via an appropriate route (e.g., intravenous injection). The typical dose is 1-10 mg/kg, but should be optimized.

• Accumulation and Clearance Period:

  • Allow the TCO-small molecule to accumulate at its target and clear from general circulation. This period is typically 12 to 72 hours, depending on the pharmacokinetics of the small molecule.[9]

• Administration of Sulfo ICG-tetrazine:

  • Dissolve the Sulfo ICG-tetrazine probe in sterile PBS.

  • Administer the probe via intravenous injection, typically at a dose of 1-5 mg/kg.[9]

• In Vivo Fluorescence Imaging:

  • Anesthetize the animals using isoflurane.

  • Place the animal in the in vivo imaging system.

  • Acquire fluorescence images at various time points post-injection of the Sulfo ICG-tetrazine (e.g., 1, 4, 8, and 24 hours).[9] Use appropriate NIR filters for ICG (e.g., excitation ~745 nm, emission ~820 nm).

• Data Analysis:

  • Quantify the fluorescence intensity in regions of interest (ROIs), such as the target tissue and background areas.

  • Calculate target-to-background ratios to assess the specificity of the signal.

Conclusion

The use of Sulfo ICG-tetrazine in a pre-targeting strategy with TCO-modified small molecules offers a robust and versatile platform for in vivo tracking. The high reaction kinetics and specificity of the tetrazine-TCO ligation, combined with the favorable deep-tissue penetration of ICG's NIR fluorescence, enable high-contrast imaging with a high signal-to-noise ratio.[1][5] This methodology is a valuable tool for preclinical research and drug development, providing critical insights into the in vivo behavior of small molecule therapeutics and probes.

References

• 1. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tetrazine bioorthogonal chemistry derived in vivo imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tetrazine bioorthogonal chemistry derived in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 6. Sulfo-Cy5-Tetrazine, 1801695-57-7 | BroadPharm [broadpharm.com]
• 7. Sulfo-Cy3-Tetrazine, 2055138-86-6 | BroadPharm [broadpharm.com]
• 8. Fluorescent Labeling Reagent ICG-Sulfo-OSu Dojindo [dojindo.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for Antibody-Drug Conjugate (ADC) Development with Sulfo-ICG-Tetrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Antibody-Drug Conjugates (ADCs) represent a premier class of targeted therapeutics, engineered to deliver highly potent cytotoxic agents directly to cancer cells while minimizing systemic toxicity. This is achieved by linking a monoclonal antibody (mAb), which provides tumor specificity, to a cytotoxic payload via a chemical linker. The choice of conjugation chemistry is critical to the stability, homogeneity, and efficacy of the ADC.

This document details the development of ADCs using a bioorthogonal, two-step conjugation strategy centered around Sulfo-Indocyanine Green (Sulfo-ICG) functionalized with a tetrazine moiety. This approach leverages the highly rapid and specific inverse-electron-demand Diels-Alder (iEDDA) cycloaddition between a tetrazine and a trans-cyclooctene (B1233481) (TCO). In this workflow, the antibody is first modified with a TCO group, and then "clicked" to the Sulfo-ICG-tetrazine probe.

The inclusion of Sulfo-ICG, a near-infrared (NIR) fluorescent dye, facilitates the non-invasive, real-time tracking and quantification of the ADC in preclinical models, providing invaluable data on pharmacokinetics, tumor accumulation, and biodistribution.[1][2][3] This methodology is particularly useful for developing ADCs where the fluorescent dye serves as a surrogate for a therapeutic payload, enabling detailed characterization of the antibody's targeting capabilities before committing to a highly toxic payload.

Principle of the Method

The core of this ADC development strategy is a two-step bioorthogonal conjugation process:

• Antibody Modification: Primary amine groups (e.g., the ε-amino group of lysine (B10760008) residues) on the monoclonal antibody are functionalized with a trans-cyclooctene (TCO) moiety using an N-hydroxysuccinimide (NHS) ester-activated TCO linker. This reaction forms a stable amide bond.[4][5]

• Bioorthogonal Ligation: The TCO-modified antibody is then reacted with a Sulfo-ICG-tetrazine conjugate. The iEDDA "click" reaction between the TCO and tetrazine is exceptionally fast and highly specific, proceeding efficiently under biocompatible conditions to form a stable dihydropyridazine (B8628806) linkage.[6] This reaction's high efficiency allows for conjugation at low concentrations.[6]

This two-step process allows for the separate preparation and quality control of the modified antibody and the payload-linker complex before the final conjugation, offering greater control over the final product's characteristics.

Experimental Protocols

Protocol 1: Antibody Modification with TCO-NHS Ester

This protocol describes the modification of a monoclonal antibody with a TCO-linker via amine-reactive NHS ester chemistry.

Materials:

• Monoclonal Antibody (mAb) in a suitable buffer (e.g., PBS), free of primary amines like Tris or glycine.

• TCO-PEG4-NHS Ester (or similar amine-reactive TCO linker)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 1X Phosphate-Buffered Saline (PBS), pH 8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Zeba™ Spin Desalting Columns (40K MWCO)

Procedure:

• Antibody Preparation:

  • If the antibody solution contains primary amines (e.g., Tris buffer, glycine) or stabilizers like BSA, it must be buffer-exchanged into the Reaction Buffer.[4]

  • Adjust the antibody concentration to 2-10 mg/mL in cold Reaction Buffer. A concentration below 2 mg/mL may significantly reduce labeling efficiency.[7]

• TCO-NHS Ester Stock Solution Preparation:

  • Allow the vial of TCO-PEG4-NHS Ester to equilibrate to room temperature before opening to prevent moisture condensation.[5]

  • Immediately before use, dissolve the TCO-PEG4-NHS Ester in anhydrous DMSO to a concentration of 10 mM.

• Conjugation Reaction:

  • Calculate the volume of TCO-NHS Ester stock solution required for the desired molar excess. A 10-20 fold molar excess of the TCO linker over the antibody is a common starting point.[5]

  • Add the calculated volume of the TCO-NHS Ester stock solution to the antibody solution while gently vortexing.

  • Incubate the reaction for 30-60 minutes at room temperature with gentle mixing.[5]

• Quenching the Reaction (Optional but Recommended):

  • Add Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.

  • Incubate for 10-15 minutes at room temperature to quench any unreacted TCO-NHS Ester.

• Purification of TCO-Modified Antibody:

  • Remove excess, unreacted TCO-linker by purifying the reaction mixture using a Zeba™ Spin Desalting Column equilibrated with PBS, pH 7.4, according to the manufacturer's instructions.

  • Determine the concentration of the purified TCO-modified antibody using a spectrophotometer at 280 nm.

Protocol 2: Conjugation of TCO-Antibody with Sulfo-ICG-Tetrazine

This protocol details the bioorthogonal ligation of the TCO-modified antibody with the Sulfo-ICG-tetrazine probe.

Materials:

• Purified TCO-modified antibody (from Protocol 1)

• Sulfo-ICG-Tetrazine

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 1X Phosphate-Buffered Saline (PBS), pH 7.4

• Size Exclusion Chromatography (SEC) system for purification

Procedure:

• Sulfo-ICG-Tetrazine Stock Solution Preparation:

  • Dissolve the Sulfo-ICG-Tetrazine in anhydrous DMSO to create a 1-5 mM stock solution.

• Bioorthogonal Conjugation Reaction:

  • In a reaction tube, combine the TCO-modified antibody with the Sulfo-ICG-Tetrazine stock solution. A molar excess of 3-5 equivalents of Sulfo-ICG-Tetrazine per TCO group on the antibody is a recommended starting point.[8]

  • The reaction is typically rapid and can be incubated for 1-2 hours at room temperature or overnight at 4°C.[5][8] The progress can be monitored by UV-Vis spectroscopy.

• Purification of the Sulfo-ICG-ADC:

  • Purify the resulting Sulfo-ICG-ADC to remove unreacted Sulfo-ICG-Tetrazine and any potential aggregates. Size Exclusion Chromatography (SEC-HPLC) is the recommended method.

  • The mobile phase should be a suitable buffer, such as PBS, pH 7.4.

  • Collect fractions corresponding to the monomeric ADC peak.

Characterization of the Sulfo-ICG-ADC

Thorough characterization is essential to ensure the quality, consistency, and efficacy of the ADC.

Protocol 3: Determination of Dye-to-Antibody Ratio (DAR)

The DAR, which in this case is a Fluorophore-to-Antibody Ratio (FAR), is a critical quality attribute.[9] It can be determined using UV-Vis spectrophotometry.

Procedure:

• Measure the absorbance of the purified Sulfo-ICG-ADC at 280 nm (for protein) and ~785 nm (for Sulfo-ICG).[4]

• Calculate the concentration of the antibody and the Sulfo-ICG dye using the Beer-Lambert law and their respective extinction coefficients. A correction factor for the dye's absorbance at 280 nm must be applied.[10]

• The DAR is calculated as: DAR = [Molar concentration of Sulfo-ICG] / [Molar concentration of Antibody]

Protocol 4: Analysis of Purity and Aggregation

Procedure:

• Size Exclusion Chromatography (SEC-HPLC):

  • Analyze the purified Sulfo-ICG-ADC using an SEC-HPLC system.

  • The resulting chromatogram should show a prominent peak for the monomeric ADC. The percentage of the main peak area relative to the total area of all peaks indicates the purity and the percentage of aggregates.[9]

• Hydrophobic Interaction Chromatography (HIC-HPLC):

  • HIC is a powerful technique to assess the heterogeneity of the ADC population. Species with different numbers of conjugated dyes will have different hydrophobicities and will elute at different times.[11]

  • This analysis provides a profile of the drug-load distribution (in this case, dye-load distribution).[10][]

• Mass Spectrometry (MS):

  • Intact mass analysis of the ADC under native or denaturing conditions can confirm the successful conjugation and provide precise mass information for different dye-loaded species.[10][13]

Data Presentation

Quantitative data from the characterization experiments should be summarized for clear comparison.

Table 1: Conjugation Efficiency and DAR

Parameter	TCO-mAb Molar Excess	Sulfo-ICG-Tz Molar Excess	Average DAR (UV-Vis)	ADC Yield (mg)
Batch 1	10x	3x	3.8	4.2
Batch 2	20x	3x	5.1	3.9

| Batch 3 | 10x | 5x | 4.1 | 4.1 |

Table 2: Purity and Stability Analysis

Parameter	Monomer Purity (SEC)	Aggregate (%) (SEC)	DAR after 14 days at 4°C
Batch 1	98.5%	1.5%	3.7
Batch 2	96.2%	3.8%	5.0

| Batch 3 | 98.1% | 1.9% | 4.0 |

In Vitro Cell-Based Assays

Once the Sulfo-ICG-ADC is characterized, its biological activity can be assessed using various in vitro assays.

Protocol 5: ADC Internalization Assay

This assay confirms that the ADC binds to its target antigen on the cell surface and is subsequently internalized.

Materials:

• Antigen-positive and antigen-negative cell lines

• Sulfo-ICG-ADC

• Cell culture medium and supplements

• Fluorescence microscope or a high-content imaging system

Procedure:

• Seed the antigen-positive and antigen-negative cells in appropriate culture plates (e.g., 96-well glass-bottom plates).

• Incubate the cells with a specific concentration of the Sulfo-ICG-ADC for various time points (e.g., 1, 4, 24 hours) at 37°C.

• At each time point, wash the cells with cold PBS to remove unbound ADC.

• Fix the cells if necessary.

• Image the cells using a fluorescence microscope with appropriate NIR filters. Internalization is confirmed by the presence of fluorescent puncta within the cytoplasm of antigen-positive cells, with minimal signal in antigen-negative cells.[14]

Protocol 6: Cytotoxicity Assay (for ADCs with a cytotoxic payload)

If the Sulfo-ICG is used as a surrogate for a cytotoxic payload, a parallel ADC should be constructed with the actual payload to assess cytotoxicity.

Procedure:

• Seed target cells in a 96-well plate.

• Treat the cells with serial dilutions of the ADC for 72-120 hours.[15]

• Assess cell viability using a suitable method, such as the MTT or MTS assay.[15][16]

• Calculate the percentage of cell viability relative to untreated controls and plot a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Visualizations

Diagrams of Workflows and Pathways

Caption: Experimental workflow for Sulfo-ICG-ADC development.

Caption: Two-step bioorthogonal conjugation chemistry.

Caption: General mechanism of action for a fluorescent ADC.

References

• 1. In Vitro and In Vivo Analysis of Indocyanine Green-Labeled Panitumumab for Optical Imaging—A Cautionary Tale - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibody Based Imaging Strategies of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Affibody-Indocyanine Green Based Contrast Agent for Photoacoustic and Fluorescence Molecular Imaging of B7–H3 Expression in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. furthlab.xyz [furthlab.xyz]
• 5. interchim.fr [interchim.fr]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices [mdpi.com]
• 8. citeseq.wordpress.com [citeseq.wordpress.com]
• 9. Analytical methods for physicochemical characterization of antibody drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. ADC In Vitro Screening & Evaluation_ADC In Vitro Screening_Antibody Drug Conjugates Services - Antibody/ADC In Vitro Studies - ICE Bioscience [en.ice-biosci.com]
• 15. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for Click-to-Release Strategies Using Sulfo ICG-Tetrazine for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Click-to-release chemistry represents a paradigm shift in targeted drug delivery, enabling the precise spatial and temporal release of therapeutic agents. This approach utilizes bioorthogonal reactions, which occur rapidly and selectively within biological systems without interfering with native biochemical processes. The inverse electron-demand Diels-Alder (iEDDA) reaction between a tetrazine (Tz) and a trans-cyclooctene (B1233481) (TCO) is a cornerstone of this strategy, prized for its exceptionally fast reaction kinetics.[1][2]

This document details the application of a novel activating molecule, Sulfo ICG-tetrazine , for click-to-release drug delivery. This molecule synergistically combines the properties of three key components:

• Sulfonated Tetrazine: The inclusion of sulfonate groups on the tetrazine moiety increases its aqueous solubility and accelerates the cleavage reaction, leading to faster and more efficient drug release.[3][4]

• Indocyanine Green (ICG): A near-infrared (NIR) fluorescent dye approved by the FDA, ICG allows for real-time imaging and tracking of the tetrazine conjugate in vitro and in vivo.[5][6]

• Click-to-Release Chemistry: The tetrazine component of Sulfo ICG-tetrazine reacts with a TCO-caged prodrug, triggering the release of the active therapeutic agent at the target site.[7][8]

These application notes provide an overview of the technology, detailed experimental protocols, and quantitative data to guide researchers in the implementation of Sulfo ICG-tetrazine for targeted drug delivery applications.

Principle of the Technology

The Sulfo ICG-tetrazine click-to-release strategy is a two-component system:

• The Activator (Sulfo ICG-tetrazine): This molecule is designed to be systemically administered and can be tracked via its ICG component.

• The Caged Prodrug (TCO-Drug): The therapeutic agent is rendered inactive by conjugation to a TCO moiety. This prodrug can be targeted to a specific site, for example, by attachment to a tumor-targeting antibody or nanoparticle.

When the Sulfo ICG-tetrazine activator reaches the site of the TCO-caged prodrug, the iEDDA reaction occurs. This bioorthogonal click reaction is exceptionally fast and specific. The subsequent electronic rearrangement and elimination cascade cleaves the TCO from the drug, releasing the active therapeutic agent precisely at the desired location. The NIR fluorescence of the ICG component allows for monitoring the localization of the activator and, by extension, the site of drug release.

Quantitative Data Summary

The use of sulfonated tetrazines significantly enhances the kinetics and efficiency of the click-to-release reaction. The data presented below is based on studies of sulfonated hydroxyaryl-tetrazines reacting with TCO-caged molecules.[3][4]

Parameter	Sulfonated Tetrazine	Non-Sulfonated Tetrazine	Reference
Release Half-Life (t½)	< 5 minutes	> 30 minutes	[3][4]
Maximum Release (%)	> 95%	~60-80%	[3][4]
Second-Order Rate Constant (k₂)	~10³ - 10⁴ M⁻¹s⁻¹	~10² - 10³ M⁻¹s⁻¹	[9]
Aqueous Solubility	High	Moderate to Low	[3]

Experimental Protocols

Protocol 1: Synthesis of Sulfo ICG-Tetrazine

This protocol describes a general method for the synthesis of Sulfo ICG-tetrazine by conjugating an amine-functionalized sulfonated tetrazine to an N-hydroxysuccinimide (NHS) ester of sulfo-ICG.

Materials:

• Amine-functionalized sulfonated tetrazine

• Sulfo-ICG-NHS ester (e.g., ICG-Sulfo-OSu)[5]

• Anhydrous Dimethylformamide (DMF)

• Triethylamine (B128534) (TEA)

• Phosphate Buffered Saline (PBS), pH 7.4

• Sephadex G-25 column

• HPLC system for purification and analysis

Procedure:

• Dissolve the amine-functionalized sulfonated tetrazine in anhydrous DMF.

• Add a 1.2 molar excess of triethylamine to the solution to act as a base.

• In a separate vial, dissolve a 1.0 molar equivalent of Sulfo-ICG-NHS ester in anhydrous DMF.

• Slowly add the Sulfo-ICG-NHS ester solution to the tetrazine solution while stirring.

• Allow the reaction to proceed for 4-6 hours at room temperature, protected from light.

• Monitor the reaction progress by HPLC.

• Upon completion, quench the reaction by adding a small amount of water.

• Purify the Sulfo ICG-tetrazine conjugate using a Sephadex G-25 column to remove unreacted dye and other small molecules.

• Further purify the conjugate by preparative HPLC to obtain a highly pure product.

• Characterize the final product by mass spectrometry and UV-Vis spectroscopy to confirm its identity and purity.

• Store the lyophilized Sulfo ICG-tetrazine at -20°C, protected from light and moisture.

Protocol 2: In Vitro Click-to-Release of a TCO-Caged Fluorescent Reporter

This protocol details the in vitro validation of the click-to-release mechanism using a TCO-caged fluorophore.

Materials:

• Sulfo ICG-tetrazine

• TCO-caged fluorophore (e.g., TCO-caged resorufin)

• PBS, pH 7.4

• Fluorescence plate reader

Procedure:

• Prepare a stock solution of Sulfo ICG-tetrazine in PBS.

• Prepare a stock solution of the TCO-caged fluorophore in PBS.

• In a 96-well black plate, add the TCO-caged fluorophore to achieve a final concentration of 10 µM.

• Add Sulfo ICG-tetrazine to the wells to achieve a final concentration of 20 µM (2-fold excess).

• Immediately begin monitoring the fluorescence increase at the appropriate excitation and emission wavelengths for the released fluorophore (e.g., for resorufin, Ex/Em = 571/585 nm).

• Record fluorescence measurements every minute for 60 minutes.

• As a negative control, monitor the fluorescence of the TCO-caged fluorophore in PBS without the addition of Sulfo ICG-tetrazine.

• As a positive control, add a known concentration of the unconjugated fluorophore to determine the maximum fluorescence signal.

• Calculate the percentage of release over time relative to the maximum fluorescence signal.

Protocol 3: In Vitro Cell-Based Drug Release and Cytotoxicity Assay

This protocol describes how to assess the targeted release of a cytotoxic drug and its effect on cancer cells in culture.

Materials:

• Cancer cell line (e.g., MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• TCO-caged cytotoxic drug (e.g., TCO-Doxorubicin)

• Sulfo ICG-tetrazine

• Cell viability reagent (e.g., CellTiter-Glo®)

• 96-well clear-bottom white plates

• Incubator (37°C, 5% CO₂)

Procedure:

• Seed cancer cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Prepare solutions of the TCO-caged drug and Sulfo ICG-tetrazine in cell culture medium.

• Treat the cells with the following conditions:

  • Vehicle control (medium only)

  • TCO-caged drug alone

  • Sulfo ICG-tetrazine alone

  • TCO-caged drug followed by the addition of Sulfo ICG-tetrazine after a short incubation (e.g., 30 minutes)

  • Free drug (positive control)

• Incubate the cells for 48-72 hours at 37°C and 5% CO₂.

• After the incubation period, assess cell viability using a cell viability reagent according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control and plot dose-response curves to determine the IC₅₀ values.

Visualizations

Caption: Synthesis workflow for Sulfo ICG-tetrazine.

Caption: Experimental workflow for click-to-release drug delivery.

Caption: Inhibition of a signaling pathway by the released drug.

References

• 1. researchgate.net [researchgate.net]
• 2. Applications of click and click-to-release chemistry in biomaterials to advance skin regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulfonated Hydroxyaryl-Tetrazines with Increased pKa for Accelerated Bioorthogonal Click-to-Release Reactions in Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 6. researchgate.net [researchgate.net]
• 7. Unraveling Tetrazine-Triggered Bioorthogonal Elimination Enables Chemical Tools for Ultrafast Release and Universal Cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation and Delivery of Tetrazine-Responsive Bioorthogonal Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lipophilicity and Click Reactivity Determine the Performance of Bioorthogonal Tetrazine Tools in Pretargeted In Vivo Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Labeling peptides and proteins with Sulfo ICG-tetrazine NHS ester

Application Notes and Protocols: Labeling Pe

ptides and Proteins with Sulfo ICG-tetrazine NHS Ester

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the covalent labeling of peptides and proteins with Sulfo ICG-tetrazine NHS ester. This near-infrared (NIR) dye combines the excellent spectral properties of Indocyanine Green (ICG) with the bioorthogonal reactivity of tetrazine, enabling advanced applications in in vivo imaging, flow cytometry, and targeted drug delivery.

Introduction

Sulfo ICG-tetrazine NHS ester is a water-soluble, amine-reactive labeling reagent. The Sulfo-NHS ester group readily reacts with primary amines (e.g., the N-terminus of a protein or the side chain of lysine (B10760008) residues) to form a stable amide bond.[1][2][3] The incorporated tetrazine moiety allows for a subsequent, highly specific and rapid bioorthogonal "click" reaction with a trans-cyclooctene (B1233481) (TCO)-modified molecule.[4][5] This dual-functionality makes it an invaluable tool for multi-step labeling and imaging strategies.

Indocyanine green (ICG) is an FDA-approved NIR dye with a peak spectral absorption around 800 nm, allowing for deep tissue penetration of light.[6][7][8] The sulfated form enhances water solubility.[2]

Key Features

• Amine-Reactive: Efficiently labels proteins, peptides, and other amine-containing biomolecules.[1][3]

• Water-Soluble: The sulfo-group increases hydrophilicity, simplifying labeling in aqueous buffers.[2][4]

• Bioorthogonal Reactivity: The tetrazine group enables highly specific ligation with trans-cyclooctene (TCO) in complex biological environments.[5]

• Near-Infrared Properties: ICG provides excellent optical properties for deep tissue imaging applications.[6][8]

Experimental Protocols

Preparation of Reagents and Buffers

a. Protein/Peptide Solution:

• The biomolecule should be dissolved in an amine-free buffer, such as 1X phosphate-buffered saline (PBS) at a pH of 7.2-7.4.[6]

• Buffers containing primary amines, such as Tris or glycine (B1666218), must be avoided as they will compete for reaction with the NHS ester.[6] If necessary, dialyze or use a desalting column to exchange the buffer to PBS.

• For optimal labeling, the protein concentration should be between 2-10 mg/mL.[6] Labeling efficiency is significantly reduced at concentrations below 2 mg/mL.[6][9]

• Remove any stabilizing proteins like bovine serum albumin (BSA) or gelatin, as they will also be labeled.[6][10]

b. Sulfo ICG-tetrazine NHS Ester Stock Solution:

• Immediately before use, dissolve the Sulfo ICG-tetrazine NHS ester in anhydrous dimethyl sulfoxide (B87167) (DMSO) or water to a concentration of 10-20 mM.[6][9]

• Vortex the solution to ensure it is fully dissolved. Use the dye stock solution promptly, as its activity may decrease with extended storage.[6]

c. Reaction Buffer:

• A 1 M sodium bicarbonate solution (pH 8.5-9.0) is recommended to raise the pH of the protein/peptide solution to the optimal range for the labeling reaction.[6] 0.1 M sodium bicarbonate or phosphate (B84403) buffer at pH 8.3-8.5 can also be used.[1]

Labeling Protocol

This protocol is a general guideline and may require optimization for specific proteins or peptides.

• Prepare the Biomolecule Solution:

  • Transfer the desired amount of your protein or peptide solution to a reaction tube.

  • Adjust the pH of the solution to 8.5 ± 0.5 by adding the reaction buffer (e.g., 1 M sodium bicarbonate). A common starting point is to add 1/10th of the biomolecule solution volume.[6]

• Calculate the Molar Ratio:

  • The optimal molar ratio of dye to protein for effective labeling is typically between 4:1 and 10:1.[6] For smaller peptides, a lower ratio may be sufficient.

  • Over-labeling (Degree of Labeling > 10) can lead to reduced fluorescence and potentially affect the biological activity of the protein.[6]

• Perform the Conjugation Reaction:

  • Add the calculated volume of the Sulfo ICG-tetrazine NHS ester stock solution to the pH-adjusted biomolecule solution.

  • Mix thoroughly by gentle vortexing or pipetting.

  • Incubate the reaction at room temperature for 1 hour, protected from light.[3][10]

Purification of the Labeled Conjugate

Purification is necessary to remove unconjugated dye and byproducts.

• Gel Filtration/Size-Exclusion Chromatography (SEC): This is the most common method for separating the labeled protein/peptide from the free dye.[2][3] Use a resin with an appropriate molecular weight cutoff (e.g., Sephadex G-25).

• Dialysis: An alternative for larger proteins. Dialyze against PBS at 4°C with several buffer changes.

• Spin Columns: Convenient for small-scale purifications.[10]

Characterization of the Conjugate

a. Degree of Labeling (DOL) Calculation: The DOL, or the average number of dye molecules per biomolecule, can be determined spectrophotometrically.

• Measure the absorbance of the purified conjugate at 280 nm (for the protein) and at the maximum absorbance of ICG (~780 nm).

• Calculate the protein concentration using the following formula:

  • Protein Concentration (M) = [A₂₈₀ - (A₇₈₀ × CF₂₈₀)] / ε_protein

  • Where:

    • A₂₈₀ and A₇₈₀ are the absorbances at 280 nm and ~780 nm.

    • CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (typically provided by the manufacturer).[6]

    • ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Calculate the dye concentration:

  • Dye Concentration (M) = A₇₈₀ / ε_dye

  • Where ε_dye is the molar extinction coefficient of Sulfo ICG-tetrazine at ~780 nm.

• Calculate the DOL:

  • DOL = Dye Concentration (M) / Protein Concentration (M)

Data Presentation

Table 1: Properties of Sulfo ICG-tetrazine NHS Ester

Property	Value	Reference
Excitation Wavelength (max)	~780 nm	[6]
Emission Wavelength (max)	~800 nm	[6]
Molar Extinction Coefficient	~230,000 cm⁻¹M⁻¹	[6]
Reactive Group	Sulfo-N-hydroxysuccinimide ester	[2]
Reactivity	Primary amines	[1][3]
Bioorthogonal Group	Tetrazine	[4][5]

Table 2: Recommended Reaction Parameters

Parameter	Recommended Range	Notes
Protein/Peptide Concentration	2 - 10 mg/mL	Lower concentrations reduce labeling efficiency.[6]
Reaction pH	8.3 - 9.0	Critical for efficient amine labeling.[1][6]
Molar Ratio (Dye:Protein)	4:1 to 10:1	Optimization may be required for each biomolecule.[6]
Reaction Time	1 hour	At room temperature.
Reaction Solvent	Amine-free buffer (e.g., PBS)	Avoid Tris and glycine buffers.[6]

Visualizations

Caption: Two-step labeling and ligation workflow.

Caption: Experimental workflow for labeling.

Applications

The dual functionality of Sulfo ICG-tetrazine NHS ester opens up a wide range of applications:

• In Vivo Imaging: The NIR properties of ICG allow for deep tissue imaging of biological processes.[6][8] The tetrazine handle can be used to attach the labeled protein to a TCO-modified targeting ligand or nanoparticle in a pre-targeting strategy.

• Flow Cytometry: Labeled antibodies can be used for cell surface marker detection in the NIR channel.

• Drug Delivery: The tetrazine moiety can be used to conjugate the ICG-labeled protein to a TCO-functionalized drug delivery vehicle, allowing for simultaneous tracking and therapy.[5]

• Multimodal Imaging: The labeled protein can be further conjugated to other imaging agents (e.g., radionuclides) via the tetrazine-TCO click reaction.[5]

Storage and Stability

• Sulfo ICG-tetrazine NHS Ester (Solid): Store at -20°C, desiccated and protected from light.[4]

• Stock Solutions (in DMSO): Can be stored at -20°C for a limited time (less than two weeks is recommended).[10] Avoid repeated freeze-thaw cycles.[6]

• Labeled Conjugates: Store at 4°C, protected from light. The addition of a carrier protein (e.g., 0.1% BSA) and a preservative (e.g., sodium azide) can improve stability for long-term storage.[10]

References

• 1. interchim.fr [interchim.fr]
• 2. BioActs Official Website [bioacts.com]
• 3. NHS ester protocol for labeling proteins [abberior.rocks]
• 4. medkoo.com [medkoo.com]
• 5. Tetrazine-Sulfo-NHS Oligo Modifications from Gene Link [genelink.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. Imaging of Indocyanine Green-Human Serum Albumin (ICG-HSA) Complex in Secreted Protein Acidic and Rich in Cysteine (SPARC)-Expressing Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Medical Applications and Advancement of Near Infrared Photosensitive Indocyanine Green Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. docs.aatbio.com [docs.aatbio.com]

Sulfo ICG-tetrazine for Super-Resolution Microscopy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Sulfo Indocyanine Green (ICG)-tetrazine conjugates in super-resolution microscopy. This advanced fluorescent probe leverages the benefits of a sulfonated, far-red emitting indocyanine green core with the highly specific and rapid bioorthogonal reaction between tetrazine and a strained dienophile, such as trans-cyclooctene (B1233481) (TCO). This combination enables high-contrast, low-background imaging in demanding super-resolution techniques like Stochastic Optical Reconstruction Microscopy (STORM) and Stimulated Emission Depletion (STED) microscopy.

Introduction to Sulfo ICG-tetrazine

Sulfo ICG-tetrazine is a specialized fluorescent probe designed for targeted labeling in complex biological environments. The key features include:

• Sulfonated Indocyanine Green (ICG) Core: The ICG scaffold provides fluorescence emission in the near-infrared (NIR) region, which minimizes autofluorescence from biological samples and allows for deeper tissue penetration. The addition of sulfo groups enhances the hydrophilicity of the dye, improving its solubility in aqueous buffers and reducing non-specific binding.[1]

• Tetrazine Moiety: The tetrazine group is a key component of the bioorthogonal inverse-electron-demand Diels-Alder (iEDDA) reaction. It reacts specifically and rapidly with strained dienophiles like trans-cyclooctene (TCO), enabling covalent labeling of target molecules.[2]

• Fluorogenic Properties: A significant advantage of many tetrazine-dye conjugates is their fluorogenic nature. The tetrazine moiety can quench the fluorescence of the attached dye. Upon reaction with a dienophile, this quenching is relieved, leading to a substantial increase in fluorescence intensity.[2][3] This "turn-on" effect is highly beneficial for no-wash imaging protocols, reducing background noise and improving the signal-to-noise ratio, which is critical for super-resolution imaging.[4][5]

Principle of Bioorthogonal Labeling

The use of Sulfo ICG-tetrazine in super-resolution microscopy relies on a two-step labeling strategy. First, the biological target of interest (e.g., a protein, lipid, or glycan) is modified with a TCO group. This can be achieved through genetic encoding of unnatural amino acids containing a TCO moiety, metabolic labeling, or by conjugating TCO to a targeting ligand such as an antibody or a small molecule. Subsequently, the cells are incubated with Sulfo ICG-tetrazine, which specifically reacts with the TCO-tagged biomolecule.

Bioorthogonal labeling workflow.

Fluorogenic Reaction Mechanism

The fluorogenic properties of tetrazine-dye conjugates are a result of quenching mechanisms such as photoinduced electron transfer (PET) or Förster resonance energy transfer (FRET) between the tetrazine and the fluorophore. The close proximity of the two moieties in the unreacted probe keeps the dye in a "dark" state. The iEDDA reaction with TCO disrupts this proximity, restoring the fluorescence of the dye.

Fluorogenic turn-on mechanism.

Quantitative Data

Property	Typical Value	Significance in Super-Resolution Microscopy
Excitation Maximum (λ_ex)	~750-780 nm	Enables efficient excitation with commonly available lasers.
Emission Maximum (λ_em)	~780-810 nm	NIR emission minimizes cellular autofluorescence.
Fluorescence Quantum Yield (Φ_F) (unreacted)	< 0.01	Low initial brightness ensures low background.[6]
Fluorescence Quantum Yield (Φ_F) (reacted)	0.1 - 0.3	High brightness after reaction for strong signal.
Fluorogenic Turn-on Ratio	10 to >100-fold	High ratio allows for no-wash imaging and high contrast.[2][6]
Photon Count per Localization (STORM)	2000 - 6000	High photon count improves localization precision.[7]
Localization Precision (STORM)	10 - 30 nm	Determines the achievable resolution of the final image.
On-Off Duty Cycle (STORM)	Low (<0.1%)	A low duty cycle is essential for separating individual molecular emissions in time.[7]

Experimental Protocols

Protocol 1: Labeling of Cellular Proteins with TCO and Sulfo ICG-tetrazine for Fixed-Cell Super-Resolution Microscopy

This protocol describes the labeling of a target protein expressed with a TCO-containing unnatural amino acid.

Materials:

• Mammalian cells (e.g., HeLa, HEK293T) cultured on high-precision glass coverslips

• Plasmids for expression of the protein of interest with an amber (TAG) codon and the corresponding tRNA/tRNA synthetase pair for TCO-lysine incorporation

• Transfection reagent

• TCO-L-lysine

• Cell culture medium (e.g., DMEM)

• Phosphate-buffered saline (PBS)

• Fixation buffer: 4% paraformaldehyde (PFA) in PBS

• Permeabilization buffer: 0.1% Triton X-100 in PBS

• Blocking buffer: 3% bovine serum albumin (BSA) in PBS

• Sulfo ICG-tetrazine stock solution (1 mM in DMSO)

• Labeling buffer: PBS

Procedure:

• Cell Seeding and Transfection:

  • Seed cells on coverslips to reach 50-70% confluency on the day of transfection.

  • Co-transfect cells with the plasmids for the protein of interest and the tRNA/tRNA synthetase pair using a suitable transfection reagent according to the manufacturer's protocol.

• Incorporation of TCO-L-lysine:

  • 24 hours post-transfection, replace the medium with fresh medium containing 10-50 µM TCO-L-lysine.

  • Incubate for 24-48 hours to allow for protein expression and incorporation of the TCO-modified amino acid.

• Cell Fixation and Permeabilization:

  • Wash cells three times with pre-warmed PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash three times with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature (for intracellular targets).

  • Wash three times with PBS.

• Blocking:

  • Incubate the cells with blocking buffer for 30-60 minutes at room temperature to reduce non-specific binding.

• Labeling with Sulfo ICG-tetrazine:

  • Dilute the Sulfo ICG-tetrazine stock solution in labeling buffer to a final concentration of 1-5 µM.

  • Incubate the cells with the labeling solution for 30-60 minutes at room temperature, protected from light.

• Washing:

  • Wash the cells extensively with PBS to remove unbound probe. For fluorogenic probes, this step can be minimized.

• Sample Mounting:

  • Mount the coverslip on a microscope slide with an appropriate imaging buffer for STORM or STED.

Protocol 2: dSTORM Imaging

Materials:

• Labeled cell sample on a coverslip

• dSTORM imaging buffer:

  • PBS (pH 7.4)

  • 10% (w/v) glucose

  • 100 mM MEA (cysteamine)

  • Oxygen scavenging system (e.g., GLOX solution: 0.5 mg/mL glucose oxidase and 40 µg/mL catalase)

• Microscope equipped for STORM (high-power lasers, sensitive camera)

Procedure:

• Prepare dSTORM Imaging Buffer: Prepare the buffer fresh before each imaging session. Add the GLOX solution and MEA to the glucose-containing PBS immediately before use.

• Microscope Setup:

  • Mount the sample on the STORM microscope.

  • Locate the region of interest using low-intensity illumination.

• Image Acquisition:

  • Illuminate the sample with a high-power 750-780 nm laser to excite the Sulfo ICG and induce photoswitching. A low-power 405 nm laser can be used to facilitate the return of fluorophores from a dark state to the emitting state.

  • Acquire a series of 10,000 to 50,000 frames with a short exposure time (e.g., 10-30 ms).

• Image Reconstruction:

  • Process the acquired image series using a suitable localization software (e.g., rapidSTORM, ThunderSTORM) to identify and localize the single-molecule blinking events.

  • Reconstruct the final super-resolution image from the localized coordinates.

Protocol 3: Live-Cell STED Imaging

Materials:

• Live cells labeled with TCO and Sulfo ICG-tetrazine

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM)

• STED microscope with appropriate excitation and depletion lasers

Procedure:

• Cell Labeling:

  • Perform the TCO incorporation and labeling with Sulfo ICG-tetrazine as described in Protocol 1 (steps 1 and 2, followed by live-cell labeling).

  • For live-cell labeling, incubate the cells with 1-5 µM Sulfo ICG-tetrazine in live-cell imaging medium for 15-30 minutes at 37°C.[8]

  • Wash the cells with fresh imaging medium. For fluorogenic probes, a no-wash protocol can be applied.

• STED Imaging:

  • Mount the live-cell sample on the STED microscope equipped with an environmental chamber to maintain temperature and CO2 levels.

  • Use a pulsed excitation laser (e.g., ~760 nm) and a spatially-shaped depletion laser (e.g., ~800-820 nm with a donut shape) to achieve super-resolution.

  • Acquire images with a pixel size appropriate for the desired resolution (e.g., 20-40 nm).

  • Minimize laser power and acquisition time to reduce phototoxicity.

Workflow for Super-Resolution Imaging

Super-resolution imaging workflow.

Troubleshooting

Problem	Possible Cause	Solution
Low signal intensity	- Inefficient TCO incorporation- Low labeling efficiency- Photobleaching	- Optimize TCO-lysine concentration and incubation time.- Increase Sulfo ICG-tetrazine concentration or incubation time.- Use fresh imaging buffer with an efficient oxygen scavenging system. Reduce laser power.
High background	- Non-specific binding of the probe- Incomplete washing	- Increase the concentration of BSA in the blocking buffer.- Perform more extensive washing steps after labeling.- Utilize the fluorogenic properties for no-wash imaging if applicable.
Poor resolution in STORM	- Low photon count- High on-off duty cycle- Sample drift	- Optimize imaging buffer composition (e.g., thiol concentration).- Adjust laser power to ensure single-molecule blinking.- Use a focus-locking system and allow the system to stabilize before acquisition.
Phototoxicity in live-cell imaging	- High laser power- Long acquisition times	- Use the lowest possible laser power that provides sufficient signal.- Reduce the number of frames or the total imaging time.- Use a highly fluorogenic probe to minimize the required excitation intensity.

Conclusion

Sulfo ICG-tetrazine and similar far-red fluorogenic probes offer a powerful tool for super-resolution microscopy. The combination of NIR fluorescence, bioorthogonal labeling, and fluorogenicity enables high-contrast and high-resolution imaging of specific biomolecules in both fixed and living cells. The protocols and data presented here provide a comprehensive guide for researchers to successfully implement this advanced imaging technique in their studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Advances in Tetrazine Bioorthogonal Chemistry Driven by the Synthesis of Novel Tetrazines and Dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A dark intermediate in the fluorogenic reaction between tetrazine fluorophores and trans-cyclooctene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioorthogonal labeling with tetrazine-dyes for super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bioorthogonally Applicable Fluorogenic Cyanine-Tetrazines for No-Wash Super-Resolution Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Click Chemistry with Cell-Permeable Fluorophores Expands the Choice of Bioorthogonal Markers for Two-Color Live-Cell STED Nanoscopy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Sulfo ICG-Tetrazine for Advanced Flow Cytometry and Cell Sorting

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of bioorthogonal chemistry has revolutionized the specific and sensitive labeling of biomolecules in complex biological systems. The inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine and a trans-cyclooctene (B1233481) (TCO) is a cornerstone of this field, prized for its exceptionally fast kinetics and high specificity. This application note details the use of a water-soluble Sulfo Indocyanine Green (ICG)-tetrazine conjugate for a two-step labeling strategy in flow cytometry and fluorescence-activated cell sorting (FACS).

This powerful technique allows for the highly specific labeling of cells, enabling their identification, quantification, and isolation. The workflow involves an initial "pre-targeting" step where cells are labeled with a TCO-modified molecule, such as an antibody, followed by the introduction of the Sulfo ICG-tetrazine, which rapidly and covalently binds to the TCO-modified cells. The near-infrared (NIR) fluorescence of ICG offers the advantage of reduced cellular autofluorescence, leading to an improved signal-to-noise ratio. The inclusion of a sulfo group on the ICG molecule enhances its water solubility, minimizing non-specific binding and ensuring cleaner results.

Principle of the Method

The core of this application is a two-step labeling process based on the highly efficient and bioorthogonal iEDDA "click" reaction.

• Pre-targeting with TCO: The target cell population is first incubated with a molecule, typically a monoclonal antibody specific to a cell surface antigen, that has been chemically modified to carry a trans-cyclooctene (TCO) functional group. This step "primes" the target cells for detection.

• Labeling with Sulfo ICG-Tetrazine: Following the removal of any unbound TCO-modified antibody, the cells are incubated with Sulfo ICG-tetrazine. The tetrazine moiety on the dye rapidly reacts with the TCO group on the cell surface in a [4+2] cycloaddition reaction. This forms a stable covalent bond and effectively labels the target cells with the near-infrared fluorophore, ICG.

This method provides a significant advantage over traditional single-step antibody-fluorophore conjugation by separating the targeting and detection steps, which can lead to improved specificity and flexibility in experimental design.

Data Presentation

Spectral Properties of Sulfo ICG

Parameter	Wavelength (nm)	Notes
Excitation Maximum	~780 nm	Optimal excitation with a red or near-infrared laser.
Emission Maximum	~800 nm	Detection in the near-infrared channel.

Recommended Reagent Concentrations and Incubation Times

Step	Reagent	Typical Concentration	Incubation Time	Incubation Temperature
Step 1: TCO-Antibody Conjugation	TCO-NHS Ester	10-20 fold molar excess to antibody	30-60 minutes	Room Temperature
Step 2: Cell Pre-targeting	TCO-modified Antibody	1-10 µg/mL	30-60 minutes	4°C or on ice
Step 3: Sulfo ICG-Tetrazine Labeling	Sulfo ICG-Tetrazine	1-10 µM	15-60 minutes	Room Temperature or 37°C

Experimental Protocols

Protocol 1: Conjugation of TCO-NHS Ester to a Primary Antibody

This protocol describes the modification of a primary antibody with a TCO-NHS ester to prepare it for the pre-targeting step.

Materials:

• Primary antibody of interest (in an amine-free buffer like PBS)

• TCO-PEGx-NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Desalting column (e.g., Zeba™ Spin Desalting Columns)

• Reaction buffer: 100 mM sodium phosphate, 150 mM NaCl, pH 7.5-8.5

• Quenching buffer: 1 M Tris-HCl, pH 8.0

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris or glycine), perform a buffer exchange into the reaction buffer using a desalting column according to the manufacturer's instructions.

  • Adjust the antibody concentration to 1-5 mg/mL.

• TCO-NHS Ester Preparation:

  • Immediately before use, prepare a 10 mM stock solution of the TCO-NHS ester in anhydrous DMSO.

• Labeling Reaction:

  • Add a 10 to 20-fold molar excess of the TCO-NHS ester stock solution to the antibody solution.

  • Incubate for 30-60 minutes at room temperature with gentle mixing.

• Quenching (Optional):

  • To stop the reaction, add the quenching buffer to a final concentration of 50-100 mM and incubate for 10-15 minutes at room temperature.

• Purification:

  • Remove the excess, unreacted TCO-NHS ester using a desalting column equilibrated with your desired storage buffer (e.g., PBS).

• Characterization (Optional):

  • Determine the degree of labeling (DOL) by comparing the mass of the labeled and unlabeled antibody using mass spectrometry (MALDI-TOF or ESI-MS).

Protocol 2: Two-Step Cell Staining for Flow Cytometry

This protocol outlines the pre-targeting of cells with a TCO-modified antibody and subsequent labeling with Sulfo ICG-tetrazine.

Materials:

• Cells of interest

• TCO-modified antibody (from Protocol 1)

• Sulfo ICG-tetrazine

• Anhydrous DMSO

• Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA)

• Flow cytometer equipped with a near-infrared laser (~785 nm) and appropriate emission filters.

Procedure:

• Cell Preparation:

  • Harvest cells and wash them once with ice-cold Flow Cytometry Staining Buffer.

  • Resuspend the cells in staining buffer to a concentration of 1 x 10^6 to 1 x 10^7 cells/mL.

• Pre-targeting with TCO-Antibody:

  • Add the TCO-modified antibody to the cell suspension at a pre-determined optimal concentration (typically 1-10 µg/mL).

  • Incubate for 30-60 minutes on ice or at 4°C.

  • Wash the cells two to three times with ice-cold staining buffer to remove unbound antibody.

• Labeling with Sulfo ICG-Tetrazine:

  • Prepare a stock solution of Sulfo ICG-tetrazine in anhydrous DMSO (e.g., 1-10 mM).

  • Dilute the stock solution in staining buffer to the desired final concentration (typically 1-10 µM).

  • Add the Sulfo ICG-tetrazine staining solution to the cell suspension.

  • Incubate for 15-60 minutes at room temperature or 37°C, protected from light.

• Washing:

  • Wash the cells two to three times with staining buffer to remove any unreacted Sulfo ICG-tetrazine.

• Flow Cytometry Analysis and Cell Sorting:

  • Resuspend the final cell pellet in an appropriate volume of staining buffer.

  • Analyze the cells on a flow cytometer using a near-infrared laser for excitation (e.g., 785 nm) and an appropriate emission filter for ICG (e.g., a bandpass filter around 800 nm).

  • Proceed with cell sorting based on the ICG fluorescence signal.

Controls:

• Unlabeled Cells: To determine background autofluorescence.

• TCO-antibody labeled cells (no Sulfo ICG-tetrazine): To confirm no inherent fluorescence from the TCO-modification.

• Unmodified antibody + Sulfo ICG-tetrazine: To assess non-specific binding of the tetrazine probe.

Visualizations

Caption: Workflow for conjugating a TCO-NHS ester to a primary antibody.

Caption: Two-step cell labeling workflow for flow cytometry.

Caption: Logical relationship of the two-step labeling process.

Technical Notes & Optimization

How to improve the signal-to-noise ratio with Sulfo ICG-tetrazine

Welcome to the technical support center for Sulfo ICG-tetrazine. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the signal-to-noise ratio in their experiments. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Sulfo ICG-tetrazine and what are its primary applications?

A1: Sulfo ICG-tetrazine is a near-infrared (NIR) fluorescent dye conjugate. It combines a sulfonated indocyanine green (ICG) dye with a tetrazine moiety. ICG is a well-established fluorescent agent with emissions in the NIR spectrum (around 800 nm), which allows for deep tissue penetration and reduced autofluorescence from biological samples. The tetrazine group enables a highly specific and rapid bioorthogonal reaction with a trans-cyclooctene (B1233481) (TCO) group, a type of "click chemistry". This allows for the precise labeling of TCO-modified molecules, such as antibodies, peptides, or nanoparticles, for applications in fluorescence microscopy and in vivo imaging.

Q2: What is the principle behind using the tetrazine-TCO ligation for improving signal-to-noise ratio?

A2: The tetrazine-TCO ligation significantly enhances the signal-to-noise ratio through two main mechanisms:

• Fluorogenic Nature: The tetrazine moiety can quench the fluorescence of the ICG dye.[1][2] Upon the rapid and specific reaction with a TCO-modified molecule, this quenching effect is diminished, leading to a substantial increase in the fluorescence signal.[1][2][3] This "turn-on" feature ensures that the signal is predominantly generated from the labeled target, thereby reducing background from the unreacted probe.

• Pre-targeting Strategy: In in vivo imaging, a two-step pre-targeting approach is often employed. First, a TCO-modified targeting molecule (e.g., an antibody) is administered and allowed to accumulate at the target site while the unbound antibody is cleared from circulation. Subsequently, the Sulfo ICG-tetrazine is injected and rapidly "clicks" with the TCO-tagged antibody at the target, leading to a localized fluorescent signal. This strategy minimizes the background signal that would otherwise come from the nonspecific accumulation of a directly labeled antibody-dye conjugate circulating in the bloodstream.[4][5]

Q3: What are the key differences between standard Sulfo ICG-tetrazine and PEGylated versions?

A3: The primary difference lies in the hydrophilicity of the molecule. Standard Sulfo ICG is known to be hydrophobic, which can lead to non-specific binding to proteins and cell membranes, resulting in higher background signals.[6] PEGylated Sulfo ICG-tetrazine incorporates a polyethylene (B3416737) glycol (PEG) linker, which increases its water solubility. This enhanced hydrophilicity reduces non-specific interactions and aggregation, leading to lower background fluorescence and an improved signal-to-noise ratio in imaging experiments.[6]

Q4: How should Sulfo ICG-tetrazine be stored?

A4: Proper storage is crucial to maintain the reactivity of the tetrazine and the fluorescence of the ICG dye. It is recommended to store Sulfo ICG-tetrazine in a desiccated environment at -20°C and protected from light. Once reconstituted in an anhydrous solvent like DMSO, it should be used promptly or aliquoted and stored at -20°C to avoid repeated freeze-thaw cycles. Aqueous solutions of ICG are known to be unstable and should be prepared fresh before each experiment.[7][8]

Troubleshooting Guide

This guide addresses common problems encountered during experiments with Sulfo ICG-tetrazine, focusing on how to improve the signal-to-noise ratio.

Issue 1: High Background Signal

High background fluorescence can obscure the specific signal from your target, leading to a poor signal-to-noise ratio.

Potential Cause	Recommended Solution
Non-specific binding of Sulfo ICG-tetrazine	- Increase washing steps: After incubation with the tetrazine probe, increase the number and duration of washing steps with an appropriate buffer (e.g., PBS with 0.1% Tween-20) to remove unbound dye. - Use a blocking agent: Before applying the tetrazine probe, incubate your sample with a blocking buffer (e.g., 5% BSA in PBS) to minimize non-specific binding sites. - Consider a PEGylated Sulfo ICG-tetrazine: The increased hydrophilicity of PEGylated probes can significantly reduce non-specific binding.[6]
Tissue Autofluorescence	- Use appropriate spectral imaging: If your imaging system allows, use spectral unmixing to separate the specific NIR signal from the broad autofluorescence spectrum. - Image in the NIR-II window: ICG has been shown to have fluorescence emission in the NIR-II window (1000-1700 nm), where tissue autofluorescence is further reduced.[4] If your imaging system is capable, acquiring images in this window can improve the signal-to-background ratio.
Excess Unbound TCO-modified Molecule (in pre-targeting)	- Optimize clearance time: Increase the time interval between the injection of the TCO-modified antibody and the Sulfo ICG-tetrazine to allow for more complete clearance of the unbound antibody from circulation. This is a critical parameter to optimize for each specific antibody.
Suboptimal Dye-to-Antibody Ratio	- Optimize the degree of labeling (DOL): A high DOL can sometimes lead to aggregation and increased non-specific uptake. Aim for an optimal DOL, which is typically between 2 and 10 for most antibodies.

Issue 2: Weak or No Signal

A weak or absent signal can be due to a variety of factors, from reagent quality to experimental design.

Potential Cause	Recommended Solution
Inefficient Tetrazine-TCO Ligation	- Check reagent integrity: Ensure that both the Sulfo ICG-tetrazine and the TCO-modified molecule have been stored correctly and have not degraded. Prepare fresh solutions before use. - Optimize reaction conditions: While the tetrazine-TCO reaction is generally fast, ensure sufficient incubation time. For in vitro experiments, 30-60 minutes at room temperature is typically adequate. - Verify TCO modification: Confirm the successful conjugation of TCO to your targeting molecule using methods like mass spectrometry.
Low Abundance of the Target	- Use signal amplification techniques: Consider using a pre-targeting strategy with a secondary amplification step, such as a TCO-modified dendrimer that can bind multiple Sulfo ICG-tetrazine molecules. - Increase probe concentration: Titrate the concentration of Sulfo ICG-tetrazine to find the optimal balance between signal intensity and background.
Fluorescence Quenching	- Check for aggregation: ICG is prone to aggregation at high concentrations, which can lead to fluorescence quenching. Ensure that your working solutions are at an appropriate concentration and that the probe is fully solubilized.
Incorrect Imaging Settings	- Optimize imaging parameters: Ensure that the excitation and emission filters on your imaging system are appropriate for ICG (Ex: ~780 nm, Em: ~810 nm). Adjust the exposure time and gain to maximize signal detection without saturating the detector.

Experimental Protocols

Protocol 1: Antibody Conjugation with TCO-NHS Ester

This protocol describes the labeling of an antibody with a TCO-NHS ester for subsequent reaction with Sulfo ICG-tetrazine.

• Antibody Preparation:

  • Exchange the buffer of the antibody solution to a reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5). Amine-free buffers are essential.

  • Adjust the antibody concentration to 2-10 mg/mL for optimal labeling efficiency.[6]

• TCO-NHS Ester Preparation:

  • Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO to a concentration of 10-20 mM.

• Conjugation Reaction:

  • Add a 5-20 fold molar excess of the TCO-NHS ester solution to the antibody solution. The optimal ratio should be determined empirically for each antibody.

  • Incubate the reaction for 1-2 hours at room temperature with gentle mixing, protected from light.

• Purification:

  • Remove unreacted TCO-NHS ester using a desalting column (e.g., Sephadex G-25) equilibrated with PBS (pH 7.4).

  • Collect the fractions containing the TCO-conjugated antibody.

• Characterization:

  • Determine the degree of labeling (DOL) by mass spectrometry or by reacting the conjugate with an excess of a fluorescently-labeled tetrazine and measuring the absorbance.

Protocol 2: In Vivo Pre-targeting Imaging

This protocol outlines a general workflow for a pre-targeted in vivo imaging study in a tumor-bearing mouse model.

• Administration of TCO-Antibody:

  • Administer the TCO-conjugated antibody to the mice via intravenous injection. The typical dose is in the range of 1-10 mg/kg, but should be optimized for the specific antibody and target.

• Accumulation and Clearance:

  • Allow the TCO-antibody to accumulate at the target site and for the unbound antibody to clear from circulation. This clearance period is critical and typically ranges from 24 to 72 hours, depending on the antibody's pharmacokinetics.

• Administration of Sulfo ICG-Tetrazine:

  • Dissolve the Sulfo ICG-tetrazine in sterile PBS to the desired concentration.

  • Administer the Sulfo ICG-tetrazine solution via intravenous injection.

• In Vivo Imaging:

  • At various time points after the tetrazine injection (e.g., 1, 4, 8, and 24 hours), perform whole-body fluorescence imaging using an in vivo imaging system equipped with the appropriate excitation and emission filters for ICG.

  • Quantify the fluorescence intensity in the region of interest (e.g., tumor) and in a background region to determine the signal-to-background ratio.

Protocol 3: Cell Labeling for Fluorescence Microscopy

This protocol describes the labeling of cells expressing a TCO-modified protein for fluorescence microscopy.

• Cell Preparation:

  • Plate cells on glass-bottom dishes or coverslips and culture under appropriate conditions to allow for the expression of the TCO-modified protein of interest.

• Washing:

  • Gently wash the cells three times with warm PBS to remove cell culture medium.

• Tetrazine Labeling:

  • Prepare a fresh solution of Sulfo ICG-tetrazine in a suitable buffer or cell culture medium at a final concentration typically in the low micromolar range (e.g., 1-10 µM).

  • Incubate the cells with the Sulfo ICG-tetrazine solution for 30-60 minutes at 37°C.

• Washing:

  • Wash the cells three to five times with warm PBS to remove the unbound Sulfo ICG-tetrazine.

• Imaging:

  • Image the cells using a fluorescence microscope equipped with appropriate NIR excitation and emission filters. If desired, cells can be fixed and counterstained with other fluorescent probes (e.g., DAPI for nuclear staining) after the tetrazine labeling.

Data Presentation

The following tables provide a representative summary of the expected improvements in signal-to-noise ratio when using a pre-targeting strategy and PEGylated probes. The exact values will vary depending on the specific experimental conditions.

Table 1: Representative Signal-to-Background Ratios for Direct vs. Pre-targeted Imaging

Imaging Strategy	Representative Signal-to-Background Ratio (Tumor)	Notes
Direct Imaging (ICG-Antibody)	2 - 5	High background from circulating conjugate.
Pre-targeted Imaging (TCO-Antibody + ICG-Tetrazine)	10 - 20+	Significantly reduced background due to clearance of unbound antibody before imaging.

Table 2: Impact of PEGylation on Non-Specific Binding and Background Signal

Probe	Relative Background Signal	Notes
Sulfo ICG-tetrazine	High	Hydrophobic nature can lead to non-specific binding to proteins and membranes.[6]
PEGylated Sulfo ICG-tetrazine	Low	Increased hydrophilicity reduces non-specific binding, resulting in a lower background signal.[6]

Visualizations

Caption: Pre-targeting workflow for in vivo imaging.

Caption: Troubleshooting decision tree for low signal-to-noise ratio.

References

• 1. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A dark intermediate in the fluorogenic reaction between tetrazine fluorophores and trans-cyclooctene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. researchgate.net [researchgate.net]
• 6. dojindo.com [dojindo.com]
• 7. Tracking Antibody Distribution with Near-Infrared Fluorescent Dyes: Impact of Dye Structure and Degree of Labeling on Plasma Clearance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Troubleshooting poor conjugation efficiency of Sulfo ICG-tetrazine

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Sulfo ICG-tetrazine conjugation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of Sulfo ICG-tetrazine to my TCO-modified molecule?

A1: For efficient conjugation, a slight molar excess of the tetrazine-functionalized molecule relative to the TCO-functionalized molecule is generally recommended. A common starting point is a 1.5 to 2-fold molar excess of the tetrazine reagent.[1] However, the optimal ratio can vary depending on the specific molecules being conjugated and should be empirically determined for your system. For antibody conjugations, ratios from 5:1 to 20:1 (dye:antibody) have been reported for similar dyes.

Q2: What are the recommended reaction buffers and pH for the conjugation?

A2: The tetrazine-TCO ligation is robust and proceeds efficiently in a variety of aqueous buffers. Phosphate-buffered saline (PBS) is a common choice. The reaction is typically performed in a pH range of 6 to 9.[2]

Q3: How long should I incubate the reaction and at what temperature?

A3: The inverse-electron-demand Diels-Alder (iEDDA) reaction between tetrazine and TCO is exceptionally fast.[3] Reactions are often complete within 30-60 minutes at room temperature.[2][4] For sensitive biomolecules, the reaction can be performed at 4°C for 2-4 hours.

Q4: How can I purify the Sulfo ICG-tetrazine conjugate?

A4: Size-exclusion chromatography (SEC) is a common and effective method for purifying the conjugate and removing unreacted Sulfo ICG-tetrazine. Desalting columns, such as PD-10 or Sephadex G-25, are frequently used.[5] High-performance liquid chromatography (HPLC) can also be employed for both purification and analysis of the final conjugate.[6]

Q5: My Sulfo ICG-tetrazine solution appears to be unstable. How should I handle and store it?

A5: Sulfo ICG-tetrazine, like many cyanine (B1664457) dyes, can be susceptible to degradation in aqueous media, especially when exposed to light.[1] It is recommended to prepare stock solutions in an anhydrous organic solvent like DMSO or DMF and store them at -20°C or -80°C, protected from light.[] Once reconstituted in aqueous buffer, it is best to use the solution promptly.

Q6: I am observing low conjugation efficiency. What are the possible causes?

A6: Low conjugation efficiency can stem from several factors, including incorrect stoichiometry, degradation of reactants, steric hindrance, or issues with the purity of the starting materials. Please refer to the troubleshooting section for a more detailed guide.

Troubleshooting Guide

Poor conjugation efficiency with Sulfo ICG-tetrazine can be frustrating. This guide provides a systematic approach to identifying and resolving common issues.

Issue 1: Low or No Conjugate Formation

If you observe a low yield or complete absence of your desired conjugate, consider the following possibilities:

• Degradation of Reactants: Tetrazines can be unstable in aqueous buffers over long periods.[1] TCO moieties can also degrade.

  • Solution: Use freshly prepared solutions of both the Sulfo ICG-tetrazine and your TCO-modified molecule. Ensure proper storage of stock solutions (desiccated and protected from light).

• Incorrect Stoichiometry: An insufficient amount of Sulfo ICG-tetrazine will lead to incomplete conjugation.

  • Solution: Optimize the molar ratio of Sulfo ICG-tetrazine to your TCO-modified molecule. Start with a 1.5-2 fold excess of the tetrazine and titrate upwards if necessary.[1]

• Steric Hindrance: If the tetrazine and TCO moieties are attached to bulky molecules, their ability to react can be impeded.

  • Solution: Consider introducing a flexible spacer, such as a PEG linker, between your molecule of interest and the TCO or tetrazine to improve accessibility.[1]

• Impure Starting Materials: Impurities in either the Sulfo ICG-tetrazine or the TCO-modified molecule can interfere with the reaction.

  • Solution: Ensure the purity of your reactants before starting the conjugation.

Issue 2: Aggregation or Precipitation of the Conjugate

The hydrophobic nature of ICG can sometimes lead to aggregation, especially at high concentrations.

• Solution:

  • Perform the conjugation reaction in a buffer containing a small amount of a non-ionic detergent.

  • Consider using PEGylated Sulfo ICG-tetrazine or a PEGylated linker on your TCO-molecule to improve the solubility of the final conjugate.[1]

Logical Troubleshooting Workflow

The following diagram illustrates a step-by-step process for troubleshooting poor conjugation efficiency.

A step-by-step guide to troubleshooting poor conjugation efficiency.

Quantitative Data Summary

The following table provides a summary of typical reaction parameters for tetrazine-TCO ligations. Note that these are starting points and may require optimization for your specific application.

Parameter	Recommended Range	Notes
Molar Excess of Sulfo ICG-tetrazine	1.5 - 20 equivalents	The optimal ratio is dependent on the substrate. For proteins, a higher excess may be needed.
Reaction pH	6.0 - 9.0	PBS at pH 7.4 is a common choice.
Reaction Temperature	Room Temperature (20-25°C) or 4°C	Room temperature is generally sufficient. Lower temperatures can be used for sensitive biomolecules.
Reaction Time	30 - 120 minutes	The reaction is typically very fast. Longer times may be needed at lower temperatures.
Expected Conjugation Efficiency	> 90%	With optimized conditions, high conjugation yields can be achieved.[8]

Experimental Protocols

Representative Protocol for Conjugating Sulfo ICG-tetrazine to a TCO-Modified Antibody

This protocol provides a general guideline for the conjugation of Sulfo ICG-tetrazine to an antibody that has been pre-functionalized with a trans-cyclooctene (B1233481) (TCO) group.

Materials:

• TCO-modified antibody in PBS (pH 7.4)

• Sulfo ICG-tetrazine

• Anhydrous DMSO

• PBS (pH 7.4)

• Desalting column (e.g., PD-10)

Procedure:

• Prepare Sulfo ICG-tetrazine Stock Solution: Dissolve Sulfo ICG-tetrazine in anhydrous DMSO to a final concentration of 10 mM.

• Reaction Setup:

  • In a microcentrifuge tube, add the TCO-modified antibody solution.

  • Add the desired molar excess of the Sulfo ICG-tetrazine stock solution to the antibody solution. Mix gently by pipetting.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification:

  • Equilibrate a desalting column with PBS (pH 7.4).

  • Load the reaction mixture onto the column.

  • Elute the conjugate with PBS according to the manufacturer's instructions.

  • Collect the fractions containing the purified conjugate. The conjugate will be visibly colored.

• Characterization:

  • Determine the concentration of the antibody and the degree of labeling using UV-Vis spectroscopy.

  • Confirm conjugation and assess purity using SDS-PAGE and/or HPLC.

Experimental Workflow Diagram

A general workflow for the conjugation of Sulfo ICG-tetrazine to a TCO-modified antibody.

Representative Signaling Pathway: HER2-Targeted Antibody Conjugate

A common application for antibody-dye conjugates is in targeted cancer imaging and therapy. For example, an antibody targeting the Human Epidermal Growth Factor Receptor 2 (HER2), when conjugated with Sulfo ICG-tetrazine, could be used to visualize and/or treat HER2-positive cancer cells. The following diagram illustrates the HER2 signaling pathway and the mechanism of action for a targeted antibody.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. mdpi.com [mdpi.com]
• 4. interchim.fr [interchim.fr]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 8. Tetrazine-tans-cyclooctene ligation for the rapid construction of integrin αvβ3 targeted PET tracer based on a cyclic RGD peptide - PMC [pmc.ncbi.nlm.nih.gov]

Sulfo ICG-tetrazine stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the stability and storage of Sulfo ICG-tetrazine. The following information is designed to address common issues and questions that may arise during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Sulfo ICG-tetrazine?

For optimal stability, Sulfo ICG-tetrazine should be stored at -20°C in the dark and protected from moisture.[1][2] It is advisable to aliquot the compound into single-use vials to avoid repeated freeze-thaw cycles, which can lead to degradation. When taking the reagent from the freezer, it is important to allow the vial to warm to room temperature before opening to prevent condensation of atmospheric moisture inside the vial, which can hydrolyze the compound.[3] After use, purging the vial with an inert gas like argon or nitrogen before sealing can further extend the shelf life.

Q2: How should I prepare stock solutions of Sulfo ICG-tetrazine?

It is recommended to prepare stock solutions in an anhydrous organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO).[1] Once dissolved, the stock solution should be stored at -20°C and protected from light. For aqueous buffers, it is best to prepare the solution immediately before use.

Q3: What is the stability of Sulfo ICG-tetrazine in aqueous solutions?

The stability of Sulfo ICG-tetrazine in aqueous solutions is limited. The tetrazine moiety can be susceptible to degradation in aqueous environments, a process that is influenced by the specific substituents on the tetrazine ring.[4][5][6] Generally, tetrazines with electron-withdrawing groups tend to be less stable.[5][7] Furthermore, if the Sulfo ICG is linked to the tetrazine via an NHS ester, this bond is prone to hydrolysis, especially at neutral to high pH.[3][8] It is crucial to use freshly prepared aqueous solutions for bioconjugation reactions.

Q4: Can I store Sulfo ICG-tetrazine in an aqueous buffer for a short period?

If short-term storage in an aqueous buffer is necessary, it should be kept on ice and used within a few hours. The stability will be pH-dependent, with better stability at slightly acidic pH. However, long-term storage in aqueous buffers is not recommended.

Q5: What are the signs of Sulfo ICG-tetrazine degradation?

Degradation of the Sulfo ICG-tetrazine can be observed as a change in color of the solution, with the characteristic pinkish hue of the tetrazine fading.[6] A decrease in the absorbance at the characteristic wavelength of the tetrazine (around 520-540 nm) can also indicate degradation.[4][9] For the ICG component, degradation can lead to a loss of fluorescence.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no reactivity in click chemistry reaction	Degradation of the tetrazine moiety.	Ensure proper storage and handling of the Sulfo ICG-tetrazine. Prepare fresh stock solutions and use them promptly. Avoid exposure to light and moisture. Consider assessing the integrity of the tetrazine by measuring its characteristic absorbance.[4][9]
Incompatible reaction buffer.	The pH of the reaction buffer can affect the stability of the tetrazine. Maintain the pH within the recommended range for the specific tetrazine derivative. Avoid buffers containing nucleophiles that could react with the tetrazine.
Inactive dienophile (e.g., TCO-modified molecule).	Verify the quality and reactivity of the dienophile partner.
High background fluorescence	Non-specific binding of the ICG dye.	The hydrophobicity of ICG can lead to non-specific binding.[7] Consider using blocking agents or optimizing washing steps in your protocol.
Presence of unbound Sulfo ICG-tetrazine.	Ensure complete removal of the unbound conjugate after the labeling reaction through methods like size-exclusion chromatography or dialysis.[9]
Inconsistent results between experiments	Variability in reagent stability.	Aliquot the Sulfo ICG-tetrazine upon receipt to ensure consistent quality for each experiment. Avoid using stock solutions that have undergone multiple freeze-thaw cycles.
Differences in experimental conditions.	Strictly control reaction times, temperatures, and buffer compositions to ensure reproducibility.

Stability Data Summary

Table 1: General Stability of Tetrazine Derivatives in Aqueous Buffer (PBS, pH 7.4 at 37°C)

Tetrazine Substituent Type	General Stability Trend	Reference
Electron-donating groups (e.g., alkyl)	Higher stability	[5]
Hydrogen	Moderate stability	[5]
Electron-withdrawing groups	Lower stability	[4][5][7]

Table 2: Half-life of NHS Esters in Aqueous Solution

pH	Approximate Half-life	Reference
7.0	4-5 hours	[8]
8.0	1 hour	[8]
8.6	10 minutes	[8]

Experimental Protocols

Protocol 1: Assessment of Tetrazine Stability by UV-Vis Spectroscopy

This protocol provides a general method to assess the stability of a tetrazine derivative in an aqueous buffer.[10]

• Prepare a stock solution of the Sulfo ICG-tetrazine in anhydrous DMSO.

• Dilute the stock solution in the desired aqueous buffer (e.g., PBS, pH 7.4) to a final concentration suitable for UV-Vis analysis (typically in the low micromolar range).

• Measure the initial absorbance of the solution at the characteristic wavelength for the tetrazine moiety (around 520-540 nm). This is your time zero measurement.

• Incubate the solution under the desired experimental conditions (e.g., 37°C, protected from light).

• At various time points (e.g., 1, 2, 4, 8, 24 hours), measure the absorbance of the solution at the same wavelength.

• Calculate the percentage of remaining tetrazine at each time point by normalizing the absorbance to the initial measurement.

• Plot the percentage of remaining tetrazine versus time to visualize the stability profile.

Visualizations

References

• 1. vectorlabs.com [vectorlabs.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Synthesis and Evaluation of a Series of 1,2,4,5-Tetrazines for Bioorthogonal Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of new tetrazines for bioorthogonal reactions with strained alkenes via computational chemistry - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08712C [pubs.rsc.org]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Overcoming solubility issues with Sulfo ICG-tetrazine

Welcome to the technical support center for Sulfo ICG-tetrazine. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges, with a particular focus on solubility issues, encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is Sulfo ICG-tetrazine and why is it used?

Sulfo ICG-tetrazine is a near-infrared (NIR) fluorescent dye functionalized with a tetrazine moiety. The "Sulfo" prefix indicates the presence of sulfonate groups, which are added to the indocyanine green (ICG) core structure to enhance its water solubility.[1][2] The tetrazine group allows for a highly specific and rapid bioorthogonal click chemistry reaction with trans-cyclooctene (B1233481) (TCO) tagged molecules. This makes it a valuable tool for applications such as in vivo imaging, fluorescence microscopy, and the development of targeted antibody-drug conjugates (ADCs).

Q2: I thought "Sulfo" dyes were water-soluble. Why am I still having solubility issues?

While sulfonated cyanine (B1664457) dyes like Sulfo ICG are significantly more water-soluble than their non-sulfonated counterparts, they can still present solubility challenges under certain conditions.[1][2] At higher concentrations, these molecules have a tendency to aggregate in aqueous solutions, which can lead to precipitation and a decrease in fluorescence intensity (quenching).[3][4] Factors such as buffer composition, pH, and the presence of salts can all influence the solubility of Sulfo ICG-tetrazine.

Q3: What is the best solvent to dissolve Sulfo ICG-tetrazine in initially?

It is highly recommended to first dissolve Sulfo ICG-tetrazine in an anhydrous organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or N,N-dimethylformamide (DMF) to create a concentrated stock solution.[2][5][6] This stock solution can then be added in small volumes to your aqueous reaction buffer to achieve the desired final concentration. This method helps to prevent immediate precipitation of the dye upon contact with the aqueous environment.

Q4: How can I prevent my Sulfo ICG-tetrazine from aggregating in my aqueous buffer?

To minimize aggregation, consider the following strategies:

• Work with dilute solutions: Whenever possible, use the lowest effective concentration of the dye.

• Optimize buffer conditions: The pH of the buffer can be critical. For conjugation reactions, a slightly basic pH of 8.0-9.0 is often recommended.[6][7]

• Incorporate surfactants: In some cases, the addition of a small amount of a non-ionic surfactant, such as Tween-20, may help to improve solubility and reduce aggregation.[3]

• Consider PEGylated versions: For particularly challenging applications, PEGylated versions of Sulfo ICG (e.g., ICG-Sulfo-EG4) offer enhanced hydrophilicity and can significantly reduce aggregation and non-specific binding.[8][9][10]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Precipitate forms immediately upon adding the dye to my aqueous buffer.	The dye is not fully dissolved before being introduced to the aqueous environment. The concentration in the aqueous buffer is too high.	Ensure the dye is completely dissolved in an organic solvent (e.g., DMSO) to form a stock solution first. Add the stock solution dropwise to the vortexing aqueous buffer. Try lowering the final concentration of the dye in the buffer.
I see a precipitate in my stock solution after storage.	The stock solution was not stored properly, allowing for moisture absorption or solvent evaporation. The dye has degraded over time.	Store the stock solution in small, single-use aliquots at -20°C or below, protected from light and moisture.[6] Avoid repeated freeze-thaw cycles. It is best to use freshly prepared stock solutions.
My final conjugate has low fluorescence intensity.	The dye has aggregated, leading to self-quenching.[4][11] The dye has degraded due to exposure to light or harsh chemical conditions.	To mitigate aggregation, consider using a buffer with a slightly basic pH and avoiding excessively high dye-to-protein ratios during conjugation. Protect the dye and all solutions containing it from light throughout the experiment.
The dye appears to be sticking to my vials and pipette tips.	The hydrophobic nature of the ICG core can lead to non-specific binding, even with sulfonation.	Pre-coating plasticware with a blocking agent like bovine serum albumin (BSA) can sometimes help. Alternatively, using low-retention plasticware may reduce the issue.

Experimental Protocols

Protocol 1: Preparation of a Sulfo ICG-Tetrazine Stock Solution

• Allow the vial of lyophilized Sulfo ICG-tetrazine to equilibrate to room temperature before opening to prevent condensation.

• Add a sufficient volume of anhydrous DMSO to the vial to achieve a stock solution concentration of 1-10 mM.

• Vortex the vial thoroughly until all the dye is completely dissolved. The solution should be clear with no visible particulates.

• For storage, aliquot the stock solution into smaller, single-use volumes in amber or foil-wrapped tubes and store at -20°C.

Protocol 2: General Procedure for Labeling a TCO-Modified Antibody

• Prepare your TCO-modified antibody in a suitable reaction buffer (e.g., 1X PBS, pH 7.4). If your antibody is in a buffer containing primary amines (e.g., Tris), it must be exchanged into a non-amine-containing buffer.

• Bring a single-use aliquot of the Sulfo ICG-tetrazine stock solution to room temperature.

• Add the desired molar excess of the Sulfo ICG-tetrazine stock solution to the antibody solution. It is recommended to add the dye dropwise while gently vortexing the antibody solution to ensure rapid mixing and minimize localized high concentrations of the dye.

• Incubate the reaction at room temperature for 1-2 hours, protected from light.

• Purify the labeled antibody from the unreacted dye using a desalting column (e.g., Sephadex G-25) or through dialysis.

Visual Guides

Caption: Experimental workflow for preparing and using Sulfo ICG-tetrazine.

Caption: Troubleshooting logic for precipitation issues.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. lumiprobe.com [lumiprobe.com]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. docs.aatbio.com [docs.aatbio.com]
• 8. ICG-Sulfo-EG4-OSu | AAT Bioquest [aatbio.com]
• 9. dojindo.com [dojindo.com]
• 10. ICG-Sulfo-EG8-OSu | AAT Bioquest [aatbio.com]
• 11. Fluorescent Labeling Reagent ICG-Sulfo-OSu Dojindo [dojindo.com]

Factors affecting the kinetics of Sulfo ICG-tetrazine reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the factors affecting the kinetics of Sulfo-ICG-tetrazine reactions. Find troubleshooting tips, frequently asked questions, detailed experimental protocols, and quantitative data to ensure the success of your bioconjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemical reaction for Sulfo-ICG-tetrazine conjugation?

The conjugation of a Sulfo-ICG-dienophile with a tetrazine proceeds via an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition.[1][2] This bioorthogonal "click chemistry" reaction is known for its high speed, specificity, and ability to proceed under mild, biocompatible conditions without the need for a catalyst.[][4] The reaction involves an electron-poor diene (the tetrazine) and an electron-rich dienophile (a strained alkene or alkyne attached to the Sulfo-ICG molecule).[5][6]

Q2: What are the primary factors that influence the rate of the Sulfo-ICG-tetrazine reaction?

Several key factors govern the kinetics of this ligation:

• Reactant Electronics: The reaction rate is accelerated by electron-withdrawing groups on the tetrazine and electron-donating groups on the dienophile.[7]

• Ring Strain of the Dienophile: Highly strained dienophiles, such as trans-cyclooctene (B1233481) (TCO), exhibit significantly faster reaction kinetics.[7][8]

• Steric Hindrance: Bulky substituents on either the tetrazine or the dienophile can slow down the reaction. The large size of the Sulfo-ICG molecule may introduce steric hindrance.[9]

• Solvent: Protic and polar solvents, particularly water, can accelerate the reaction rate.[10]

• Temperature: Increasing the reaction temperature generally increases the rate of reaction.[11]

• Concentration of Reactants: As a bimolecular reaction, the rate is directly proportional to the concentration of both the tetrazine and the Sulfo-ICG-dienophile.

Q3: How does the structure of the tetrazine affect the reaction kinetics and stability?

The substituents on the tetrazine ring play a crucial role. Electron-withdrawing groups increase the reactivity of the tetrazine by lowering its LUMO energy.[12][13] However, there is often a trade-off between reactivity and stability, with highly reactive tetrazines sometimes showing lower stability in aqueous media.[1] Smaller substituents on the tetrazine generally lead to higher reactivity due to reduced steric hindrance.[13]

Q4: What is the optimal pH for the Sulfo-ICG-tetrazine reaction?

The IEDDA reaction itself is largely insensitive to pH within the physiological range (typically pH 6-9).[14] However, the stability of the Sulfo-ICG dye and the dienophile should be considered. Sulfo-ICG is known to be unstable at pH values below 5 and above 11. Therefore, maintaining a pH within the 6-9 range is recommended for optimal results.

Q5: Can I monitor the progress of the reaction?

Yes, the progress of the tetrazine ligation can be monitored spectroscopically. Tetrazines have a characteristic absorbance peak around 520-540 nm.[5] As the reaction proceeds, this peak will disappear, allowing for the calculation of the reaction rate.[5]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Conjugation	Degradation of Reactants: Tetrazines, especially highly reactive ones, can degrade in aqueous solutions. The Sulfo-ICG-dienophile conjugate may also have limited stability.	Use freshly prepared solutions of both reactants. Store stock solutions appropriately (e.g., at -20°C, protected from light and moisture).
Incorrect Stoichiometry: An inappropriate molar ratio of tetrazine to Sulfo-ICG-dienophile can lead to incomplete reaction.	Optimize the molar ratio of the reactants. A slight excess (1.5-2 fold) of the tetrazine is often recommended to drive the reaction to completion.[14]
Low Reactant Concentration: As a second-order reaction, low concentrations of either reactant will result in a slow reaction rate.	Increase the concentration of the reactants if possible.
Steric Hindrance: The bulky Sulfo-ICG molecule may be sterically hindering the reaction.	Consider using a dienophile with a longer, flexible spacer arm (e.g., a PEG linker) to increase the distance between the Sulfo-ICG and the reactive moiety.[14]
Slow Reaction Rate	Suboptimal Temperature: The reaction may be too slow at room temperature.	Increase the reaction temperature to 37°C to accelerate the rate.
Suboptimal Solvent: The solvent may not be ideal for the reaction.	While aqueous buffers are generally preferred for bioconjugation, the addition of a small amount of a polar aprotic co-solvent (e.g., DMSO or DMF) may improve solubility and reaction rate. Ensure the co-solvent is compatible with your biomolecule.
High Background/Non-specific Binding	Aggregation of Sulfo-ICG Conjugate: Sulfo-ICG is known to aggregate, which can lead to non-specific binding and altered reactivity.	The use of Sulfo-ICG, which is sulfonated, helps to reduce aggregation. PEGylation of the Sulfo-ICG-dienophile can further improve solubility and reduce non-specific interactions.[15]
Excess Unreacted Dye: Unreacted Sulfo-ICG-tetrazine conjugate can lead to high background signal.	Ensure efficient purification of the final conjugate using methods like size-exclusion chromatography or dialysis to remove unreacted dye.
Precipitation of Reactants or Product	Poor Solubility: The Sulfo-ICG-dienophile or the final conjugate may have limited solubility in the reaction buffer.	Use a buffer system known to be suitable for both the biomolecule and the dye. The addition of a small percentage of an organic co-solvent can improve solubility.[14]

Quantitative Data

The following tables provide representative data on the factors affecting IEDDA reaction kinetics. Note that the specific rates for Sulfo-ICG-tetrazine reactions may vary.

Table 1: Effect of Tetrazine Substituents on Second-Order Rate Constants (k₂) with TCO

Tetrazine Derivative	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Solvent	Reference
3,6-di-(2-pyridyl)-s-tetrazine	~2000	9:1 Methanol/Water	[14]
Methyl-substituted tetrazine	~1000	Aqueous Media	[14]
Hydrogen-substituted tetrazine	up to 30,000	Aqueous Media	[14]
3-methyl-6-phenyl-tetrazine	420 ± 49	ACN/PBS	[14]

Table 2: Effect of Dienophile Ring Strain on Reaction Rate

Dienophile	Relative Reaction Rate
Cyclopropene	Fastest
Cyclobutene	↓
Cyclopentene	↓
Cyclohexene	↓
Cyclooctene	Slower

Data adapted from literature discussing general trends in IEDDA reactions.[7]

Experimental Protocols

General Protocol for Sulfo-ICG-Dienophile Conjugation to a Tetrazine-Modified Biomolecule

This protocol provides a general guideline. Optimization of reactant concentrations, incubation time, and temperature may be necessary for specific applications.

1. Reagent Preparation:

• Tetrazine-Modified Biomolecule: Prepare a solution of the tetrazine-modified biomolecule in a suitable reaction buffer (e.g., PBS, pH 7.4) at a concentration of 1-10 mg/mL.
• Sulfo-ICG-Dienophile Stock Solution: Immediately before use, dissolve the Sulfo-ICG-dienophile (e.g., Sulfo-ICG-TCO) in an appropriate solvent (e.g., DMSO) to create a stock solution (e.g., 1-10 mM).

2. Conjugation Reaction:

• Add a 1.5 to 5-fold molar excess of the Sulfo-ICG-dienophile stock solution to the solution of the tetrazine-modified biomolecule.
• Gently mix the reaction solution.
• Incubate the reaction at room temperature for 1-2 hours or at 37°C for 30-60 minutes. Protect the reaction from light.

3. Purification of the Conjugate:

• Remove the unreacted Sulfo-ICG-dienophile by size-exclusion chromatography (e.g., a PD-10 desalting column) or dialysis.
• Collect the fractions containing the labeled biomolecule.

4. Characterization:

• Determine the degree of labeling (DOL) by measuring the absorbance of the purified conjugate at the absorbance maximum of the biomolecule (e.g., 280 nm for proteins) and the absorbance maximum of Sulfo-ICG (around 780 nm).

Visualizations

Caption: Experimental workflow for Sulfo-ICG-tetrazine conjugation.

Caption: Factors influencing Sulfo-ICG-tetrazine reaction kinetics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Arylethynyltrifluoroborate Dienophiles for on Demand Activation of IEDDA Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Diels-Alder-Reaction with inverse-Electron-Demand, a very efficient versatile Click-Reaction Concept for proper Ligation of variable molecular Partners [medsci.org]
• 5. IEDDA: An Attractive Bioorthogonal Reaction for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inverse electron-demand Diels–Alder reaction - Wikipedia [en.wikipedia.org]
• 7. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 8. Application of the Inverse-Electron-Demand Diels-Alder Reaction for Metabolic Glycoengineering - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Advances in Tetrazine Bioorthogonal Chemistry Driven by the Synthesis of Novel Tetrazines and Dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Inverse Electron Demand Diels—Alder Reactions of Heterocyclic Azadienes, 1‑Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Sulfo-ICG-Tetrazine Labeled Antibodies and Proteins

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying Sulfo-ICG-tetrazine labeled antibodies and proteins. This resource offers troubleshooting advice and answers to frequently asked questions to help navigate challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended first-line method for purifying Sulfo-ICG-tetrazine labeled antibodies?

For the initial removal of unconjugated Sulfo-ICG-tetrazine, Size Exclusion Chromatography (SEC) is the most recommended method.[1][2] It is a gentle technique that separates molecules based on size, effectively removing the smaller, unconjugated dye-tetrazine molecules from the larger, labeled antibody or protein.[1][2]

Q2: Can I use Hydrophobic Interaction Chromatography (HIC) for purification?

Hydrophobic Interaction Chromatography (HIC) can be a powerful tool for purifying antibodies and can be used as a polishing step to remove aggregates and other impurities.[3] However, caution is advised when working with tetrazine-labeled proteins. HIC often requires high salt concentrations for binding, and the stability of the tetrazine moiety under these conditions should be considered. Some tetrazines can degrade in certain aqueous environments.[4] It is recommended to assess the stability of your specific tetrazine conjugate in the high salt buffer before proceeding with HIC.

Q3: Is Reverse Phase Chromatography (RPC) suitable for these conjugates?

Reverse Phase Chromatography (RPC) is a high-resolution technique but often employs organic solvents and acidic conditions, which can lead to protein denaturation. More importantly, the stability of the tetrazine ring under these conditions can be a concern. Some tetrazines are sensitive to harsh synthetic conditions, including high pH and certain organic solvents.[1] Therefore, RPC should be used with caution and only if the stability of the Sulfo-ICG-tetrazine conjugate under the specific RPC conditions has been verified.

Q4: How do I determine the dye-to-protein ratio (degree of labeling)?

The dye-to-protein ratio, or degree of substitution (DOS), is crucial for ensuring the quality and consistency of your labeled antibody. An optimal DOS for most antibodies is typically between 2 and 10.[4][5][6] Over-labeling can lead to fluorescence quenching and reduced antibody activity, while under-labeling results in a weak signal.[5][6] The DOS can be calculated using absorbance measurements of the purified conjugate at 280 nm (for the protein) and the maximum absorbance of ICG (around 785 nm).[5] It is essential to correct for the dye's absorbance at 280 nm.[5]

Q5: What are the common causes of low yield after the labeling reaction?

Low yields can be attributed to several factors, including suboptimal reaction conditions, instability of the reactants, or issues with the purification process.[4][7] For the tetrazine ligation specifically, an incorrect molar ratio of the tetrazine to the trans-cyclooctene (B1233481) (TCO) on the protein can lead to an incomplete reaction.[7] Additionally, the stability of the tetrazine derivative in the reaction buffer is critical; some tetrazines can degrade in aqueous solutions, especially at basic pH.[4][5][8][9]

Q6: How can I improve the stability of my Sulfo-ICG-tetrazine conjugate?

The stability of the conjugate is influenced by both the Sulfo-ICG and the tetrazine components. ICG is known to be hydrophobic, which can sometimes lead to aggregation. Using PEGylated versions of ICG can increase water solubility and reduce non-specific binding.[4] Tetrazine stability is highly dependent on its substituents and the pH of the solution.[5][8][9][10] Electron-rich tetrazines tend to be more stable.[5][8] It is advisable to work at a pH that is optimal for both the stability of the tetrazine and the protein of interest, avoiding harsh basic conditions where some tetrazines are known to degrade.[5][8][9]

Troubleshooting Guide

This guide addresses common problems encountered during the purification of Sulfo-ICG-tetrazine labeled antibodies and proteins.

Problem	Potential Cause	Recommended Solution
Low final yield of labeled protein	Suboptimal molar ratio of tetrazine to TCO-modified protein.[7]	Empirically optimize the molar ratio. A slight excess of the tetrazine reagent is often beneficial.[7]
Degradation of the tetrazine moiety during the reaction or purification.[4]	Assess the stability of your specific tetrazine under the reaction and purification conditions (pH, temperature, buffer composition).[4] Consider using more stable tetrazine derivatives if necessary.[5][10]
Inefficient removal of unconjugated dye leading to inaccurate concentration measurements.	Use an appropriate size-exclusion chromatography column or spin filter to ensure complete removal of free dye.[5]
High background or non-specific signal	Presence of unconjugated Sulfo-ICG-tetrazine.	Repeat the purification step, ensuring complete separation of the labeled protein from the free dye. Size-exclusion chromatography is recommended.[1][5]
Aggregation of the labeled antibody due to the hydrophobicity of ICG.	Consider using a PEGylated Sulfo-ICG-tetrazine to improve water solubility.[4] A final polishing step with size-exclusion chromatography can also remove aggregates.
Non-specific binding of the tetrazine moiety to other proteins or surfaces.[11][12]	The hydrophobicity of the tetrazine can contribute to non-specific binding.[11] Ensure adequate blocking steps in your downstream application and consider using a more hydrophilic tetrazine derivative if the problem persists.
Loss of antibody activity	Over-labeling of the antibody, potentially at or near the antigen-binding site.	Optimize the dye-to-protein ratio to a lower level. A recommended range is typically 2-10 dyes per antibody.[4][5][6]
Denaturation of the antibody during purification.	Avoid harsh purification conditions such as extreme pH or the use of strong organic solvents, unless the stability of your antibody under these conditions is known. SEC is a gentle method.[1][2]
Unexpected peaks during chromatography	Presence of antibody aggregates.	Use size-exclusion chromatography for analysis and purification to separate monomers from aggregates.
Degradation products of the tetrazine or ICG dye.	Analyze the stability of the conjugate under the chromatography conditions. If degradation is suspected, modify the buffer composition or switch to a milder purification technique.
Isomers of the labeled conjugate.	High-resolution methods like RPC might separate different labeled species. This may not necessarily be a problem if the different species are functional.

Experimental Protocols

Protocol 1: Purification of Sulfo-ICG-tetrazine Labeled Antibody using Size-Exclusion Chromatography (SEC)

This protocol describes the removal of unconjugated Sulfo-ICG-tetrazine from the labeling reaction mixture using a desalting column (e.g., Sephadex G-25).[4][5]

Materials:

• Labeled antibody solution in reaction buffer.

• Sephadex G-25 desalting column.

• Phosphate-buffered saline (PBS), pH 7.2-7.4.

• Collection tubes.

Procedure:

• Column Equilibration: Equilibrate the Sephadex G-25 column with 3-5 column volumes of PBS (pH 7.2-7.4).

• Sample Loading: Once the equilibration buffer has entered the column bed, carefully load the reaction mixture onto the center of the resin bed.

• Elution: Immediately after the sample has entered the resin, add PBS to the top of the column to begin elution.

• Fraction Collection: Collect fractions as the colored, labeled antibody elutes from the column. The labeled antibody will be in the first, faster-moving colored band. The smaller, unconjugated dye will elute later in a separate, slower-moving band.

• Pooling and Concentration: Pool the fractions containing the purified labeled antibody. If necessary, concentrate the purified conjugate using a centrifugal filter device with an appropriate molecular weight cutoff.

• Quantification: Determine the protein concentration and the degree of labeling of the purified conjugate by measuring the absorbance at 280 nm and ~785 nm.

Protocol 2: Calculation of the Degree of Labeling (DOL)

This protocol outlines how to determine the average number of dye molecules conjugated to each protein molecule.[5][6]

Procedure:

• Absorbance Measurement: Measure the absorbance of the purified conjugate solution at 280 nm (A280) and at the maximum absorbance of ICG (~785 nm, Amax).

• Correction for Dye Absorbance at 280 nm: The dye will have some absorbance at 280 nm, which must be subtracted from the total A280 reading. The correction factor (CF) is the ratio of the dye's absorbance at 280 nm to its absorbance at its maximum wavelength (A280/Amax). This value is often provided by the dye manufacturer.

  • Corrected A280 = A280, measured - (Amax * CF)

• Calculate Protein Concentration:

  • Protein Concentration (M) = Corrected A280 / (εprotein * path length in cm)

    • εprotein is the molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ~210,000 M-1cm-1).

• Calculate Dye Concentration:

  • Dye Concentration (M) = Amax / (εdye * path length in cm)

    • εdye is the molar extinction coefficient of the Sulfo-ICG at its Amax.

• Calculate DOL:

  • DOL = Dye Concentration (M) / Protein Concentration (M)

Visualizations

Caption: Experimental workflow for labeling, purification, and analysis.

Caption: Troubleshooting decision tree for purification issues.

References

• 1. researchgate.net [researchgate.net]
• 2. dash.harvard.edu [dash.harvard.edu]
• 3. escholarship.org [escholarship.org]
• 4. benchchem.com [benchchem.com]
• 5. Highly Stable and Selective Tetrazines for the Coordination-Assisted Bioorthogonal Ligation with Vinylboronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. academicjournals.org [academicjournals.org]
• 10. Stable, Reactive and Orthogonal Tetrazines: Dispersion Forces Promote the Cycloaddition with Isonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Investigation of Proteome-Tetrazine Reactivity for a Highly Selective Tetrazine Ligation in Live Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Minimizing non-specific binding of Sulfo ICG-tetrazine probes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific binding of Sulfo-ICG-tetrazine probes during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of high non-specific binding with Sulfo-ICG-tetrazine probes?

A1: High non-specific binding of Sulfo-ICG-tetrazine probes can stem from several factors:

• Hydrophobic Interactions: The indocyanine green (ICG) dye is inherently hydrophobic, which can lead to its non-specific association with hydrophobic regions of proteins and cell membranes.

• Electrostatic Interactions: The sulfo groups on the ICG molecule introduce a negative charge. This can lead to electrostatic interactions with positively charged areas on tissues or cells, contributing to background signal.

• Probe Aggregation: At higher concentrations, ICG-based probes have a tendency to form aggregates. These aggregates can become trapped in tissues, leading to significant non-specific signal.

• Ineffective Blocking: Insufficient or improper blocking of non-specific binding sites on cells or tissues can leave them open to interaction with the probe.

• Inadequate Washing: Failure to thoroughly wash away unbound or loosely bound probes will result in a higher background signal.

• Tetrazine Reactivity: While the tetrazine-TCO ligation is highly specific, under certain conditions, tetrazines can exhibit some level of non-specific reactivity with biological nucleophiles, although this is generally low.

Q2: How does the concentration of the Sulfo-ICG-tetrazine probe affect non-specific binding?

A2: The concentration of the probe is a critical factor. Higher concentrations increase the likelihood of non-specific binding due to saturation of target sites and an increased probability of off-target interactions. It can also promote the formation of probe aggregates, which are a major source of background signal. It is crucial to perform a titration experiment to determine the optimal probe concentration that provides a strong specific signal with minimal background.

Q3: What is the purpose of a blocking step, and which blocking agents are recommended?

A3: The blocking step is essential to saturate non-specific binding sites on the tissue or cells, thereby preventing the fluorescent probe from binding to these sites. For near-infrared probes like Sulfo-ICG, the choice of blocking agent is important. While Bovine Serum Albumin (BSA) is commonly used, some sources suggest it may not be the best choice for near-infrared applications due to potential autofluorescence. Normal serum from the species in which the secondary antibody (if used) was raised is often recommended. Casein-based blockers are also a good alternative.

Q4: Can detergents be used to reduce non-specific binding?

A4: Yes, non-ionic detergents are often included in blocking and washing buffers to help reduce non-specific hydrophobic interactions. Low concentrations (typically 0.05% to 0.1%) of Tween-20 are generally preferred for fluorescence-based applications over Triton X-100, as Triton X-100 has a phenolic ring that can absorb UV light and may have fluorescent contaminants.[1][2]

Q5: How can I be sure that the signal I am observing is specific to the tetrazine-TCO ligation?

A5: To confirm the specificity of your signal, you should include several controls in your experiment:

• No TCO Control: A sample that has not been treated with the TCO-modified component but is otherwise processed identically. This will reveal any non-specific binding of the Sulfo-ICG-tetrazine probe to the biological sample.

• Blocking with Unlabeled Tetrazine: Pre-incubating the TCO-labeled sample with an excess of an unlabeled tetrazine derivative before adding the Sulfo-ICG-tetrazine probe. A significant reduction in signal would indicate that the binding is specific to the TCO.

• Unlabeled Antibody/Targeting Molecule Control (for pre-targeting): In a pre-targeting experiment, a control group that receives an untagged version of the targeting antibody or molecule before the administration of the TCO-modified version and the Sulfo-ICG-tetrazine.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High Background Fluorescence	Probe concentration is too high.	Perform a concentration titration to find the optimal probe concentration. Start with the manufacturer's recommended concentration and test several dilutions below that.
Ineffective blocking.	Optimize the blocking step. Increase the incubation time (e.g., to 1-2 hours at room temperature). Try different blocking agents (see Table 1). Consider a combination of blocking agents, such as 3-5% normal serum with 1% BSA.[3]
Inadequate washing.	Increase the number and duration of washing steps. Use a wash buffer containing a non-ionic detergent like 0.05% Tween-20 (see Table 2).[4]
Probe aggregation.	Prepare fresh probe solutions and avoid repeated freeze-thaw cycles. Consider using PEGylated Sulfo-ICG-tetrazine probes, which have improved water solubility and reduced aggregation tendency.
Autofluorescence of the sample.	Image an unstained sample to assess the level of autofluorescence. If high, consider using a different imaging channel if possible, or employ spectral unmixing techniques.
Weak Specific Signal	Probe concentration is too low.	Perform a concentration titration to find the optimal probe concentration.
Inefficient tetrazine-TCO ligation.	Ensure the TCO-modified component is stable and reactive. Confirm the pH of the reaction buffer is within the optimal range for the ligation (typically pH 6.5-7.5).
Photobleaching.	Minimize the exposure of the sample to excitation light. Use an anti-fade mounting medium if applicable.
Inconsistent Staining	Uneven probe distribution.	Ensure the probe solution is well-mixed and evenly applied to the sample. For in vivo studies, consider the route and rate of administration.
Variability in sample preparation.	Standardize all steps of the experimental protocol, including fixation, permeabilization, and incubation times.

Quantitative Data Summary

Table 1: Recommended Blocking Agent Concentrations

Blocking Agent	Recommended Concentration	Notes
Normal Serum	5% - 10% (v/v)	Use serum from the same species as the secondary antibody host (if applicable).[5][6]
Bovine Serum Albumin (BSA)	1% - 5% (w/v)	Use high-purity, IgG-free BSA.[6][7] May not be optimal for all near-infrared applications.
Casein	1% (w/v)	A good alternative to non-fat dry milk, especially for phosphorylated protein detection.[8]
Commercial Blockers	As per manufacturer's instructions	Often contain proprietary formulations that can be very effective.

Table 2: Recommended Washing Buffer and Procedure

Parameter	Recommendation	Rationale
Base Buffer	Phosphate-Buffered Saline (PBS) or Tris-Buffered Saline (TBS)	Physiologically compatible and widely used.
Detergent	0.05% - 0.1% Tween-20	Reduces non-specific hydrophobic interactions.[2]
Number of Washes	3 - 5 washes	Ensures thorough removal of unbound probe.[4]
Duration of Washes	5 - 10 minutes per wash	Allows sufficient time for diffusion of unbound probe out of the sample.[4]
Agitation	Gentle rocking or orbital shaking	Facilitates efficient washing.

Experimental Protocols

Protocol 1: General In Vitro Staining with Sulfo-ICG-Tetrazine

This protocol assumes the target has been pre-labeled with a TCO-containing molecule.

• Sample Preparation: Prepare cells or tissue sections according to your standard protocol (e.g., fixation, permeabilization if required).

• Blocking:

  • Prepare a blocking buffer (e.g., PBS with 5% normal goat serum and 0.1% Tween-20).

  • Incubate the sample in blocking buffer for 1-2 hours at room temperature with gentle agitation.

• Probe Incubation:

  • Dilute the Sulfo-ICG-tetrazine probe to the predetermined optimal concentration in blocking buffer.

  • Remove the blocking buffer from the sample and add the probe solution.

  • Incubate for 1-2 hours at room temperature, protected from light.

• Washing:

  • Prepare a wash buffer (e.g., PBS with 0.1% Tween-20).

  • Remove the probe solution and wash the sample with the wash buffer 3-5 times for 5-10 minutes each, with gentle agitation and protected from light.

• Imaging:

  • Mount the sample with an appropriate mounting medium.

  • Image using a fluorescence microscope or imaging system with appropriate near-infrared excitation and emission filters.

Protocol 2: Pre-targeted In Vivo Imaging Workflow

• Antibody-TCO Conjugate Administration:

  • Administer the TCO-conjugated targeting antibody (or other targeting molecule) to the animal model.

  • Allow for accumulation at the target site and clearance of the unbound conjugate from circulation (typically 24-72 hours, depending on the antibody's pharmacokinetics).

• Sulfo-ICG-Tetrazine Administration:

  • Dissolve the Sulfo-ICG-tetrazine probe in sterile PBS or other appropriate vehicle.

  • Administer the probe to the animal, typically via intravenous injection.

• Imaging:

  • At various time points post-probe administration (e.g., 1, 4, 8, 24 hours), anesthetize the animal.

  • Acquire whole-body or region-of-interest images using an in vivo fluorescence imaging system.

Visualizations

References

• 1. Tween-20 versus Triton-X 100 [bio.net]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Protocol for multiplex fluorescent immunohistochemistry in free-floating rodent brain tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ICC/IF Blocking | Blocking Buffers for Immunofluorescence | Bio-Techne [bio-techne.com]
• 7. How to Prepare your Specimen for Immunofluorescence Microscopy | Learn & Share | Leica Microsystems [leica-microsystems.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: Sulfo ICG-tetrazine vs. ICG-sulfo-OSu for Antibody Conjugation

For researchers, scientists, and drug development professionals, the effective conjugation of imaging agents to antibodies is paramount for the development of targeted diagnostics and therapeutics. Indocyanine green (ICG), a near-infrared (NIR) dye, is of particular interest due to its clinical approval and favorable tissue penetration. This guide provides an objective, data-driven comparison of two prominent ICG derivatives for antibody conjugation: Sulfo ICG-tetrazine, which utilizes bioorthogonal click chemistry, and ICG-sulfo-OSu, a conventional amine-reactive agent.

This comparison delves into the chemical properties, conjugation efficiency, and experimental protocols for each reagent, supported by experimental data to inform the selection of the most appropriate conjugation strategy for your research needs.

Chemical Properties and Reaction Mechanisms

ICG-sulfo-OSu is an N-hydroxysuccinimide (NHS) ester derivative of ICG. The sulfo-OSu group reacts with primary amines, such as the lysine (B10760008) residues present on the surface of antibodies, to form stable amide bonds. This method is well-established but can be non-specific, as multiple lysine residues are typically available for conjugation. The hydrophobic nature of the ICG molecule can also present challenges, including the potential for antibody aggregation and non-specific binding.[1][2]

Sulfo ICG-tetrazine represents a more recent advancement, employing bioorthogonal "click chemistry." This approach involves a two-step process. First, the antibody is modified with a strained alkene, such as trans-cyclooctene (B1233481) (TCO). Subsequently, the Sulfo ICG-tetrazine is introduced, and the tetrazine moiety rapidly and specifically reacts with the TCO via an inverse electron-demand Diels-Alder (iEDDA) cycloaddition.[3][4] This reaction is highly efficient and occurs under mild, physiological conditions without the need for a catalyst.[5]

Performance Comparison: Sulfo ICG-tetrazine vs. ICG-sulfo-OSu

The choice between these two conjugation methods can significantly impact the quality and performance of the final antibody-ICG conjugate. The following table summarizes key performance parameters based on available experimental data.

Parameter	ICG-sulfo-OSu (Amine Reactive)	Sulfo ICG-tetrazine (Bioorthogonal)	References
Reaction Principle	Amine acylation (targets primary amines, e.g., lysine)	Inverse electron-demand Diels-Alder cycloaddition (tetrazine reacts with a pre-installed strained alkene, e.g., TCO)	[4][6]
Specificity	Non-specific, targets multiple available lysine residues, leading to a heterogeneous product.	Highly specific, targets the pre-installed bioorthogonal handle, allowing for more precise control over the conjugation site and stoichiometry.	[7][8]
Conjugation Efficiency & Yield	Yield of desired conjugate can be reduced by the formation of high molecular weight aggregates, especially at higher dye-to-antibody ratios. For example, with a 20-fold molar excess of ICG-sOSu, the yield of the desired conjugate was only 19%, with 51% being aggregates.	Generally high due to the rapid and specific nature of the click reaction. Conjugation efficiencies of over 60% have been reported for tetrazine-TCO reactions on antibodies.	[9][10]
Reaction Conditions	Requires alkaline pH (typically 8.5-9.0) to deprotonate primary amines.	Can be performed at physiological pH (around 7.4) under mild, aqueous conditions.	[11][12]
Side Reactions & Purification	Prone to hydrolysis of the OSu-ester, which can complicate purification. The hydrophobic nature of ICG can lead to non-specific binding and aggregation, often requiring extensive purification steps like size-exclusion chromatography (SEC).	Cleaner reaction with fewer side products. Purification is generally more straightforward, often involving the removal of excess, unreacted dye via desalting columns.	[12][13]
Impact on Antibody Function	Non-specific conjugation to lysine residues within or near the antigen-binding site can potentially impair antibody affinity and function.	Site-specific or controlled conjugation away from the antigen-binding site is more likely to preserve the antibody's biological activity. However, modification of the antibody with the bioorthogonal handle must also be considered.	[7][14]
Stability of Conjugate	Forms a stable amide bond.	Forms a stable dihydropyridazine (B8628806) linkage.	[4][6]

Experimental Protocols

Protocol 1: Antibody Conjugation with ICG-sulfo-OSu

This protocol is a generalized procedure and may require optimization for specific antibodies and applications.

Materials:

• Antibody of interest in an amine-free buffer (e.g., PBS)

• ICG-sulfo-OSu

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Purification column (e.g., Sephadex G-50 or other size-exclusion chromatography column)

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of 2-10 mg/mL in the reaction buffer. Ensure the buffer is at pH 8.5 ± 0.5 for optimal reaction efficiency.[15]

• ICG-sulfo-OSu Stock Solution: Dissolve ICG-sulfo-OSu in anhydrous DMSO to a concentration of 10-20 mM immediately before use.

• Conjugation Reaction: Add a 4- to 10-fold molar excess of the ICG-sulfo-OSu stock solution to the antibody solution. Incubate the reaction for 30-60 minutes at room temperature with gentle mixing.

• Purification: Purify the ICG-antibody conjugate from unreacted dye and hydrolysis byproducts using a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization: Determine the degree of substitution (DOS), which is the average number of ICG molecules conjugated per antibody. This is typically done by measuring the absorbance of the conjugate at 280 nm (for the protein) and at the maximum absorbance of ICG (around 785 nm).

Protocol 2: Two-Step Antibody Conjugation with Sulfo ICG-tetrazine

This protocol involves the initial modification of the antibody with a TCO-NHS ester, followed by the click reaction with Sulfo ICG-tetrazine.

Step A: Antibody Modification with TCO-NHS Ester

Materials:

• Antibody of interest in an amine-free buffer (e.g., PBS)

• TCO-NHS ester

• Anhydrous dimethyl sulfoxide (DMSO)

• Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5)

• Desalting column (e.g., Zeba™ Spin Desalting Columns)

Procedure:

• Antibody Preparation: Prepare the antibody solution at a concentration of 1-5 mg/mL in the reaction buffer (pH 8.5).

• TCO-NHS Ester Stock Solution: Dissolve the TCO-NHS ester in anhydrous DMSO to a concentration of 10 mM.

• Modification Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the antibody solution.[12] Incubate for 1-2 hours at room temperature.

• Purification: Remove excess, unreacted TCO-NHS ester using a desalting column, exchanging the buffer to a neutral pH buffer (e.g., PBS, pH 7.4).

Step B: Click Reaction with Sulfo ICG-tetrazine

Materials:

• TCO-modified antibody

• Sulfo ICG-tetrazine

• Reaction buffer (e.g., PBS, pH 7.4)

• Desalting column

Procedure:

• Reactant Preparation: Prepare the TCO-modified antibody in the reaction buffer. Dissolve the Sulfo ICG-tetrazine in a compatible solvent (e.g., DMSO) and then dilute it into the reaction buffer.

• Ligation Reaction: Add a slight molar excess (1.5 to 5-fold) of the Sulfo ICG-tetrazine solution to the TCO-modified antibody solution. The reaction is typically rapid and can be complete within 10-60 minutes at room temperature.[12]

• Purification: Purify the final Sulfo ICG-tetrazine-antibody conjugate from any unreacted dye using a desalting column.

• Characterization: Characterize the final conjugate, including determining the degree of labeling, similar to the ICG-sulfo-OSu method.

Visualizing the Workflows

The following diagrams illustrate the experimental workflows for both conjugation methods.

Caption: Workflow for ICG-sulfo-OSu Antibody Conjugation.

Caption: Workflow for Sulfo ICG-tetrazine Antibody Conjugation.

Conclusion

Both ICG-sulfo-OSu and Sulfo ICG-tetrazine are viable options for creating ICG-antibody conjugates. ICG-sulfo-OSu offers a more traditional, one-step approach, but it comes with challenges related to specificity, potential for aggregation, and purification. In contrast, Sulfo ICG-tetrazine, through its bioorthogonal click chemistry, provides a more controlled, specific, and efficient method for antibody conjugation, often resulting in a more homogeneous product with potentially better-preserved antibody function. For applications where precise control over the conjugation site and a high degree of homogeneity are critical, the Sulfo ICG-tetrazine approach presents a significant advantage. However, it does require a two-step process involving initial antibody modification. The choice between these two reagents will ultimately depend on the specific requirements of the research application, including the desired level of control over the conjugation, the sensitivity of the antibody to reaction conditions, and the resources available for purification and characterization.

References

• 1. Can indocyanine green (ICG) be conjugated to antibodies? | AAT Bioquest [aatbio.com]
• 2. dojindo.com [dojindo.com]
• 3. researchgate.net [researchgate.net]
• 4. vectorlabs.com [vectorlabs.com]
• 5. benchchem.com [benchchem.com]
• 6. carellgroup.de [carellgroup.de]
• 7. Site-specific Bioconjugation and Convergent Click Chemistry Enhances Antibody–Chromophore Conjugate Binding Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative analysis of nanoparticle-antibody conjugations: carbodiimide versus click chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro and In Vivo Analysis of Indocyanine Green-Labeled Panitumumab for Optical Imaging—A Cautionary Tale - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Fluorescent Labeling Reagent ICG-Sulfo-OSu Dojindo [dojindo.com]
• 12. benchchem.com [benchchem.com]
• 13. ICG Xtra-OSu | AAT Bioquest [aatbio.com]
• 14. Impact of site-specific conjugation strategies on the pharmacokinetics of antibody conjugated radiotherapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]

A Comparative Analysis of the Photostability of Sulfo ICG-Tetrazine and Other Near-Infrared Dyes

For Researchers, Scientists, and Drug Development Professionals

Understanding Photostability in NIR Dyes

Photobleaching, the irreversible photochemical destruction of a fluorophore upon exposure to light, is a critical limiting factor in fluorescence imaging. It leads to a diminished signal over time, thereby impacting the duration and quality of imaging experiments. The photostability of a dye is influenced by its chemical structure, the local microenvironment (e.g., solvent, oxygen concentration), and the intensity of the excitation light.

Indocyanine green (ICG), a clinically approved NIR dye, is known for its modest photostability.[1] Modifications to the ICG core structure, such as sulfonation, are intended to improve its aqueous solubility and can influence its photophysical properties. The addition of a tetrazine moiety facilitates bioorthogonal conjugation reactions, a powerful tool for specific labeling of biomolecules. However, the tetrazine group itself can act as a fluorescence quencher, and its impact on the inherent photostability of the cyanine (B1664457) scaffold under continuous illumination warrants careful consideration.[2][3]

Quantitative Comparison of NIR Dye Photostability

The following table summarizes available photostability data for ICG and other relevant NIR dyes. It is important to note that these values are highly dependent on the experimental conditions under which they were measured.

Dye Family	Specific Dye	Photobleaching Quantum Yield (Φ_b_)	Half-life (t_1/2_)	Experimental Conditions
Cyanine	Indocyanine Green (ICG)	~10⁻⁵ - 10⁻⁶	Varies (seconds to minutes)	Aqueous solution, dependent on concentration and aggregation state.[4][5]
IRDye 800CW	-	Generally considered more photostable than ICG.	-
Cy7	-	Lower photostability compared to some newer generation dyes.	-
Cy7.5	-	Generally more photostable than Cy7.	-
Sulfo ICG-Tetrazine	Sulfo ICG-Tetrazine	Data not available	Data not available	-

Note: The absence of specific data for Sulfo ICG-tetrazine highlights the need for direct experimental evaluation to ascertain its photostability profile in comparison to other NIR dyes. Researchers are encouraged to perform their own photostability assessments under their specific experimental conditions.

Experimental Protocol for Photostability Measurement

A standardized method for quantifying the photostability of a fluorescent dye involves measuring the decay of its fluorescence intensity over time under constant illumination.

Objective: To determine the photobleaching rate of a NIR dye.

Materials:

• NIR fluorescent dye solution (e.g., Sulfo ICG-tetrazine in PBS)

• Phosphate-buffered saline (PBS), pH 7.4

• Fluorometer or fluorescence microscope equipped with a suitable NIR laser/light source and detector

• Quartz cuvette or microscope slide with a coverslip

• Data acquisition and analysis software

Methodology:

• Sample Preparation: Prepare a solution of the NIR dye in PBS at a concentration that yields a measurable fluorescence signal without significant inner filter effects.

• Instrumentation Setup:

  • Set the excitation wavelength to the absorption maximum of the dye.

  • Set the emission wavelength to the emission maximum of the dye.

  • Adjust the excitation power to a level relevant to the intended application.

  • Configure the detector settings (e.g., gain, exposure time) to obtain a strong initial signal without saturation.

• Data Acquisition:

  • Place the sample in the instrument.

  • Start continuous illumination of the sample with the excitation light.

  • Record the fluorescence intensity at regular time intervals until the signal has significantly decayed (e.g., to 50% of the initial intensity).

• Data Analysis:

  • Plot the normalized fluorescence intensity as a function of time.

  • Fit the decay curve to an appropriate model (e.g., single or double exponential decay) to determine the photobleaching rate constant (k) and the half-life (t_1/2_).

  • The photobleaching quantum yield (Φ_b_) can be calculated if the photon flux and absorption cross-section of the dye are known.

Workflow for Photostability Measurement

Caption: Experimental workflow for determining the photostability of a NIR dye.

Factors Influencing NIR Dye Photostability

Several factors can impact the rate of photobleaching and should be considered when designing experiments and interpreting results.

Caption: Key factors influencing the photostability of near-infrared dyes.

Conclusion

The photostability of a NIR dye is a critical parameter that directly influences its utility in various research applications. While ICG is a widely used NIR dye, its susceptibility to photobleaching has driven the development of new derivatives with potentially improved properties. The introduction of sulfonation and a tetrazine moiety in Sulfo ICG-tetrazine aims to enhance its functionality for bioorthogonal labeling. However, a comprehensive understanding of its photostability requires direct experimental investigation. By following standardized protocols for photostability assessment, researchers can make informed decisions in selecting the most appropriate NIR dye for their specific experimental needs, ultimately leading to more robust and reliable imaging data.

References

• 1. Role of Photobleaching Process of Indocyanine Green for Killing Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of bioorthogonally applicable tetrazine–Cy3 probes for fluorogenic labeling schemes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01204B [pubs.rsc.org]
• 3. Bioorthogonal labeling with tetrazine-dyes for super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photostable Small-Molecule NIR-II Fluorescent Scaffolds that Cross the Blood-Brain Barrier for Noninvasive Brain Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Photobleaching Methods to Study Golgi Complex Dynamics in Living Cells - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Stability of Sulfo ICG-Tetrazine Bioconjugates: A Comparative Guide

For researchers and professionals in drug development, the in vivo stability of fluorescent bioconjugates is a critical parameter influencing imaging quality, pharmacokinetic profiles, and therapeutic efficacy. This guide provides a comparative assessment of Sulfo ICG-tetrazine bioconjugates against other common near-infrared (NIR) dye-tetrazine alternatives. The comparison is synthesized from available literature, as direct head-to-head studies are limited.

Performance Comparison of NIR Dye Bioconjugates

The choice of a near-infrared (NIR) dye for bioconjugation significantly impacts the in vivo behavior of the resulting molecule. Factors such as the dye's intrinsic chemical structure, hydrophilicity, and net charge can alter the biodistribution, clearance pathways, and overall stability of the bioconjugate. While Sulfo ICG is a derivative of the FDA-approved indocyanine green, alternatives like IRDye800CW and cyanine (B1664457) dyes (e.g., Cy5.5) are widely used in preclinical research.

The following table summarizes key performance characteristics of bioconjugates labeled with these dyes, based on data from various studies. It is important to note that these values can vary depending on the specific biomolecule conjugated, the animal model, and the experimental conditions.

Parameter	Sulfo ICG-based Conjugates	IRDye800CW-based Conjugates	Cy5.5-based Conjugates
Primary Clearance Route	Predominantly Hepatic (Liver)[1][2][3]	Primarily Renal (Kidney)[2]	Mixed, with significant renal and hepatic clearance[4]
Plasma Half-life	Very short for free dye (150-180 seconds)[1]; significantly extended upon conjugation to large molecules like antibodies.	Longer circulation times compared to ICG conjugates, contributing to higher tumor accumulation over time.	Rapid initial clearance of free dye, with half-life dependent on the conjugated molecule[4].
Tumor-to-Background Ratio (TBR)	Can be affected by non-specific liver uptake[5]. Modifications like PEGylation can improve TBR[6].	Generally high TBR due to lower non-specific uptake and efficient clearance of unbound conjugate[7][8][9].	Good TBR, but can be influenced by the biodistribution of the specific conjugate[10].
In Vivo Stability & Properties	Amphiphilic nature can lead to non-covalent binding and aggregation with proteins[11]. Susceptible to photobleaching.	High chemical stability[12]. Good photostability.	Good photostability, but overall stability is conjugate-dependent[10].
Key Considerations	Hydrophobicity can cause non-specific binding and liver sequestration[6]. Conjugation chemistry requires careful optimization to avoid aggregation[11].	Often considered a benchmark for preclinical in vivo imaging due to favorable pharmacokinetics.	Widely used, with well-established conjugation chemistries.

Experimental Workflow & Signaling Pathways

The assessment of in vivo stability for a dye-tetrazine bioconjugate follows a multi-step process, from initial preparation to final data analysis. The workflow ensures that the bioconjugate is well-characterized before moving into complex biological systems.

Caption: Workflow for in vivo stability assessment of bioconjugates.

Detailed Experimental Protocols

Below are generalized protocols for key experiments in the assessment of in vivo stability for NIR dye-tetrazine bioconjugates.

Bioconjugation and Purification

• Biomolecule Preparation : Prepare the targeting biomolecule (e.g., antibody, peptide) in a suitable buffer (e.g., PBS, pH 7.4). If using the pre-targeting approach, the biomolecule is first functionalized with a dienophile, such as a trans-cyclooctene (B1233481) (TCO) derivative, following the manufacturer's protocol.

• Ligation : Dissolve the Sulfo ICG-tetrazine (or other dye-tetrazine) in a compatible solvent like DMSO. Add the dye-tetrazine solution to the TCO-modified biomolecule at a specified molar ratio.

• Incubation : Allow the reaction to proceed at room temperature or 37°C for a designated time (typically 1-2 hours), protected from light.

• Purification : Remove unreacted dye and other small molecules using size-exclusion chromatography (e.g., Sephadex G-25 column) or dialysis.

• Characterization : Confirm the degree of labeling (DOL) and purity of the bioconjugate using UV-Vis spectroscopy and size-exclusion HPLC.

In Vivo Fluorescence Imaging and Biodistribution

• Animal Model : Utilize appropriate animal models, such as tumor-bearing mice for oncology applications. Anesthetize the animals before imaging.

• Administration : Inject the purified bioconjugate intravenously (e.g., via the tail vein) at a predetermined dose.

• Longitudinal Imaging : Acquire whole-body fluorescence images at multiple time points (e.g., 1, 4, 24, 48, 72 hours post-injection) using an in vivo imaging system (IVIS) equipped with appropriate filters for the specific NIR dye.

• Pharmacokinetic Analysis : Collect blood samples at various time points post-injection. Centrifuge the samples to isolate plasma and measure the fluorescence intensity to determine the plasma half-life of the conjugate.

• Ex Vivo Biodistribution : At the final time point, humanely euthanize the animals. Dissect major organs (liver, kidneys, spleen, lungs, heart, tumor, etc.).

• Organ Imaging : Image the excised organs using the in vivo imaging system to quantify the fluorescence signal in each tissue.

• Data Quantification : Analyze the images to determine the tumor-to-background ratio (TBR). Calculate the percentage of injected dose per gram of tissue (%ID/g) for each organ to quantitatively assess biodistribution.

This comprehensive approach allows for a thorough evaluation of the in vivo stability and performance of Sulfo ICG-tetrazine bioconjugates, providing crucial data for their further development and application in research and clinical settings.

References

• 1. ICG-Sulfo-OSu | AAT Bioquest [aatbio.com]
• 2. Near-infrared dye IRDye800CW-NHS coupled to Trastuzumab for near-infrared II fluorescence imaging in tumor xenograft models of HER-2-positive breast cancer - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 3. Indocyanine green: An old drug with novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Distribution and accumulation of Cy5.5-labeled thermally cross-linked superparamagnetic iron oxide nanoparticles in the tissues of ICR mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dojindo.com [dojindo.com]
• 7. Use of monoclonal antibody-IRDye800CW bioconjugates in the resection of breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and biological evaluation of panitumumab-IRDye800 conjugate as a fluorescence imaging probe for EGFR-expressing cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Near-Infrared-Emissive AIE Bioconjugates: Recent Advances and Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vitro and In Vivo Analysis of Indocyanine Green-Labeled Panitumumab for Optical Imaging—A Cautionary Tale - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Not So Innocent: Impact of Fluorophore Chemistry on the In Vivo Properties of Bioconjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Sulfo ICG-tetrazine and PEGylated ICG Derivatives for In Vivo Imaging

For Researchers, Scientists, and Drug Development Professionals

Indocyanine green (ICG), a near-infrared (NIR) fluorescent dye approved by the FDA, is a cornerstone of in vivo imaging. However, its rapid clearance from circulation and non-specific biodistribution limit its efficacy for targeted and prolonged imaging applications. To overcome these limitations, various derivatives of ICG have been developed, notably Sulfo ICG-tetrazine and PEGylated ICG derivatives. This guide provides an objective comparison of these two classes of molecules, supported by experimental data, to aid researchers in selecting the appropriate imaging agent for their specific needs.

At a Glance: Key Differences

Feature	Sulfo ICG-tetrazine	PEGylated ICG Derivatives
Primary Application	Pretargeted in vivo imaging via bioorthogonal chemistry	Prolonged circulation and passive tumor targeting (EPR effect)
Mechanism of Action	Tetrazine moiety reacts specifically with a pre-targeted trans-cyclooctene (B1233481) (TCO)-tagged molecule (e.g., antibody) at the site of interest.	Polyethylene glycol (PEG) chains increase hydrodynamic radius, shielding from renal clearance and uptake by the reticuloendothelial system (RES).
Imaging Strategy	Two-step: 1. Administration of TCO-tagged targeting agent. 2. Administration of ICG-tetrazine for "click" reaction and imaging.	One-step: Direct intravenous administration of the PEGylated ICG conjugate.
Key Advantage	High target-to-background ratios due to clearance of unbound probe before imaging.	Improved pharmacokinetics and enhanced accumulation in tumors through the Enhanced Permeability and Retention (EPR) effect.
Considerations	Requires a pre-targeting strategy with a TCO-modified vector; reaction kinetics in vivo are a factor.	Potential for non-specific accumulation in other tissues with high vascular permeability.

Performance Data: A Quantitative Comparison

The following tables summarize key performance metrics for Sulfo ICG-tetrazine and PEGylated ICG derivatives based on published experimental data. It is important to note that direct head-to-head comparative studies are limited, and performance can vary based on the specific molecular construct, experimental model, and imaging parameters.

Table 1: Pharmacokinetics

Derivative Type	Molecule	Circulation Half-life	Primary Clearance Route	Reference
Free ICG	Indocyanine Green	2-4 minutes	Hepatic	[1][2]
PEGylated ICG	ICG-loaded PEG-PLGA nanoparticles	~15.5 hours (β-phase)	Hepatic and Splenic	[1]
PEGylated ICG	ICG-PL-PEG nanostructure	Significantly prolonged vs. free ICG	Reticuloendothelial System	[3]
Sulfo ICG-tetrazine	18F-labeled tetrazine (conceptual similarity)	Rapid clearance from blood and non-target tissues	Renal	[4]

Table 2: Tumor Imaging Performance

Derivative Type	Animal Model	Tumor-to-Background Ratio (TBR)	Time Point	Reference
Free ICG	Rat breast carcinoma	Weak tumor contrast	24 hours	[5]
PEGylated ICG	Mouse breast cancer xenograft	~5.0 (Tumor vs. Muscle)	24 hours	[3]
Sulfo ICG-tetrazine (Pretargeted)	Pancreatic cancer xenografts (PET imaging)	High contrast, up to 6.4 %ID/g in tumor	4 hours post-tetrazine	[6]
Sulfo ICG-tetrazine (Pretargeted)	Xenograft mice tumor model	High target-to-background ratio	Real-time post-reaction	[7]

Experimental Methodologies

General In Vivo Fluorescence Imaging Protocol

A generalized workflow for in vivo fluorescence imaging using ICG derivatives is presented below. Specific parameters such as animal models, tumor cell lines, and imaging instrumentation should be adapted based on the experimental design.

Caption: General workflow for in vivo fluorescence imaging with ICG derivatives.

Protocol for Pretargeted Imaging with Sulfo ICG-tetrazine

This protocol outlines the two-step process for pretargeted imaging.

• Step 1: Administration of TCO-conjugated Targeting Molecule

  • A targeting molecule (e.g., an antibody specific to a tumor antigen) is conjugated with a trans-cyclooctene (TCO) moiety.

  • The TCO-antibody conjugate is administered intravenously to the tumor-bearing animal model.

  • A waiting period (typically 24-72 hours) allows for the antibody to accumulate at the tumor site and for unbound conjugate to clear from circulation.

• Step 2: Administration of Sulfo ICG-tetrazine and Imaging

  • Sulfo ICG-tetrazine is administered intravenously.

  • The tetrazine moiety of the ICG derivative rapidly undergoes an inverse-electron-demand Diels-Alder cycloaddition ("click" reaction) with the TCO on the antibody at the tumor site.

  • In vivo fluorescence imaging is performed at various time points after the injection of the ICG-tetrazine to visualize the tumor.

Protocol for Imaging with PEGylated ICG Derivatives

This protocol involves a single-step administration.

• Probe Administration:

  • The PEGylated ICG derivative is administered intravenously to the tumor-bearing animal model.

• Imaging:

  • In vivo fluorescence imaging is performed at multiple time points (e.g., 1, 4, 8, 24, 48 hours) post-injection to monitor the biodistribution, circulation time, and tumor accumulation of the probe.

• Ex Vivo Analysis:

  • At the final time point, animals are euthanized, and major organs and the tumor are excised for ex vivo fluorescence imaging to confirm biodistribution.

Signaling Pathways and Cellular Uptake

The primary mechanism for tumor accumulation of large molecules and nanoparticles, including PEGylated ICG derivatives, is the Enhanced Permeability and Retention (EPR) effect . This is a passive targeting mechanism.

Caption: Mechanism of passive tumor targeting via the EPR effect.

For Sulfo ICG-tetrazine in a pretargeting strategy, the initial accumulation at the tumor site is dictated by the pharmacokinetics and targeting specificity of the TCO-conjugated biomolecule (e.g., an antibody binding to a specific cell surface antigen). The subsequent "click" reaction with the ICG-tetrazine serves to amplify the signal at the target site.

Conclusion

The choice between Sulfo ICG-tetrazine and PEGylated ICG derivatives for in vivo imaging depends heavily on the specific research question and experimental design.

• PEGylated ICG derivatives are well-suited for studies requiring prolonged circulation and visualization of tumor vasculature and accumulation via the EPR effect. The one-step administration makes it a more straightforward approach for passive targeting.

• Sulfo ICG-tetrazine excels in applications where high target-to-background ratios are critical. The pretargeting strategy minimizes off-target signals, making it ideal for precise localization of tumors or other biological targets, albeit with a more complex, two-step experimental protocol.

Researchers should carefully consider the trade-offs between the simplicity and enhanced pharmacokinetics of PEGylated derivatives and the high specificity and signal-to-noise ratio offered by the pretargeted approach with Sulfo ICG-tetrazine.

References

• 1. Effects of nanoencapsulation and PEGylation on biodistribution of indocyanine green in healthy mice: quantitative fluorescence imaging and analysis of organs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enhanced tumor treatment using biofunctional indocyanine green-containing nanostructure by intratumoral or intravenous injection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Head-to-Head Comparison of the in Vivo Performance of Highly Reactive and Polar 18F-Labeled Tetrazines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyanine dyes as contrast agents for near-infrared imaging in vivo: acute tolerance, pharmacokinetics, and fluorescence imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 18F-Based Pretargeted PET Imaging Based on Bioorthogonal Diels–Alder Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tetrazine Carbon Nanotubes for Pretargeted In Vivo "Click-to-Release" Bioorthogonal Tumour Imaging [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Tetrazine-Based NIR Fluorophores for Bioorthogonal Imaging

For Researchers, Scientists, and Drug Development Professionals

The inverse electron demand Diels-Alder (iEDDA) reaction between tetrazines and strained dienophiles, such as trans-cyclooctene (B1233481) (TCO), has emerged as a powerful tool for bioorthogonal labeling. This chemistry allows for the specific and rapid attachment of fluorophores to biomolecules in complex biological environments. For in vivo and deep-tissue imaging, near-infrared (NIR) fluorophores are particularly advantageous due to their reduced phototoxicity, deeper tissue penetration, and minimal interference from autofluorescence. This guide provides a head-to-head comparison of different classes of tetrazine-based NIR fluorophores, offering quantitative data, detailed experimental protocols, and visualizations of common experimental workflows to aid researchers in selecting the optimal probe for their needs.

Data Presentation: Quantitative Comparison of NIR Tetrazine Fluorophores

The selection of a suitable NIR fluorophore depends on a variety of factors, including its brightness, photostability, and the extent of fluorescence enhancement upon reaction with its dienophile partner. The following table summarizes the key photophysical properties of several common classes of tetrazine-based NIR fluorophores. It is important to note that the fluorogenicity of tetrazine-based probes often decreases as the emission wavelength shifts further into the NIR spectrum.[1][2] However, recent strategies in probe design, such as minimizing the distance between the tetrazine and the fluorophore, have led to the development of highly fluorogenic NIR probes.[3]

Fluorophore Class	Example Probe	Excitation Max (nm)	Emission Max (nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Quantum Yield (Φ) - Unreacted	Quantum Yield (Φ) - Reacted	Fluorescence Turn-On Ratio	Photostability
Silicon Rhodamine	SiR-Tetrazine	~650	~670	~100,000	Low	Moderate	High (can be >50-fold)[4]	High[5]
Cyanine	Cy5-Tetrazine	~650	~670	~250,000	Low to Moderate	Moderate	Moderate (typically 15-40 fold)[6]	Moderate
Cyanine	Cy7-Tetrazine	~750	~770	~250,000	Low	Low to Moderate	Low to Moderate	Low to Moderate
BF2-Azadipyrromethene	NIR-AZA-Tetrazine	~675	~705	~100,000	Very Low (<0.01)[7]	Low to Moderate (up to 0.16)[7]	High (up to 48-fold)[8]	Moderate

Note: The exact photophysical properties can vary depending on the specific molecular structure of the tetrazine and the fluorophore, as well as the solvent and local environment. The data presented here are representative values collated from various sources.

Experimental Protocols

General Protocol for Live-Cell Labeling using Tetrazine-TCO Ligation

This protocol describes a general workflow for labeling a protein of interest (POI) on the surface of live cells using a TCO-modified antibody and a tetrazine-conjugated NIR fluorophore.

Materials:

• Live cells expressing the POI

• Primary antibody targeting the POI, conjugated to TCO (Antibody-TCO)

• Tetrazine-NIR fluorophore (e.g., SiR-tetrazine, Cy5-tetrazine)

• Live-cell imaging medium (e.g., phenol (B47542) red-free DMEM with 10% FBS)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope with appropriate filter sets for the chosen NIR dye

Procedure:

• Cell Preparation: Seed cells in a suitable imaging dish (e.g., glass-bottom dish) and grow to the desired confluency.

• Antibody Incubation:

  • Dilute the Antibody-TCO conjugate in pre-warmed live-cell imaging medium to a final concentration of 1-10 µg/mL.

  • Remove the culture medium from the cells and wash once with warm PBS.

  • Add the Antibody-TCO solution to the cells and incubate for 1 hour at 37°C in a CO2 incubator.

• Washing:

  • Remove the antibody solution and wash the cells three times with warm live-cell imaging medium to remove unbound antibodies.

• Tetrazine-Fluorophore Labeling:

  • Dilute the tetrazine-NIR fluorophore in live-cell imaging medium to a final concentration of 1-5 µM.

  • Add the tetrazine-fluorophore solution to the cells and incubate for 10-30 minutes at 37°C, protected from light.

• Imaging:

  • Wash the cells once with warm live-cell imaging medium.

  • Image the cells using a fluorescence microscope with the appropriate excitation and emission filters for the selected NIR fluorophore. For "no-wash" imaging, the cells can be imaged directly in the presence of the tetrazine-fluorophore solution.

Protocol for Measuring Fluorescence Quantum Yield (Relative Method)

This protocol outlines the determination of the fluorescence quantum yield of a tetrazine-NIR fluorophore before and after reaction with TCO, relative to a known standard.

Materials:

• Tetrazine-NIR fluorophore

• TCO-containing compound (e.g., TCO-lysine)

• A quantum yield standard with a known quantum yield in the same spectral region (e.g., IR-125 in ethanol (B145695), Φ = 0.132)

• Spectrophotometer (for absorbance measurements)

• Fluorometer (for fluorescence measurements)

• High-purity solvent (e.g., ethanol or PBS)

Procedure:

• Prepare Stock Solutions:

  • Prepare stock solutions of the tetrazine-NIR fluorophore, the TCO-containing compound, and the quantum yield standard in the chosen solvent.

• Prepare Dilutions for Absorbance Measurements:

  • Prepare a series of dilutions of the tetrazine-NIR fluorophore and the standard so that the absorbance at the excitation wavelength is in the range of 0.01 to 0.1.

• Measure Absorbance:

  • Measure the absorbance spectra of all solutions and the solvent blank using the spectrophotometer.

• Measure Fluorescence Emission:

  • Using the fluorometer, measure the fluorescence emission spectra of all solutions at the same excitation wavelength used for the absorbance measurements. Ensure the excitation and emission slits are kept constant for all measurements.

• Induce Reaction:

  • To a solution of the tetrazine-NIR fluorophore, add an excess of the TCO-containing compound and allow the reaction to go to completion. Monitor the reaction by observing the disappearance of the characteristic tetrazine absorbance around 520-540 nm.

  • Prepare a series of dilutions of the reacted fluorophore with absorbance values between 0.01 and 0.1.

  • Measure the absorbance and fluorescence emission spectra of the reacted samples.

• Data Analysis:

  • Correct the emission spectra for the instrument's wavelength-dependent response.

  • Integrate the area under the corrected emission spectra for all samples.

  • Plot the integrated fluorescence intensity versus absorbance for the standard, the unreacted tetrazine-fluorophore, and the reacted fluorophore.

  • Determine the slope (gradient) of the linear fit for each plot.

• Calculate Quantum Yield:

  • Use the following equation to calculate the quantum yield of the unreacted (Φ_unreacted) and reacted (Φ_reacted) fluorophore: Φ_sample = Φ_standard * (Gradient_sample / Gradient_standard) * (n_sample² / n_standard²) where n is the refractive index of the solvent. If the same solvent is used for the sample and standard, the refractive index term becomes 1.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate common workflows and applications of tetrazine-based NIR fluorophores in bioorthogonal imaging.

Caption: General workflow for bioorthogonal labeling of live cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Bioorthogonal double-fluorogenic siliconrhodamine probes for intracellular super-resolution microscopy - Chemical Communications (RSC Publishing) DOI:10.1039/C7CC02212C [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Bioorthogonal labeling with tetrazine-dyes for super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. Fluorogenic NIR-probes based on 1,2,4,5-tetrazine substituted BF2-azadipyrromethenes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Bioorthogonality of the Sulfo ICG-Tetrazine Reaction in Cells

For researchers, scientists, and drug development professionals, the ability to specifically label and visualize biomolecules within living cells is paramount. Bioorthogonal chemistry provides a powerful toolkit for this purpose, enabling chemical reactions to proceed within a biological environment without interfering with native cellular processes. The inverse-electron-demand Diels-Alder (iEDDA) reaction between a tetrazine moiety and a strained dienophile, such as trans-cyclooctene (B1233481) (TCO), is a cornerstone of this field, prized for its exceptionally fast reaction kinetics.[1] This guide provides a comprehensive comparison for validating the bioorthogonality of a Sulfo Indocyanine Green (Sulfo ICG)-tetrazine conjugate, a near-infrared (NIR) probe, in a cellular context.

Performance Comparison of Bioorthogonal Reactions

The selection of a bioorthogonal reaction is a critical decision, balancing reaction speed, stability of the reactants, and potential for side reactions. The Sulfo ICG-tetrazine reaction, a type of iEDDA reaction, offers the advantage of rapid kinetics, which is beneficial for capturing dynamic processes and for applications where low concentrations of labeling reagents are required.[2]

Reaction Type	Reactants	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	Key Features
iEDDA (Tetrazine Ligation)	Sulfo ICG-Tetrazine + TCO	~10³ - 10⁶ [3][4]	- Extremely fast kinetics. - Catalyst-free. - Forms a stable covalent bond. - NIR fluorophore allows for deep tissue imaging with low background.
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)	Azide + Strained Alkyne (e.g., DBCO, BCN)	~10⁻¹ - 10¹	- Catalyst-free. - Azide group is small and biologically inert. - Slower kinetics compared to iEDDA.
Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)	Azide + Terminal Alkyne	~10² - 10⁴	- Requires a copper(I) catalyst, which can be toxic to cells. - Fast kinetics. - Typically used in fixed cells or for in vitro conjugations.
Staudinger Ligation	Azide + Phosphine	~10⁻³ - 10⁻²	- One of the first bioorthogonal reactions developed. - Slow kinetics. - Can be prone to air oxidation.
Oxime/Hydrazone Ligation	Aldehyde/Ketone + Aminooxy/Hydrazine	~10⁻² - 10⁻¹	- Reversible reaction under certain conditions. - Slower kinetics.

Experimental Protocols for Validating Bioorthogonality

Validating the bioorthogonality of a new probe, such as Sulfo ICG-tetrazine, is crucial to ensure that the observed signal is a true representation of the targeted biomolecule and that the labeling process does not unduly perturb the cells. The following are key experiments to perform.

Protocol 1: Assessment of Labeling Specificity and Efficiency

This protocol aims to determine the extent to which the Sulfo ICG-tetrazine probe specifically reacts with its TCO-tagged target versus non-specific binding or off-target reactions.

Methodology:

• Cell Culture and Target Expression: Culture a cell line of interest. For targeted labeling, transfect or transduce cells to express a protein of interest tagged with a TCO-containing unnatural amino acid or a HaloTag that can be functionalized with TCO.

• Labeling:

  • Experimental Group: Incubate the TCO-expressing cells with Sulfo ICG-tetrazine at a predetermined concentration (e.g., 1-10 µM) for a short duration (e.g., 15-30 minutes) in serum-free media.

  • Negative Control 1 (No TCO): Incubate wild-type cells (not expressing the TCO tag) with Sulfo ICG-tetrazine. This control assesses the level of non-specific binding of the probe to cellular components.

  • Negative Control 2 (No Tetrazine): Incubate TCO-expressing cells with media alone. This control measures the intrinsic fluorescence of the cells and the TCO tag.

• Washing: After incubation, wash the cells thoroughly with phosphate-buffered saline (PBS) to remove any unbound probe.

• Imaging: Acquire fluorescence images using a microscope with appropriate NIR filter sets.

• Quantification (Flow Cytometry): For a quantitative measure of labeling efficiency, harvest the cells and analyze the fluorescence intensity of the cell populations by flow cytometry.

Protocol 2: Cytotoxicity Assessment (MTT Assay)

This assay evaluates the effect of the Sulfo ICG-tetrazine probe and the ligation reaction on cell viability.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with a range of concentrations of Sulfo ICG-tetrazine. Include a control group of cells treated with the vehicle (e.g., DMSO) alone and a positive control for cytotoxicity (e.g., a known cytotoxic agent). Also, include a group of TCO-expressing cells that undergo the ligation reaction.

• Incubation: Incubate the cells for a relevant period (e.g., 24 or 48 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization and Measurement: Solubilize the formazan crystals and measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Protocol 3: Evaluation of Cellular Perturbation

This involves assessing whether the labeling process affects a specific cellular function of interest. The choice of assay will depend on the biological question being addressed. For example, if studying a signaling receptor, one could perform a downstream signaling assay (e.g., Western blot for phosphorylated proteins) with and without labeling to check for any alterations.

Visualizing the Workflow and Cellular Context

To provide a clearer understanding of the experimental process and the cellular environment in which the Sulfo ICG-tetrazine reaction occurs, the following diagrams are provided.

Caption: Experimental workflow for validating the bioorthogonality of the Sulfo ICG-tetrazine reaction.

Given that Indocyanine Green (ICG) uptake can be mediated by clathrin-mediated endocytosis, understanding this pathway is relevant when assessing potential off-target effects or background signal.

Caption: Simplified diagram of the clathrin-mediated endocytosis pathway.[5][6]

Conclusion

The Sulfo ICG-tetrazine reaction holds great promise for live-cell imaging, particularly for applications requiring deep tissue penetration and minimal background fluorescence. However, rigorous validation of its bioorthogonality is essential before it can be confidently applied to answer biological questions. By systematically assessing labeling specificity, cytotoxicity, and potential cellular perturbations, researchers can ensure the reliability and accuracy of their findings. While direct experimental validation data for a Sulfo ICG-tetrazine conjugate is not yet widely available, the protocols and comparisons provided in this guide, based on the well-established principles of tetrazine bioorthogonal chemistry and the known properties of ICG, offer a robust framework for its evaluation.

References

• 1. Tetrazine ligation for chemical proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Conformationally Strained trans-Cyclooctene (sTCO) Enables the Rapid Construction of 18F-PET Probes via Tetrazine Ligation [thno.org]
• 3. Recent Advances in the Development of Tetrazine Ligation Tools for Pretargeted Nuclear Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 5. Reactome | Clathrin-mediated endocytosis [reactome.org]
• 6. Regulation of Clathrin-Mediated Endocytosis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Sulfo ICG-Tetrazine Labeling Efficiency for Bio-orthogonal Conjugation

For researchers, scientists, and drug development professionals, the efficiency of bioconjugation is a critical parameter for the development of targeted diagnostics and therapeutics. This guide provides a quantitative analysis of Sulfo ICG-tetrazine labeling efficiency, comparing it with alternative near-infrared (NIR) dyes and outlining detailed experimental protocols for achieving optimal results.

The inverse electron demand Diels-Alder (iEDDA) reaction between a tetrazine-functionalized molecule and a strained dienophile, such as trans-cyclooctene (B1233481) (TCO), is a cornerstone of modern bioorthogonal chemistry. This "click chemistry" approach offers exceptional reaction kinetics and specificity, enabling the precise labeling of biomolecules in complex biological environments. Sulfo ICG-tetrazine, a water-soluble derivative of the FDA-approved indocyanine green (ICG) dye, is a valuable tool for NIR imaging applications when coupled with this ligation technique.

Quantitative Analysis of Labeling Efficiency

The efficiency of a bioconjugation reaction is typically quantified by the second-order rate constant (k₂) and the Degree of Labeling (DOL). The second-order rate constant is a measure of the intrinsic reactivity of the tetrazine and its dienophile partner, while the DOL represents the average number of dye molecules conjugated to a single protein molecule.

While specific experimental data on the DOL for Sulfo ICG-tetrazine is not extensively reported in peer-reviewed literature, the labeling efficiency is governed by the kinetics of the tetrazine-TCO ligation. The reaction rates for tetrazine derivatives can be exceptionally high, ranging from approximately 1 M⁻¹s⁻¹ to over 10⁶ M⁻¹s⁻¹.[1] This rapid reactivity allows for efficient labeling even at low concentrations of reactants.[2][3]

Several factors influence the reaction kinetics and, consequently, the labeling efficiency:

• Tetrazine Substituents: Electron-withdrawing groups on the tetrazine ring increase the reaction rate, while electron-donating groups slow it down.[1]

• Dienophile Ring Strain: Higher ring strain in the TCO molecule leads to a significant increase in the reaction rate.[1]

• Steric Hindrance: Less sterically hindered tetrazines and TCOs will react faster.

• Solvent: The choice of solvent can influence the reaction rate, though the reaction is known to proceed in a wide range of organic and aqueous solvents.[1]

The following table provides a comparison of second-order rate constants for various tetrazine derivatives with TCO, illustrating the range of reactivity achievable with this chemistry.

Tetrazine Derivative	TCO Derivative	Second-Order Rate Constant (k₂) [M⁻¹s⁻¹]	Solvent
3,6-di-(2-pyridyl)-s-tetrazine	trans-cyclooctene	~2000	9:1 Methanol/Water
Hydrogen-substituted tetrazine	TCO	up to 30,000	Aqueous Media
3-phenyl-6-(pyridin-2-yl)-1,2,4,5-tetrazine	TCO	26,000	PBS, 37°C
Methyl-substituted tetrazine	TCO	~1000	Aqueous Media

Note: The specific rate constant for Sulfo ICG-tetrazine will depend on its chemical structure and the TCO derivative used.

Comparison with Alternative NIR Dyes

While direct quantitative comparisons of labeling efficiency between Sulfo ICG-tetrazine and other NIR dye-tetrazines are scarce, the primary determinant of efficiency in this context is the tetrazine-TCO ligation kinetics. Therefore, other NIR dyes functionalized with a highly reactive tetrazine moiety are expected to exhibit similarly high labeling efficiencies under optimal conditions.

Alternative NIR dyes for bio-orthogonal labeling include other cyanine (B1664457) dyes, Alexa Fluor dyes, and various proprietary dyes. The choice of dye often depends on the specific application, considering factors such as:

• Photophysical Properties: Excitation and emission wavelengths, quantum yield, and photostability.

• Hydrophilicity: Affects solubility and non-specific binding. PEGylated dyes, for instance, show increased water solubility and reduced non-specific binding.[4][5]

• Fluorogenicity: Some tetrazine-dye conjugates exhibit a "turn-on" fluorescence upon reaction, where the fluorescence is quenched in the unbound state and increases significantly after ligation.[6][7][8][9][10][11][12] This is particularly advantageous for live-cell imaging as it reduces background from unbound probes.[1][6][7][8][9]

Experimental Protocols

Achieving high labeling efficiency requires careful optimization of the experimental protocol. The following is a general two-step protocol for labeling a protein with Sulfo ICG-tetrazine.

Step 1: Introduction of the TCO Moiety onto the Target Protein

This step involves functionalizing the protein with a TCO group, typically by reacting primary amines (e.g., lysine (B10760008) residues) with a TCO-NHS ester.

Materials:

• Protein of interest (1-5 mg/mL)

• Amine-free buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.2-8.0)

• TCO-NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Desalting column or dialysis equipment

• Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) (optional)

Procedure:

• Protein Preparation: Dissolve the protein in an amine-free buffer. If the protein is in a buffer containing primary amines (e.g., Tris), perform a buffer exchange.[8]

• TCO-NHS Ester Preparation: Immediately before use, dissolve the TCO-NHS ester in anhydrous DMSO or DMF to a concentration of 10 mM.[8]

• Labeling Reaction: Add a 10- to 20-fold molar excess of the TCO-NHS ester solution to the protein solution.[8]

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle mixing.[8]

• Quenching (Optional): To stop the reaction, add a quenching buffer to a final concentration of 50-100 mM and incubate for 10-15 minutes.[8]

• Purification: Remove excess, unreacted TCO-NHS ester using a desalting column or dialysis.[8]

Step 2: Conjugation of TCO-labeled Protein with Sulfo ICG-Tetrazine

This step is the bio-orthogonal "click" reaction between the TCO-functionalized protein and the Sulfo ICG-tetrazine.

Materials:

• TCO-labeled protein

• Sulfo ICG-tetrazine

• Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

• Preparation: Ensure both the TCO-labeled protein and Sulfo ICG-tetrazine are in a compatible buffer.

• Conjugation: Mix the TCO-labeled protein with the Sulfo ICG-tetrazine. A slight molar excess of the tetrazine (1.05 to 1.5-fold) is often recommended.[9]

• Incubation: Allow the reaction to proceed for 30-60 minutes at room temperature.[9] The reaction progress can be monitored by the disappearance of the tetrazine's characteristic color.

• Purification (Optional): If necessary, the final conjugate can be purified from any unreacted starting materials using size-exclusion chromatography (SEC).

Determination of the Degree of Labeling (DOL)

The DOL can be determined spectrophotometrically by measuring the absorbance of the purified conjugate at both the protein's and the dye's maximum absorbance wavelengths.[13][14]

Procedure:

• Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and the maximum absorbance wavelength of ICG (around 780 nm, A_max).

• Calculate the protein concentration using the following equation: Protein Concentration (M) = [A₂₈₀ - (A_max × CF)] / ε_protein

  • CF is the correction factor for the dye's absorbance at 280 nm (A₂₈₀ of dye / A_max of dye).

  • ε_protein is the molar extinction coefficient of the protein at 280 nm.

• Calculate the DOL using the following equation: DOL = A_max / (ε_dye × Protein Concentration (M))

  • ε_dye is the molar extinction coefficient of the Sulfo ICG dye at its A_max.

Mandatory Visualizations

Here are diagrams illustrating the key processes described.

Caption: Experimental workflow for labeling a protein with Sulfo ICG-tetrazine.

Caption: Mechanism of the inverse electron demand Diels-Alder (iEDDA) reaction.

References

• 1. Live-Cell Imaging of Cyclopropene Tags with Fluorogenic Tetrazine Cycloadditions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. vectorlabs.com [vectorlabs.com]
• 4. ICG-Sulfo-EG8-OSu | AAT Bioquest [aatbio.com]
• 5. dojindo.com [dojindo.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Green- to far-red-emitting fluorogenic tetrazine probes – synthetic access and no-wash protein imaging inside living cells - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Bio-orthogonal Red and Far-Red Fluorogenic Probes for Wash-Free Live-Cell and Super-resolution Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Advances in Tetrazine Bioorthogonal Chemistry Driven by the Synthesis of Novel Tetrazines and Dienophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Bioorthogonal labeling with tetrazine-dyes for super-resolution microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]
• 14. info.gbiosciences.com [info.gbiosciences.com]

Benchmarking Sulfo ICG-Tetrazine: A Comparative Guide to Click Chemistry Reagents for Bioorthogonal Labeling

For researchers, scientists, and drug development professionals navigating the dynamic landscape of bioorthogonal chemistry, the selection of appropriate reagents is critical for experimental success. This guide provides an objective comparison of Sulfo ICG-tetrazine with other commonly employed click chemistry reagents, focusing on the highly efficient inverse-electron-demand Diels-Alder (iEDDA) reaction. By presenting key performance metrics, detailed experimental protocols, and visual workflows, this document aims to facilitate informed decisions in the design of cutting-edge bioconjugation strategies.

The iEDDA reaction between a tetrazine and a strained dienophile, such as trans-cyclooctene (B1233481) (TCO), has become a cornerstone of bioorthogonal chemistry due to its exceptionally fast reaction kinetics and high specificity in complex biological environments.[1][2] Sulfo ICG-tetrazine, which combines a near-infrared (NIR) indocyanine green (ICG) fluorophore with a sulfonated tetrazine moiety, is a valuable tool for in vivo imaging and other applications requiring deep tissue penetration and low background fluorescence.[3][4] The sulfonation of the tetrazine ring can also influence reaction kinetics, often leading to accelerated "click-to-release" capabilities.[5]

Quantitative Performance Comparison

The following table summarizes key performance indicators for Sulfo ICG-tetrazine and a selection of other click chemistry reagents. These values are compiled from various sources and should be considered as representative, as performance can vary depending on specific experimental conditions.

Reagent	Fluorophore	Excitation (nm)	Emission (nm)	Molar Extinction Coefficient (M⁻¹cm⁻¹)	Quantum Yield (Φ)	Second-Order Rate Constant (k₂) with TCO (M⁻¹s⁻¹)	Key Features
Sulfo ICG-tetrazine	Indocyanine Green (ICG)	~780	~810	~230,000[6]	~0.1 (conjugated)[7]	Estimated: 1,000 - 5,000	Near-infrared (NIR) emission for deep tissue imaging, high water solubility.
Cy5-tetrazine	Cyanine 5	~650	~670	~250,000	~0.2 (conjugated)	1,000 - 30,000	Bright, photostable red fluorophore, well-established for microscopy.
TAMRA-tetrazine	Tetramethylrhodamine	~555	~580	~95,000	~0.4 (conjugated)	1,000 - 10,000	Bright and photostable fluorophore for various imaging applications.
Fluorescein-tetrazine	Fluorescein	~494	~518	~75,000	~0.9 (conjugated)	1,000 - 5,000	Widely used green fluorophore, pH-sensitive.
Azide (for SPAAC)	N/A (requires alkyne)	N/A	N/A	N/A	N/A	~1-45 (with cyclooctynes)[8]	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) offers an alternative bioorthogonal reaction.[8]

Experimental Protocols

Protocol 1: Determination of Second-Order Reaction Kinetics using Stopped-Flow Spectroscopy

This protocol outlines the measurement of the reaction rate between a tetrazine derivative and a trans-cyclooctene (TCO) derivative using a stopped-flow spectrophotometer.[9] This technique is ideal for fast reactions that involve a change in absorbance.[8]

Materials:

• Tetrazine-fluorophore conjugate (e.g., Sulfo ICG-tetrazine)

• TCO derivative (e.g., TCO-PEG4)

• Reaction buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• Anhydrous DMSO or DMF for stock solutions

• Stopped-flow spectrophotometer

Procedure:

• Prepare Stock Solutions: Prepare concentrated stock solutions of the tetrazine-fluorophore and TCO derivative in anhydrous DMSO or DMF.

• Determine Molar Extinction Coefficient: Accurately measure the molar extinction coefficient of the tetrazine-fluorophore at its characteristic absorbance maximum (typically 510-540 nm for the tetrazine moiety) in the reaction buffer.

• Set up the Stopped-Flow Instrument: Equilibrate the stopped-flow instrument to the desired reaction temperature (e.g., 37°C).

• Prepare Reactant Solutions: Dilute the stock solutions in the reaction buffer to the final desired concentrations. Typically, a pseudo-first-order condition is established by using a 10-fold or greater excess of the TCO derivative.

• Initiate the Reaction: Load the tetrazine and TCO solutions into separate syringes of the stopped-flow instrument. Rapidly mix the solutions to initiate the reaction.

• Monitor Absorbance: Record the decrease in absorbance at the tetrazine's λmax over time until the reaction is complete.

• Data Analysis: Fit the absorbance decay curve to a single exponential decay function to obtain the observed rate constant (k_obs). The second-order rate constant (k₂) is then calculated by dividing k_obs by the concentration of the reactant in excess (TCO).

Protocol 2: Assessment of Fluorophore Photostability

This protocol describes a method for evaluating the photostability of a fluorescently labeled biomolecule in a cellular context using time-lapse microscopy.[10]

Materials:

• Cells expressing a TCO-modified protein of interest

• Tetrazine-fluorophore conjugate

• Cell culture medium

• Fluorescence microscope with a temperature-controlled and CO₂-regulated environmental chamber

• Image analysis software

Procedure:

• Cell Preparation and Labeling: Culture the cells expressing the TCO-modified protein. Label the cells with the tetrazine-fluorophore conjugate according to a standard labeling protocol.

• Microscopy Setup: Place the labeled cells on the microscope stage within the environmental chamber. Select a field of view with a representative number of labeled cells.

• Time-Lapse Imaging: Acquire a time-lapse series of images using consistent excitation power and exposure time. The imaging frequency and duration should be chosen based on the expected rate of photobleaching.

• Image Analysis:

  • Select a region of interest (ROI) within a labeled cell and a background region.

  • Measure the mean fluorescence intensity within the ROI and the background for each time point.

  • Correct the ROI intensity for background fluorescence.

  • Normalize the corrected intensity at each time point to the initial intensity (t=0).

• Data Interpretation: Plot the normalized fluorescence intensity as a function of time. The rate of fluorescence decay is indicative of the fluorophore's photostability under the given imaging conditions. A slower decay rate signifies higher photostability.[10]

Visualizing the Workflow and Concepts

To better illustrate the processes and relationships discussed, the following diagrams have been generated using the DOT language.

Workflow for determining reaction kinetics.

Pretargeting strategy for in vivo imaging.

Key advantages of Sulfo ICG-tetrazine.

References

• 1. benchchem.com [benchchem.com]
• 2. broadpharm.com [broadpharm.com]
• 3. Near-infrared molecular probes for in vivo imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Indocyanine Green | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. rndsystems.com [rndsystems.com]
• 8. benchchem.com [benchchem.com]
• 9. Tetrazine- and trans -cyclooctene-functionalised polypept(o)ides for fast bioorthogonal tetrazine ligation - Polymer Chemistry (RSC Publishing) DOI:10.1039/D0PY00375A [pubs.rsc.org]
• 10. blog.addgene.org [blog.addgene.org]

Evaluating the In Vivo Clearance of Sulfo ICG-Tetrazine Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo clearance characteristics of near-infrared (NIR) fluorescent dyes, with a focus on evaluating Sulfo ICG-tetrazine conjugates against other relevant alternatives. Understanding the pharmacokinetic profile of these conjugates is crucial for optimizing imaging protocols and therapeutic efficacy in preclinical and clinical applications.

Key Performance Metrics: In Vivo Clearance of NIR Domes

The in vivo clearance rate of a fluorescent probe dictates its circulation time, biodistribution, and ultimately, its signal-to-background ratio in targeted imaging applications. Rapid clearance is often desirable to minimize non-specific signal and reduce potential toxicity. Clearance primarily occurs through two major pathways: hepatobiliary (liver and bile) and renal (kidneys). The physicochemical properties of the dye, such as molecular weight, size, charge, and hydrophilicity, are key determinants of the dominant clearance route.

Indocyanine green (ICG), a clinically approved NIR dye, is known for its rapid clearance, primarily through the hepatobiliary system, with a short plasma half-life of approximately 2-4 minutes.[1] However, modifications to the ICG molecule can significantly alter its clearance pathway and rate. For instance, increasing the hydrophilicity of ICG derivatives can shift their elimination route towards the faster renal pathway.[2]

Zwitterionic NIR fluorophores, such as ZW800-1, have been engineered for extremely low non-specific tissue uptake and rapid and exclusive renal clearance.[3][4][5][6][7] This characteristic makes them excellent candidates for applications requiring high signal-to-noise ratios. Similarly, some NIR-II dyes, like CH1055, have been developed to exhibit fast renal excretion.[8][9]

While specific quantitative in vivo clearance data for Sulfo ICG-tetrazine conjugates is not extensively available in publicly accessible literature, its clearance profile is expected to be influenced by the addition of the sulfonate group, which increases hydrophilicity and may promote faster renal clearance compared to unmodified ICG. The tetrazine moiety facilitates a bioorthogonal reaction, and its impact on clearance would depend on the specific molecule it reacts with in vivo.

Below is a comparison of the reported in vivo clearance data for ICG and alternative rapid-clearing NIR dyes.

Fluorophore/Conjugate	Predominant Clearance Pathway	Blood Half-life (t½) in Mice	Key Characteristics
Indocyanine Green (ICG)	Hepatobiliary	~3.6 min[4]	Clinically approved, rapid clearance, prone to protein binding.
ZW800-1 (Zwitterionic)	Renal	~15.1 min[4]	Ultralow non-specific uptake, rapid renal excretion.
CH1055 (NIR-II Dye)	Renal	Not explicitly stated in mice, but ~90% renal excretion within 24h.[8][9]	NIR-II emission, rapid renal clearance.
Sulfo ICG-tetrazine	Expected to be primarily renal due to increased hydrophilicity.	Data not available in the searched literature.	Increased hydrophilicity from sulfonate group, bioorthogonal reactivity.

Experimental Protocols for Evaluating In Vivo Clearance

A standardized protocol is essential for the accurate assessment and comparison of the in vivo clearance rates of different fluorescent probes.

Objective:

To determine and compare the in vivo blood clearance half-life and biodistribution of Sulfo ICG-tetrazine conjugates and other NIR fluorophores.

Materials:

• Sulfo ICG-tetrazine conjugate

• Alternative NIR fluorophores (e.g., ICG-NHS ester, ZW800-1)

• Healthy laboratory mice (e.g., BALB/c or nude mice, 6-8 weeks old)

• Anesthesia (e.g., isoflurane (B1672236) or ketamine/xylazine cocktail)

• In vivo imaging system (e.g., IVIS, Pearl Trilogy) with appropriate filters for the selected NIR dyes

• Syringes and needles for intravenous injection

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• Fluorescence plate reader or spectrophotometer

• Tissue homogenizer

• Phosphate-buffered saline (PBS)

• Organic solvent for dye extraction (if necessary, e.g., DMSO)

Experimental Workflow Diagram

Caption: Experimental workflow for evaluating the in vivo clearance rate of fluorescent probes.

Detailed Methodologies:

• Animal Preparation:

  • Acclimatize mice to the laboratory conditions for at least one week.

  • On the day of the experiment, weigh each mouse to accurately calculate the injection dose.

  • Anesthetize the mice using a consistent method throughout the study.

• Probe Administration:

  • Dissolve the fluorescent probes in a biocompatible vehicle (e.g., PBS or a small percentage of DMSO in PBS).

  • Administer a standardized dose of each probe intravenously (e.g., via tail vein injection). Ensure the injection volume is consistent across all animals.

• In Vivo Fluorescence Imaging:

  • Place the anesthetized mouse in the in vivo imaging system.

  • Acquire whole-body fluorescence images at multiple time points post-injection (e.g., 2, 5, 15, 30, 60, 120, 240 minutes, and 24 hours). Use consistent imaging parameters (exposure time, binning, f/stop, filter sets) for all animals and time points.

  • Define regions of interest (ROIs) over the whole body or specific organs to quantify the fluorescence intensity over time.

• Blood Sampling and Processing:

  • Collect small blood samples (e.g., 10-20 µL) from the tail vein or saphenous vein at the same time points as the imaging.

  • Place the blood into EDTA-coated tubes to prevent coagulation.

  • Centrifuge the blood samples to separate the plasma.

  • Measure the fluorescence intensity of the plasma samples using a fluorescence plate reader or spectrophotometer with the appropriate excitation and emission wavelengths.

• Data Analysis for Blood Clearance:

  • Create a standard curve by measuring the fluorescence of known concentrations of the probe in plasma to convert fluorescence intensity values to concentrations.

  • Plot the plasma concentration of the probe versus time.

  • Fit the data to a pharmacokinetic model (e.g., a one- or two-compartment model) to calculate the blood clearance half-life (t½).

• Biodistribution Analysis (Terminal Study):

  • At the final time point (e.g., 24 hours), euthanize the mice.

  • Perfuse the animals with PBS to remove blood from the organs.

  • Dissect major organs (liver, kidneys, spleen, lungs, heart, etc.).

  • Image the excised organs using the in vivo imaging system to visualize the probe distribution.

  • Homogenize the organs and measure the fluorescence of the homogenates to quantify the amount of probe in each organ. Express this as a percentage of the injected dose per gram of tissue (%ID/g).

Signaling Pathways and Logical Relationships

The clearance of NIR dyes is not governed by a single signaling pathway but rather by the physiological processes of the excretory organs. The logical relationship determining the primary clearance route is based on the physicochemical properties of the dye conjugate.

Caption: Factors influencing the in vivo clearance pathway of NIR fluorescent dyes.

References

• 1. Indocyanine green: An old drug with novel applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sterically Shielded Hydrophilic Analogs of Indocyanine Green - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chdr.nl [chdr.nl]
• 4. Synthesis and In Vivo Fate of Zwitterionic Near-Infrared Fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ZW800-1, a zwitterionic near-infrared fluorophore, and its cyclic RGD peptide derivative cyclo-(RGDyK)-ZW800-1 - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Targeted zwitterionic near-infrared fluorophores for improved optical imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ZW800-1: The 1st Zwitterionic NIR Fluorophore for Cancer Imaging & Ureter Mapping - John Frangioni [grantome.com]
• 8. Near-Infrared-II (NIR-II) Bioimaging via Off-Peak NIR-I Fluorescence Emission - PMC [pmc.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]

Safety & Regulatory Compliance

Proper Disposal of Sulfo ICG-Tetrazine: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of Sulfo ICG-tetrazine, a fluorescent probe commonly used in bioconjugation and imaging applications. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. This guidance is based on best practices for handling similar chemical compounds, including tetrazine derivatives and cyanine (B1664457) dyes, in the absence of a specific Safety Data Sheet (SDS) for Sulfo ICG-tetrazine.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle Sulfo ICG-tetrazine with appropriate care. Treat this compound as a potential irritant to the skin, eyes, and respiratory system.

Personal Protective Equipment (PPE):

• Gloves: Wear nitrile or other chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Lab Coat: A standard laboratory coat is required to prevent skin contact.

• Respiratory Protection: If handling the compound as a powder or if there is a risk of aerosolization, use a dust mask or a respirator. Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of Sulfo ICG-tetrazine is to treat it as hazardous chemical waste. Do not dispose of this compound down the drain or in regular trash.

• Waste Collection:

  • Collect waste Sulfo ICG-tetrazine, including any contaminated materials (e.g., weighing paper, pipette tips, and gloves), in a designated and clearly labeled hazardous waste container.

  • The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Waste Segregation:

  • Do not mix Sulfo ICG-tetrazine waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Spill Management:

  • In the event of a spill, wear appropriate PPE.

  • Absorb the spill with an inert material, such as sand or vermiculite.

  • Place the spilled material and any contaminated cleaning supplies into the designated hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., acetone (B3395972) or ethanol), and collect the cleaning materials as hazardous waste.

• Final Disposal:

  • Arrange for the disposal of the hazardous waste container through your institution's EHS office or a licensed chemical waste disposal contractor.

  • Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[1]

Data Presentation: Hazard Information Summary

Hazard Classification	Description	Recommended Precautions
Acute Toxicity	May be harmful if swallowed, inhaled, or absorbed through the skin.	Avoid ingestion, inhalation, and skin contact.
Skin Corrosion/Irritation	May cause skin irritation.	Wear protective gloves and a lab coat.
Serious Eye Damage/Irritation	May cause serious eye irritation.	Wear safety glasses or goggles.
Environmental Hazard	Should not be released into the environment.[2]	Dispose of as hazardous waste; do not pour down the drain.

Experimental Protocols: Spill Decontamination

This protocol outlines the steps for decontaminating a laboratory surface after a small spill of Sulfo ICG-tetrazine powder.

• Preparation:

  • Ensure the spill area is well-ventilated.

  • Don the appropriate PPE: lab coat, nitrile gloves, and safety goggles.

• Containment and Absorption:

  • Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or a chemical absorbent pad).

• Collection:

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Avoid creating dust.

• Surface Cleaning:

  • Wipe the spill area with a cloth or paper towel dampened with a solvent such as acetone or ethanol (B145695) to remove any remaining residue. Place the used cloth/towel in the hazardous waste container.

  • Follow with a second wipe using a cloth or paper towel dampened with a detergent solution. Also, place this in the hazardous waste container.

  • Finally, wipe the area with a clean, damp cloth or paper towel and allow it to air dry. Dispose of this in the hazardous waste container.

• Final Steps:

  • Seal the hazardous waste container securely.

  • Remove and dispose of contaminated PPE in the hazardous waste container.

  • Wash hands thoroughly with soap and water.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the proper disposal of Sulfo ICG-tetrazine and the decision-making process in case of a spill.

Caption: Figure 1. Sulfo ICG-Tetrazine Disposal Workflow

Caption: Figure 2. Spill Response Logic

References

• 1. benchchem.com [benchchem.com]
• 2. fishersci.com [fishersci.com]

Personal protective equipment for handling Sulfo ICG-tetrazine

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Sulfo ICG-tetrazine. The following procedures and recommendations are designed to ensure safe handling, use, and disposal of this fluorescent dye.

Hazard Identification and Personal Protective Equipment (PPE)

Recommended Personal Protective Equipment (PPE):

PPE Category	Item	Specifications & Use
Eye & Face Protection	Safety Glasses or Goggles	Use safety glasses with side shields as a minimum.[2][3] For tasks with a higher risk of splashing, chemical splash goggles are recommended.[3] A face shield can provide additional protection.[3][4]
Hand Protection	Disposable Nitrile Gloves	Nitrile gloves are suitable for incidental contact.[2] If direct contact occurs, remove and dispose of the gloves immediately, then wash hands thoroughly before putting on a new pair.[2] For prolonged handling, consider double-gloving.[2][4]
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect skin and clothing from potential splashes.[2][4]
Respiratory Protection	Not Generally Required	Use in a well-ventilated area.[5][6] If handling the powder and dust formation is possible, work in a fume hood or wear a dust mask.[7][8]

Handling and Storage

Handling:

• Avoid direct contact with skin, eyes, and clothing.[8]

• Avoid inhalation of dust or aerosols.[1][9]

• Do not eat, drink, or smoke in the laboratory.[5][9]

• Wash hands thoroughly after handling the compound.[9][10]

• When preparing solutions from a powder, do so in a designated area, preferably within a fume hood or on a surface covered with disposable paper to contain any spills.[7]

Storage:

• Keep the container tightly closed.[1][5]

• Store in a cool, dry, and well-ventilated place.[1][6][10]

• Protect from light, especially when in solution.[1]

• For long-term storage, refer to the manufacturer's recommendations, which may include storage in a freezer at -20°C.[5]

Accidental Release and First Aid Measures

Spill Cleanup:

• For a powder spill, avoid creating dust.[8] Cover with a damp paper towel to minimize spreading.[7][8]

• Mechanically collect the spilled material into a suitable container for disposal.[8]

• Clean the affected area thoroughly.[9]

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][6] Seek medical attention if irritation persists.[6]

• Skin Contact: Remove contaminated clothing. Wash skin with plenty of soap and water.[5][9] Seek medical advice if symptoms arise.[1]

• Inhalation: Move the affected person to fresh air.[5][9] If they are not breathing, provide artificial respiration. Seek medical attention.[8]

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water.[9] Never give anything by mouth to an unconscious person.[1][8] Seek medical advice.[1]

Disposal Plan

The proper disposal method for Sulfo ICG-tetrazine and its waste will depend on local regulations.

• General Guidance: Consult your institution's Environmental Health & Safety (EH&S) office for specific disposal protocols.[11]

• Unused Product: Dispose of the contents and container to an approved waste disposal plant.[12]

• Liquid Waste: For some dyes, after neutralization of pH, disposal down the drain with a large amount of water may be permissible.[7] However, due to the limited data on this specific compound, it is more prudent to collect all liquid waste containing Sulfo ICG-tetrazine in a clearly labeled, sealed container for collection by a licensed hazardous waste disposal service.[11]

Experimental Workflow

The following diagram outlines the general workflow for handling Sulfo ICG-tetrazine in a laboratory setting.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 3. westlab.com [westlab.com]
• 4. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager [labmanager.com]
• 5. dojindo.com [dojindo.com]
• 6. fishersci.com [fishersci.com]
• 7. How to Work with and Dispose of Dyes Safely | dummies [dummies.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. assets.greenbook.net [assets.greenbook.net]
• 11. research.columbia.edu [research.columbia.edu]
• 12. Tetrazine-Sulfo-NHS ester|MSDS [dcchemicals.com]